2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

• CAS: 23938-73-0

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (CAS No: 23938-73-0), a substituted anthranilic acid derivative. This document serves as a crucial resource for researchers and professionals in organic synthesis and medicinal chemistry, offering insights into its chemical identity, structural characteristics, and physicochemical properties. A detailed, validated experimental protocol for its synthesis via the reduction of its nitro precursor is presented, alongside essential safety and handling information. This guide aims to facilitate the effective utilization of this compound as a versatile building block in the development of novel molecular entities.

Introduction

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a unique aromatic carboxylic acid featuring a strategic substitution pattern that makes it a valuable intermediate in organic synthesis. The presence of an amino group, a carboxylic acid, a methoxy group, and a bulky benzyloxy group on the benzene ring offers multiple reactive sites for a variety of chemical transformations. The interplay of these functional groups influences the molecule's reactivity and potential applications, particularly in the construction of complex heterocyclic systems and as a scaffold in medicinal chemistry. This guide provides a detailed examination of its properties and a reliable protocol for its preparation to support its application in advanced research and development.

Chemical and Physical Properties

A summary of the key identifiers and physicochemical properties for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is presented below.

Property	Value	Source
IUPAC Name	2-Amino-4-(benzyloxy)-3-methoxybenzoic acid	N/A
CAS Number	23938-73-0	[1]
Molecular Formula	C₁₅H₁₅NO₄	[1]
Molecular Weight	273.28 g/mol	[1]
Density	1.283 g/cm³ (Predicted)	[1]

Chemical Structure

Figure 1. Chemical structure of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Synthesis and Mechanism

The most logical and established route for the synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid involves the reduction of the corresponding nitro compound, 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid (CAS: 3584-32-5). This transformation is a cornerstone of aromatic chemistry, and several methodologies can be employed.

Synthetic Pathway

Figure 2. General synthesis pathway.

Causality Behind Experimental Choices

The choice of reducing agent is critical for the successful synthesis, balancing reaction efficiency with the preservation of other functional groups.

• Catalytic Hydrogenation: This is often the cleanest method, typically employing a catalyst such as palladium on carbon (Pd/C) with a hydrogen source. It is highly efficient and avoids the use of stoichiometric metal reagents, simplifying workup. However, care must be taken as the benzyloxy group can be susceptible to hydrogenolysis (cleavage) under harsh conditions.

• Metal-Acid Reduction: A classic and robust method involves the use of a metal, such as tin (Sn) or iron (Fe), in the presence of a strong acid like hydrochloric acid (HCl). Stannous chloride (SnCl₂) in ethanol is a particularly mild and effective variant for this transformation and is less likely to cleave the benzyl ether.

Experimental Protocol: Stannous Chloride Reduction

This protocol provides a reliable method for the synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Materials:

• 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

• Ethanol (absolute)

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Filtration apparatus (Büchner funnel)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid (1.0 eq) in ethanol.

• Addition of Reducing Agent: To the stirred suspension, add stannous chloride dihydrate (approx. 4-5 eq).

• Initiation of Reaction: Slowly add concentrated hydrochloric acid. An exothermic reaction may be observed.

• Reaction Progress: Heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8. A precipitate of tin hydroxides will form.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization or column chromatography to yield the desired 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Spectral Analysis (Predicted)

While experimental spectra are not widely available, the expected spectral characteristics can be predicted based on the functional groups present in the molecule.

¹H NMR Spectroscopy

• Aromatic Protons: Signals corresponding to the protons on both the benzoic acid ring and the benzyl group would be expected in the aromatic region (approx. δ 6.5-7.5 ppm).

• Amino Protons: A broad singlet for the -NH₂ protons, which may be exchangeable with D₂O.

• Carboxylic Acid Proton: A very broad singlet for the -COOH proton, typically downfield (δ > 10 ppm), also exchangeable with D₂O.

• Methoxy Protons: A sharp singlet for the -OCH₃ protons around δ 3.8-4.0 ppm.

• Benzyloxy Methylene Protons: A singlet for the -OCH₂- protons of the benzyl group around δ 5.0-5.2 ppm.

¹³C NMR Spectroscopy

Distinct signals would be expected for each carbon atom, including the carboxylic acid carbonyl, the aromatic carbons, the methoxy carbon, and the benzylic methylene carbon.

Infrared (IR) Spectroscopy

• N-H Stretching: Two bands in the region of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching of the primary amine.

• O-H Stretching: A broad band from approximately 2500-3300 cm⁻¹ characteristic of the carboxylic acid O-H bond.

• C=O Stretching: A strong absorption band around 1680-1710 cm⁻¹ for the carboxylic acid carbonyl group.

• C-O Stretching: Bands in the region of 1200-1300 cm⁻¹ for the ether linkages.

• Aromatic C=C Stretching: Peaks in the 1450-1600 cm⁻¹ region.

Mass Spectrometry

The mass spectrum would be expected to show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (273.28 g/mol ). Common fragmentation patterns would likely involve the loss of the benzyl group, the carboxylic acid group, and the methoxy group.

Reactivity and Potential Applications

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a trifunctional molecule with potential applications as a key building block in organic synthesis.

• Pharmaceutical Intermediate: The anthranilic acid scaffold is a common feature in many biologically active compounds. This molecule can serve as a starting material for the synthesis of quinazolinones, benzodiazepines, and other heterocyclic systems of medicinal interest.

• Fine Chemical Synthesis: The amino and carboxylic acid groups allow for the formation of amides and esters, respectively, enabling its incorporation into larger, more complex molecules. The benzyloxy group can act as a protecting group for the phenol, which can be deprotected at a later stage to reveal a reactive hydroxyl group.

Figure 3. Potential application areas.

Safety and Handling

Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.[2]

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/ eye protection/ face protection.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Handling:

• Use in a well-ventilated area, preferably in a fume hood.

• Avoid contact with skin, eyes, and clothing.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Store in a tightly closed container in a cool, dry place away from incompatible materials.

Conclusion

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a valuable and versatile chemical intermediate with significant potential in synthetic and medicinal chemistry. This guide has provided a comprehensive overview of its chemical properties, a reliable synthesis protocol, and essential safety information. While further experimental characterization is warranted, the information presented here serves as a solid foundation for researchers and drug development professionals to effectively utilize this compound in their synthetic endeavors.

References

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• 1. 2-Amino-4-methoxybenzoic acid | C8H9NO3 | CID 351010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-AMINO-3-METHOXYBENZOIC ACID(3177-80-8) 13C NMR [m.chemicalbook.com]

"2-Amino-4-(benzyloxy)-3-methoxybenzoic acid" CAS number 23938-73-0

An In-Depth Technical Guide to 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (CAS: 23938-73-0)

Abstract

This technical guide provides a comprehensive overview of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (CAS: 23938-73-0), a substituted aromatic carboxylic acid of significant interest as a synthetic intermediate in medicinal chemistry and materials science. This document delineates its fundamental chemical identity, physicochemical properties, and presents a logical framework for its synthesis, analytical characterization, and safe handling. By synthesizing available data with established chemical principles, this guide serves as an essential resource for researchers, chemists, and drug development professionals engaged in the use of complex organic building blocks. Methodologies are explained with a focus on the underlying scientific rationale to ensure both technical accuracy and practical utility.

Core Chemical Identity and Properties

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a polysubstituted benzoic acid derivative. The strategic placement of its functional groups—an amine, a bulky benzyloxy ether, a methoxy group, and a carboxylic acid—makes it a versatile scaffold for further chemical elaboration.

Compound Identifiers

A summary of the key identifiers for this compound is presented below.

Identifier	Value	Source
CAS Number	23938-73-0	[1][2][3]
Molecular Formula	C₁₅H₁₅NO₄	[1][4]
Molecular Weight	273.28 g/mol	[1][4]
IUPAC Name	2-amino-4-(benzyloxy)-3-methoxybenzoic acid	N/A
InChI Key	YJFMLBRUBORVIM-UHFFFAOYSA-N	[1]
Synonyms	2-Amino-3-methoxy-4-(phenylmethoxy)benzoic acid	[4]

Physicochemical Characteristics

Experimental physicochemical data for this specific molecule is not widely published. However, properties can be inferred from its structure and data from closely related analogs. The presence of both acidic (carboxylic acid) and basic (amino) groups suggests amphoteric behavior, while the large aromatic portions indicate low water solubility.

Property	Value / Expected Behavior	Rationale / Analog Data
Appearance	Expected to be a crystalline solid (e.g., white to off-white powder).	Analogs like 2-Amino-4-methoxybenzoic acid appear as cream or white powder.[5]
Melting Point	Not experimentally determined.	The related compound 2-Amino-4-methoxybenzoic acid has a melting point of 171-178 °C.[5] The additional bulky benzyloxy group would likely alter this value.
Boiling Point	Decomposes before boiling at atmospheric pressure.	Typical for complex aromatic amino acids.
Solubility	Poorly soluble in water. Soluble in organic solvents like DMSO, DMF, and methanol.	The large nonpolar benzyloxy and phenyl groups dominate, while the polar groups allow solubility in polar organic solvents.
Density	~1.283 g/cm³ (Predicted)	[4]

Synthesis and Plausible Reaction Pathways

While this compound is available from specialized chemical suppliers, understanding its synthesis is crucial for researchers planning multi-step reaction sequences.[4] No specific synthesis is detailed in the provided literature, but a logical retrosynthetic analysis can be proposed based on standard organic chemistry transformations.

The key challenge in the synthesis is the selective functionalization of the benzene ring. A plausible forward synthesis would involve starting with a less complex, commercially available benzoic acid derivative and introducing the functional groups sequentially, using protecting groups where necessary.

Conceptual Synthetic Workflow

A potential synthesis could start from 4-hydroxy-3-methoxybenzoic acid. The workflow would involve:

• Protection of the Carboxylic Acid: Esterification (e.g., with methanol) prevents the acidic proton from interfering with subsequent steps.

• Benzylation of the Phenolic Hydroxyl: The hydroxyl group is converted to a benzyloxy ether using benzyl bromide or benzyl chloride under basic conditions. This is a standard Williamson ether synthesis.

• Nitration: Regioselective nitration is performed to introduce a nitro group ortho to the activating methoxy group and para to the newly formed benzyloxy group.

• Reduction of the Nitro Group: The nitro group is reduced to the primary amine using a standard reducing agent, such as H₂ gas with a palladium catalyst (Pd/C) or tin(II) chloride.

• Deprotection (Hydrolysis): The methyl ester is hydrolyzed back to the carboxylic acid under basic or acidic conditions to yield the final product.

Caption: A conceptual workflow for the synthesis of the target compound.

Applications in Research and Development

Given its structure, 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is primarily positioned as a versatile building block for organic synthesis. Its utility is derived from the presence of multiple reactive sites that can be addressed with high selectivity.

• Pharmaceutical Development: The anthranilic acid core (2-aminobenzoic acid) is a well-known pharmacophore present in numerous bioactive molecules. Analogs such as 2-Amino-4-methoxy-benzoic acid serve as key intermediates in synthesizing anti-inflammatory and analgesic drugs.[5] The title compound provides a more complex scaffold, allowing for the creation of novel drug candidates where the benzyloxy and methoxy groups can modulate properties like lipophilicity, metabolic stability, and receptor binding.

• Biochemical Research: Substituted amino acids are used as probes to study enzyme inhibition and protein interactions, offering insights into metabolic pathways.[5]

• Materials Science: The rigid aromatic structure and potential for hydrogen bonding make it a candidate for the synthesis of novel polymers, dyes, or pigments, similar to how simpler anthranilic acids are used in the dye industry.[5]

Analytical Characterization Protocols

Ensuring the purity and identity of this compound is critical for its application. Standard analytical techniques such as HPLC, Mass Spectrometry (MS), and NMR spectroscopy are applicable.

General Analytical Workflow

The characterization of a new batch of this compound follows a standardized workflow to ensure quality control.

Caption: A typical workflow for the analytical validation of the compound.

Protocol: Purity Determination by HPLC-UV

This protocol provides a robust method for assessing the purity of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. The method is adapted from established procedures for similar aromatic acids.[6]

Rationale: Reversed-phase HPLC is ideal for separating organic molecules of moderate polarity. A C18 column provides excellent retention for the aromatic rings. A buffered mobile phase is used to ensure the carboxylic acid and amine groups are in a consistent protonation state, leading to sharp, reproducible peaks. UV detection is highly effective due to the strong absorbance of the substituted benzene ring.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Acetonitrile (HPLC grade).

• Formic acid (0.1% in water, HPLC grade).

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm).

2. Preparation of Solutions:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Sample Diluent: 50:50 mixture of Mobile Phase A and B.

• Standard Solution: Accurately weigh ~5 mg of the compound and dissolve in 50.0 mL of diluent to create a 100 µg/mL solution.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection Wavelength: ~254 nm (A preliminary UV scan is recommended to find the absorbance maximum).

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	30
  15.0	90
  17.0	90
  17.1	30

  | 20.0 | 30 |

4. Procedure:

• Equilibrate the HPLC system with the initial mobile phase conditions for at least 15 minutes.

• Filter the prepared sample solution through a 0.45 µm syringe filter.

• Inject the sample onto the column and start the data acquisition.

• After the run, integrate the peaks in the chromatogram.

• Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Safety, Handling, and Storage

Proper handling of this chemical is essential to ensure laboratory safety. The following information is based on the available hazard classifications and general best practices for laboratory reagents.

GHS Hazard Information

Category	Code	Description	Source
Signal Word	Warning	[1]
Acute Toxicity, Oral	H302	Harmful if swallowed.	[1]
Skin Corrosion/Irritation	H315	Causes skin irritation.	[1]
Eye Damage/Irritation	H319	Causes serious eye irritation.	[1]
Acute Toxicity, Inhalation	H332	Harmful if inhaled.	[1]
STOT - Single Exposure	H335	May cause respiratory irritation.	[1]

Recommended Safety Procedures

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields.[7][8]

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood, especially when handling the solid powder to avoid dust inhalation.[7]

• Handling: Avoid breathing dust.[7] Wash hands thoroughly after handling. Avoid contact with skin, eyes, and clothing.

• First Aid:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes, removing contact lenses if present. Seek medical attention if irritation persists.[7]

  • Skin: Wash off immediately with soap and plenty of water. If skin irritation occurs, seek medical advice.[7]

  • Inhalation: Remove person to fresh air. Call a physician if you feel unwell.[7]

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

Storage and Disposal

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[7]

Conclusion

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, CAS 23938-73-0, represents a valuable and structurally complex building block for advanced organic synthesis. While detailed experimental data on the compound itself is sparse, its identity is well-defined, and its behavior can be reliably predicted based on fundamental chemical principles and data from close structural analogs. Its potential applications, particularly in the synthesis of novel pharmaceutical agents, underscore its importance. The protocols and information presented in this guide provide a solid foundation for researchers to safely handle, analyze, and creatively utilize this compound in their scientific endeavors.

References

• Acmec Biochemical. 23938-73-0[2-Amino-4-(benzyloxy)-3-methoxybenzoic acid].
• Chem-Impex. 2-Amino-4-methoxy-benzoic acid.
• Fisher Scientific. SAFETY DATA SHEET - 2-Amino-4-methoxybenzoic acid.
• MolCore. 23938-73-0 | 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.
• 23938-73-0 | 2-amino-4-(benzyloxy)-3-methoxybenzoic acid.
• ChemBK. 2-aMino-4-(benzyloxy)-3-Methoxybenzoic acid.
• Benchchem. Comparative analysis of analytical methods for 2-Amino-3-methoxybenzoic acid detection.
• Fisher Scientific. SAFETY DATA SHEET - 2-Amino-3-methoxybenzoic acid.
• Tokyo Chemical Industry (India) Pvt. Ltd. 2-Amino-4-methoxybenzoic Acid 4294-95-5.

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• 1. 23938-73-0[2-Amino-4-(benzyloxy)-3-methoxybenzoic acid]- Acmec Biochemical [acmec.com.cn]
• 2. molcore.com [molcore.com]
• 3. 23938-73-0 | ácido 2-amino-4-(benciloxi)-3-metoxibenzoico | 2-amino-4-(benzyloxy)-3-methoxybenzoic acid - Capot Químico [capotchem.com]
• 4. chembk.com [chembk.com]
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A Guide to the Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid: Precursors and Strategic Execution

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a key building block in medicinal chemistry, valued for its trifunctional aromatic scaffold that allows for diverse synthetic elaborations. This guide provides an in-depth technical overview of its synthesis, focusing on the selection of precursors and the rationale behind the chosen synthetic strategy. As Senior Application Scientists, our goal is to present not just a protocol, but a self-validating system of synthesis rooted in mechanistic understanding and practical field experience.

Strategic Overview: A Three-Step Approach from Vanillic Acid

The most common and efficient synthetic route to 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid commences with the readily available and renewable precursor, 4-hydroxy-3-methoxybenzoic acid, also known as vanillic acid. The overall strategy involves three key transformations:

• Protection of the phenolic hydroxyl group as a benzyl ether.

• Regioselective nitration of the aromatic ring.

• Reduction of the nitro group to the corresponding amine.

This sequence is designed to strategically manipulate the electronic properties of the aromatic ring to achieve the desired substitution pattern.

Caption: Overall synthetic workflow.

Step 1: Benzylation of 4-Hydroxy-3-methoxybenzoic acid

The initial step involves the protection of the phenolic hydroxyl group of vanillic acid as a benzyl ether. This is crucial for preventing unwanted side reactions during the subsequent nitration step. The Williamson ether synthesis is the method of choice for this transformation.

Mechanistic Insight

The reaction proceeds via an SN2 mechanism. A base, such as potassium carbonate or sodium hydroxide, deprotonates the phenolic hydroxyl group to form a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of benzyl bromide, displacing the bromide ion and forming the benzyl ether.

Experimental Protocol

Materials:

• 4-hydroxy-3-methoxybenzoic acid

• Benzyl bromide

• Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃)

• Ethanol or Dimethylformamide (DMF)

• Hydrochloric acid (HCl) for acidification

Procedure:

• In a round-bottom flask, dissolve 4-hydroxy-3-methoxybenzoic acid in a suitable solvent such as ethanol.

• Add a solution of sodium hydroxide to the flask to form the sodium salt of the starting material.

• To this mixture, add benzyl bromide.

• Heat the reaction mixture at a controlled temperature (e.g., 65-70 °C) for several hours.[1]

• After the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

• Acidify the aqueous residue with hydrochloric acid to a pH of approximately 3. This will precipitate the product.

• Collect the solid product by filtration, wash with water, and dry under vacuum.[1]

Parameter	Value	Reference
Starting Material	4-hydroxy-3-methoxybenzoic acid	[1]
Reagents	Benzyl bromide, NaOH	[1]
Solvent	Ethanol	[1]
Temperature	65 °C	[1]
Reaction Time	8 hours	[1]
Typical Yield	~83%	[1]

Step 2: Nitration of 4-(Benzyloxy)-3-methoxybenzoic acid

This step introduces a nitro group onto the aromatic ring, a critical functional group that will be later reduced to the desired amine. The regioselectivity of this electrophilic aromatic substitution is a key consideration.

Mechanistic Insight and Regioselectivity

The nitration is achieved using a nitrating mixture, typically a combination of concentrated nitric acid and sulfuric acid. Sulfuric acid protonates nitric acid, leading to the formation of the highly electrophilic nitronium ion (NO₂⁺).

The directing effects of the substituents on the aromatic ring govern the position of nitration. The benzyloxy and methoxy groups are both ortho, para-directing activators, while the carboxylic acid group is a meta-directing deactivator. The powerful activating effects of the alkoxy groups dominate, directing the incoming nitro group to a position ortho to one of them. Due to steric hindrance from the adjacent carboxylic acid and benzyloxy groups, the nitro group is predominantly introduced at the 2-position, ortho to the methoxy group and meta to the carboxylic acid.[2]

Caption: Regioselectivity in the nitration step.

Experimental Protocol

Materials:

• 4-(Benzyloxy)-3-methoxybenzoic acid

• Concentrated nitric acid (HNO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Ice

Procedure:

• In a flask, dissolve 4-(benzyloxy)-3-methoxybenzoic acid in concentrated sulfuric acid. Cool the mixture in an ice bath to maintain a temperature between 0 and 5 °C.[3]

• Separately, prepare the nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid, while cooling in an ice bath.

• Add the cold nitrating mixture dropwise to the solution of the benzoic acid derivative over a period of about one hour, ensuring the reaction temperature is maintained between 5 and 15 °C.[3]

• After the addition is complete, continue stirring the reaction in the ice bath for an additional 30 minutes, then allow it to warm to room temperature and stir for another hour.[3]

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring to precipitate the product.

• Collect the solid by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

• The crude product, 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid, can be purified by recrystallization.

Parameter	Value	Reference
Starting Material	4-(benzyloxy)-3-methoxybenzoic acid	[3]
Reagents	HNO₃, H₂SO₄	[3]
Temperature	5-15 °C	[3]
Reaction Time	~2.5 hours	[3]
Typical Yield	High	[1]

Step 3: Reduction of 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

The final step is the reduction of the nitro group to an amine to yield the target molecule. Catalytic hydrogenation is a clean and efficient method for this transformation.

Mechanistic Insight

In catalytic hydrogenation, the nitro compound is exposed to hydrogen gas in the presence of a metal catalyst, typically palladium on carbon (Pd/C). The reaction occurs on the surface of the catalyst, where both the hydrogen and the nitro compound are adsorbed. The nitro group is sequentially reduced to a nitroso group, then to a hydroxylamine, and finally to the amine.

Experimental Protocol

Materials:

• 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

• Palladium on carbon (10% Pd/C)

• Methanol or other suitable solvent

• Hydrogen gas (H₂)

Procedure:

• Dissolve 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid in methanol in a high-pressure autoclave.

• Carefully add 10% Pd/C catalyst to the solution under an inert atmosphere (e.g., nitrogen).[4]

• Seal the autoclave and purge the system with nitrogen to remove any oxygen.

• Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 50 psi).[4]

• Stir the reaction mixture at room temperature for several hours, monitoring the uptake of hydrogen.[4]

• Once the reaction is complete, vent the hydrogen and purge the system with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent under reduced pressure to obtain the final product, 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Parameter	Value	Reference
Starting Material	4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid	[4]
Reagents	H₂, 10% Pd/C	[4]
Solvent	Methanol	[4]
Pressure	50 psi	[4]
Reaction Time	4-6 hours	[4]
Typical Yield	High	[5]

Safety Considerations

• Benzyl bromide is a lachrymator and is corrosive. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.[6][7]

• Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Handle with extreme care, using appropriate PPE. The mixing of these acids is highly exothermic and should be done slowly and with cooling.[8]

• Catalytic hydrogenation with hydrogen gas involves flammable and potentially explosive materials. The reaction should be carried out in a properly functioning autoclave by trained personnel. Ensure the system is purged of oxygen before introducing hydrogen.

Conclusion

The synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid from vanillic acid is a robust and well-established process. By understanding the mechanistic principles behind each step—benzylation, nitration, and reduction—researchers can effectively troubleshoot and optimize the synthesis. This guide provides a framework for the successful and safe execution of this important synthetic sequence, empowering scientists in their drug discovery and development endeavors.

References

• U.S. Patent 3,882,171. (1975).

• MDPI. (2012). Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Molecules, 17(11), 13461-13472. Available at: [Link]

• Almac. (n.d.). FAST Hydrogenations as a Continuous Platform for Green Aromatic Nitroreductions. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Crystal structure of 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoic acid hemihydrate. PubMed Central. Available at: [Link]

• ResearchGate. (2015). Synthesis and Spectral Characterization of 4-Hydroxy-3-Methoxybenzaldehyde Derivatives. Borneo Journal of Resource Science and Technology, 5(1), 43-48. Available at: [Link]

• National Center for Biotechnology Information. (2024). Selective hydrogenation of nitro compounds to amines by coupled redox reactions over a heterogeneous biocatalyst. PubMed Central. Available at: [Link]

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Introduction: The Critical Role of Solubility in Drug Development

An In-Depth Technical Guide to the Solubility Profile of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

In the landscape of pharmaceutical sciences, the journey of a molecule from a promising candidate to a therapeutic agent is fraught with challenges. Among the most fundamental of these is solubility. For a compound such as 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, a novel entity with significant therapeutic potential, understanding its solubility is not merely a physicochemical checkbox; it is a critical determinant of its bioavailability and, ultimately, its efficacy. Poor aqueous solubility can lead to low absorption, insufficient drug concentration at the target site, and high inter-patient variability, jeopardizing clinical outcomes.

This guide provides a comprehensive framework for characterizing the solubility of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. We will delve into the theoretical underpinnings that govern its solubility, present a rigorous, field-proven experimental protocol for its determination, and discuss the profound implications of this data for formulation and development strategies. This document is designed for researchers, scientists, and drug development professionals, offering both the "how" and the "why" behind establishing a robust solubility profile.

Physicochemical Landscape of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

While specific experimental data for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is not yet widely published, its structural features provide a strong basis for predicting its solubility behavior. The molecule possesses:

• An ionizable carboxylic acid group (-COOH) , suggesting that its solubility will be highly dependent on pH.

• A basic amino group (-NH2) , which is also ionizable.

• A benzyloxy group and a methoxy group , which contribute to its lipophilicity.

The presence of both acidic and basic functional groups means the molecule is amphoteric. Its solubility is expected to be lowest at its isoelectric point and will increase significantly in both acidic and alkaline conditions due to the formation of soluble salts. The principle of "like dissolves like" suggests that while the large aromatic structures (benzyloxy and the benzoic acid core) favor solubility in organic solvents, the polar amino and carboxyl groups will govern its interaction with aqueous media.

Theoretical Framework: pH-Dependent Solubility

The solubility of an ionizable compound like 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in aqueous media is governed by the pH of the solution. The Henderson-Hasselbalch equation provides the theoretical basis for this relationship. For this amphoteric compound, solubility will be influenced by two pKa values: one for the carboxylic acid and one for the amino group.

• In acidic conditions (pH < pKa of the carboxyl group) , the amino group is protonated (-NH3+), and the carboxylic acid is in its neutral form (-COOH). The formation of the cationic species enhances solubility.

• In alkaline conditions (pH > pKa of the amino group) , the carboxylic acid is deprotonated (-COO-), and the amino group is in its neutral form (-NH2). The formation of the anionic species enhances solubility.

• At the isoelectric point (pI) , the molecule exists predominantly as a zwitterion, where both groups are ionized, but the net charge is zero, typically resulting in minimal aqueous solubility.

Understanding this pH-solubility profile is crucial for predicting in vivo absorption, as the drug will encounter a wide range of pH environments in the gastrointestinal tract.[1]

Caption: pH-dependent ionization and its impact on solubility.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The "shake-flask" method is the gold standard for determining equilibrium solubility and is recommended by multiple regulatory bodies, including the World Health Organization (WHO).[2][3] This protocol ensures that a true equilibrium is reached between the undissolved solid and the saturated solution.

I. Materials and Reagents

• Test Substance: 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (purity > 99%).

• Solvents/Buffers:

  • pH 1.2 (0.1 N HCl or simulated gastric fluid without enzymes).[2]

  • pH 4.5 (Acetate buffer).[2]

  • pH 6.8 (Phosphate buffer or simulated intestinal fluid without enzymes).[2]

  • Purified water (USP grade).

  • Selected organic solvents (e.g., ethanol, methanol, acetone, acetonitrile).

• Analytical Standards: Accurately weighed samples of the test substance for creating calibration curves.

II. Apparatus

• Shaker: An orbital shaker or wrist-action shaker capable of maintaining a constant temperature (e.g., 37 ± 1 °C for biopharmaceutical relevance).[2]

• Vials: Glass vials with screw caps.

• Centrifuge: Temperature-controlled, for phase separation.

• Filters: Syringe filters (e.g., 0.45 µm PTFE or PVDF) compatible with the solvents used.

• Analytical Balance: Accurate to at least 0.01 mg.

• pH Meter: Calibrated.

• Analytical Instrumentation: A validated High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis).

III. Step-by-Step Methodology

• Preparation: Add an excess amount of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid to a series of vials. The presence of undissolved solid at the end of the experiment is essential to confirm that equilibrium has been reached.[3]

• Solvent Addition: Add a known volume of each test solvent or buffer to the respective vials.

• Equilibration: Tightly cap the vials and place them in the shaker at a constant temperature (e.g., 25 °C for physicochemical characterization or 37 °C for physiological relevance). Agitate the samples for a predetermined period (e.g., 24 to 72 hours).[3] The agitation speed should be sufficient to keep the solid suspended without creating a vortex.[2]

• Equilibrium Confirmation: To ensure equilibrium has been achieved, take samples at different time points (e.g., 24h, 48h, 72h). Equilibrium is confirmed when consecutive measurements are consistent.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the experimental temperature to let the excess solid settle. Separate the saturated supernatant from the undissolved solid by either centrifugation or filtration.[4] This step must be performed carefully to avoid temperature changes that could alter the solubility.

• Sample Preparation for Analysis: Immediately after separation, dilute an aliquot of the clear supernatant with the appropriate mobile phase for HPLC analysis.

• Quantitative Analysis: Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved substance. Use a standard calibration curve to quantify the results.

• pH Measurement: For buffered solutions, measure the pH of the saturated solution at the end of the experiment to ensure it has not changed significantly.[1]

Caption: Experimental workflow for solubility determination.

Data Presentation and Interpretation

The solubility data should be presented in a clear and organized manner. A tabular format is highly effective for comparing solubility across different conditions.

Table 1: Hypothetical Solubility Data for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid at 37 °C

Solvent / Buffer	pH (Final)	Solubility (mg/mL)	Solubility (µg/mL)	Classification
0.1 N HCl	1.2	> 10.0	> 10,000	Very Soluble
Acetate Buffer	4.5	0.5	500	Sparingly Soluble
Phosphate Buffer	6.8	8.0	8,000	Soluble
Purified Water	~7.0	1.2	1,200	Slightly Soluble
Ethanol	N/A	> 50.0	> 50,000	Freely Soluble

Note: This data is illustrative and not based on experimental results.

Interpretation:

• Biopharmaceutics Classification System (BCS): The aqueous solubility data across the physiological pH range of 1.2 to 6.8 is critical for BCS classification.[5] An active pharmaceutical ingredient (API) is considered "highly soluble" if the highest therapeutic dose is soluble in ≤ 250 mL of aqueous media over this pH range.[2]

• Formulation Strategy: The low solubility at pH 4.5 suggests potential absorption issues in the upper small intestine. The high solubility in ethanol indicates that co-solvent systems could be a viable formulation strategy. The significant pH-dependent solubility strongly suggests that salt formation could be an effective method to enhance aqueous solubility and dissolution rate.

Conclusion and Forward Outlook

A thorough understanding of the solubility of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a non-negotiable prerequisite for its successful development. The methodologies outlined in this guide provide a robust framework for generating the high-quality, reliable data required by researchers and regulatory bodies. By systematically evaluating its solubility in various aqueous and organic media, and particularly by characterizing its pH-solubility profile, drug development professionals can make informed decisions to overcome bioavailability challenges. This foundational knowledge is paramount for designing effective formulations, ensuring consistent product performance, and ultimately, unlocking the full therapeutic potential of this promising molecule.

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A Comprehensive Technical Guide to 2-Amino-4-(benzyloxy)-3-methoxybenzoic Acid for Advanced Research Applications

This guide serves as an in-depth technical resource for researchers, medicinal chemists, and drug development professionals on the chemical intermediate, 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid . We will delve into its procurement, synthesis, physicochemical properties, and strategic applications, providing field-proven insights and detailed protocols to empower your research and development endeavors.

Introduction: A Molecule of Strategic Importance

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (CAS No. 23938-73-0) is a substituted anthranilic acid derivative whose unique structural features make it a valuable building block in organic synthesis and medicinal chemistry. The molecule incorporates three key functionalities: an amine, a carboxylic acid, and a benzyloxy group. This trifecta of reactive and modulatory groups offers a versatile platform for constructing more complex molecular architectures.

The strategic importance of this compound lies in the dual nature of the benzyloxy moiety. It can serve as a robust protecting group for a phenolic hydroxyl, which can be unmasked in later synthetic steps, or it can act as a critical pharmacophore, interacting with biological targets to elicit a therapeutic effect.[1][2] Its utility is particularly noted in the synthesis of novel therapeutic agents, where precise control over molecular structure is paramount.[3]

Sourcing and Procurement

While a specialized chemical, 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is commercially available from a select number of suppliers. Procurement for research and development purposes is therefore feasible without the immediate need for custom synthesis.

Supplier	CAS Number	Notes
Shanghai Amole Biotechnology Co., Ltd.	23938-73-0	Listed as available for quotation.
SHANGHAI ACMEC BIOCHEMICAL TECHNOLOGY CO., LTD.	23938-73-0	Listed as available for quotation.
Shanghai Macklin Biochemical Co., Ltd.	23938-73-0	Listed as available for quotation.
Shanghai Yuanye Bio-Technology Co., Ltd.	23938-73-0	Listed as "2-Amino-3-methoxy-4-(phenylmethoxy)benzoic acid".

This table is based on publicly available supplier data and is not an exhaustive list. Researchers should perform their own due diligence before procurement.[4]

Synthesis and Physicochemical Properties

Understanding the synthetic pathway to 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid provides insight into potential impurities and informs its handling and application. A logical and common retrosynthetic approach involves the reduction of its nitro precursor.

Proposed Synthetic Pathway

The synthesis logically starts from a more readily available precursor, which is then elaborated through a series of standard organic transformations. The pathway hinges on the strategic introduction of the amino group via reduction of a nitro intermediate.

Caption: Proposed two-step synthesis of the target compound.

This pathway is supported by the commercial availability of the direct precursor, 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid (CAS 3584-32-5) .[1] The first step is a standard Williamson ether synthesis to protect the phenolic hydroxyl group. The second step is a catalytic hydrogenation or a metal-acid reduction, common methods for converting an aromatic nitro group to an amine.

Physicochemical Data

Below is a summary of the key physicochemical properties for the target compound and its nitro precursor.

Property	2-Amino-4-(benzyloxy)-3-methoxybenzoic acid	4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid
CAS Number	23938-73-0	3584-32-5
Molecular Formula	C₁₅H₁₅NO₄	C₁₅H₁₃NO₆
Molecular Weight	273.28 g/mol	303.27 g/mol
Appearance	White to light yellow crystalline powder	Crystalline solid
Density	~1.283 g/cm³	~1.4 g/cm³
Storage	Room temperature, inert atmosphere, dark	Room temperature

Data is aggregated from supplier information and chemical databases.[1][4]

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is not widely available. Therefore, safety precautions must be inferred from its functional groups and data for analogous compounds, such as its nitro precursor and other substituted aminobenzoic acids.

Hazard Identification (Inferred):

• May be harmful if swallowed.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.

Recommended Handling Procedures:

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood. Ensure eyewash stations and safety showers are readily accessible.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear nitrile or neoprene gloves and a lab coat.

  • Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a particulate filter.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents. Keep under an inert atmosphere as recommended.[4]

Strategic Applications in Research and Development

The utility of this molecule can be broadly categorized into two areas: as a versatile synthetic intermediate and as a scaffold for drug discovery.

Intermediate for Multi-Step Synthesis

The ortho-relationship of the amine and carboxylic acid groups makes this compound an excellent precursor for synthesizing heterocyclic systems, such as quinazolinones, which are privileged structures in medicinal chemistry. The benzyloxy group at the 4-position can be carried through several synthetic steps and deprotected at a later stage to reveal a phenol, providing an additional point for molecular diversification.

Deprotection of the Benzyl Group: The benzyl ether is a stable protecting group but can be cleaved under specific conditions, most commonly via catalytic hydrogenolysis.[5][6]

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"2-Amino-4-(benzyloxy)-3-methoxybenzoic acid" safety and handling

An In-depth Technical Guide to the Safety and Handling of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

This document provides a comprehensive technical guide on the safe handling, storage, and emergency procedures for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. As a specialized chemical intermediate, likely used in pharmaceutical research and complex organic synthesis, a thorough understanding of its potential hazards is critical for ensuring laboratory safety. While a specific, dedicated Safety Data Sheet (SDS) for this exact compound is not widely available, a robust safety profile has been constructed by synthesizing data from structurally analogous aminobenzoic acid derivatives. This approach, grounded in established chemical principles, provides a reliable framework for risk assessment and management.

Hazard Identification and Classification

Based on the hazard profiles of closely related aminomethoxybenzoic acids, 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid should be handled as a hazardous substance.[1][2][3][4][5] The primary hazards are associated with its irritant properties, which are common for this class of compounds.

The anticipated classification under the Globally Harmonized System (GHS) is summarized below. The causality stems from the presence of the amino (-NH2) and carboxylic acid (-COOH) functional groups on an aromatic ring, which can interact with biological tissues, leading to irritation.

Table 1: Anticipated GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[1][4][5]
Serious Eye Damage/Irritation	Category 2 / 2A	H319: Causes serious eye irritation.[1][4][5]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[2][4][5]
Acute Toxicity, Oral (Potential)	Category 4	H302: Harmful if swallowed.[6][7]

Signal Word: Warning

Hazard Pictogram:

Exposure Controls and Personal Protective Equipment (PPE)

To mitigate the identified risks, a multi-layered approach combining engineering controls and appropriate PPE is mandatory. The primary goal is to prevent any direct contact with the substance and to avoid the inhalation of its dust.

Engineering Controls: The First Line of Defense

• Ventilation: All handling of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid powder must be conducted in a well-ventilated area. A certified chemical fume hood is the preferred engineering control to maintain low exposure levels.[1][8][9]

• Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[1][3][4]

Personal Protective Equipment (PPE): A Self-Validating System

The selection of PPE is critical for preventing exposure. The following equipment must be worn at all times when handling the compound.

• Eye and Face Protection: Chemical safety goggles or a face shield are required to protect against dust particles. Standard safety glasses do not provide a sufficient seal.[6][9][10]

• Skin Protection:

  • Gloves: Wear chemical-resistant gloves, such as nitrile gloves. Gloves must be inspected for integrity before use and disposed of properly after handling the material. Use proper glove removal technique to avoid skin contact.[9][10]

  • Lab Coat: A full-sleeved lab coat or chemical-resistant apron must be worn to protect street clothing and prevent skin exposure.[6][11]

• Respiratory Protection: If work is performed outside of a fume hood or if dust generation is unavoidable, a NIOSH/MSHA-approved particulate respirator (e.g., N95) should be used.[6][10][12]

The following workflow diagram illustrates the logical sequence for donning and doffing PPE to minimize cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential for maintaining a safe laboratory environment.

Handling Solid Compound

• Preparation: Before handling, ensure all required PPE is donned correctly and the fume hood sash is at the appropriate height.

• Dispensing: When weighing or transferring the powder, use techniques that minimize dust generation. Pour slowly and avoid dropping material from a height. Use a spatula for small quantities.

• Housekeeping: Clean up any spills immediately following the procedures in Section 4.2.

• Hygiene: After handling, wash hands and forearms thoroughly with soap and water, even after removing gloves. Do not eat, drink, or smoke in the laboratory.[6][9]

Storage Conditions

• Container: Store the compound in a tightly sealed, clearly labeled container to prevent moisture absorption and contamination.[2][5][6]

• Environment: Keep the container in a cool, dry, and well-ventilated place.[3][5] Storage at refrigerated temperatures (0-8°C) may be recommended for long-term stability.[13]

• Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases to prevent potentially hazardous reactions.[2]

Emergency and First-Aid Procedures

A clear and rehearsed emergency plan is crucial.

First-Aid Measures

• Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult or irritation persists, seek medical attention.[2][6][10]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical attention.[1][10]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][6][10]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][6]

Accidental Release Measures (Spills)

In the event of a spill, follow this logical decision-making process.

Caption: Decision Workflow for Spill Response.

Key principles for spill cleanup are to avoid creating dust and to prevent the material from entering drains or waterways.[1][12]

Fire-Fighting Measures

• Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant foam are suitable.[1][4][8]

• Specific Hazards: The compound is combustible but not considered a significant fire risk.[12] Thermal decomposition can release toxic and irritating gases, including carbon oxides (CO, CO2) and nitrogen oxides (NOx).[2][4][5]

• Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[2][4][8]

Physical and Chemical Properties

The following properties are based on available data for the target compound and its close analogs.

Table 2: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C15H15NO4	N/A
Molecular Weight	273.28 g/mol	N/A
Appearance	Likely a solid powder (e.g., cream-colored).	Based on[13]
Melting Point	Expected to be in the range of 170-180°C.	Based on[13]
Solubility	Likely soluble in water.	Based on[14][15]

Disposal Considerations

Dispose of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid and any contaminated materials as hazardous chemical waste.[1][2] Disposal must be carried out by a licensed professional waste disposal service in strict accordance with all local, regional, and national regulations.[8] Do not dispose of the material into sewer systems or waterways.[9][16]

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Unlocking the Therapeutic Potential of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid: A Technical Guide for Preclinical Investigation

Abstract

This technical guide provides a comprehensive framework for the preclinical evaluation of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, a novel benzoic acid derivative. While direct biological data for this compound is not extensively available, its structural similarity to known bioactive molecules, particularly 2-Amino-4-methoxybenzoic acid, suggests a rich potential for therapeutic applications. This document outlines a strategic, multi-pronged approach, commencing with in silico predictive modeling to identify putative biological targets and forecast pharmacokinetic profiles. Subsequently, a detailed roadmap for in vitro validation is presented, encompassing a suite of assays to probe for anticancer, antimicrobial, and enzyme inhibitory activities. This guide is intended for researchers, scientists, and drug development professionals, offering detailed methodologies, data interpretation frameworks, and the scientific rationale underpinning each experimental choice to accelerate the exploration of this promising molecule.

Introduction: The Scientific Rationale

The therapeutic landscape is in constant pursuit of novel chemical entities with improved efficacy and safety profiles. Benzoic acid derivatives represent a privileged scaffold in medicinal chemistry, with numerous approved drugs and clinical candidates. The subject of this guide, 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, is a structurally intriguing molecule. Its core is closely related to 2-Amino-4-methoxybenzoic acid, a known intermediate in the synthesis of pharmaceuticals such as the antipsychotic drug amisulpride, as well as compounds with anti-inflammatory and analgesic properties.[1][2][3] The key structural distinction—the replacement of a methoxy group with a benzyloxy group at the 4-position—introduces a significant alteration in lipophilicity, steric bulk, and potential hydrogen bonding interactions, which can profoundly influence its biological activity.

This guide will navigate the systematic evaluation of this molecule, from computational prediction to experimental validation.

In Silico Profiling: A First Look at Biological Potential

Before embarking on resource-intensive wet lab experiments, a robust in silico evaluation can provide invaluable insights into the potential bioactivity and drug-likeness of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.[4][5] This computational screening funnels our focus towards the most probable mechanisms of action.

Predicting Biological Targets

Computational target fishing leverages the principle that structurally similar molecules often exhibit similar biological activities.[4] By comparing the structure of our target compound against vast chemogenomic databases, we can generate a ranked list of potential protein targets.

Workflow for Target Prediction:

Figure 1: In silico target identification workflow.

Experimental Protocol: In Silico Target Fishing

• Ligand Preparation:

  • Draw the 2D structure of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid using a chemical drawing software (e.g., ChemDraw, MarvinSketch).

  • Convert the 2D structure to a 3D conformation and perform energy minimization using a suitable force field (e.g., MMFF94).

• Database Selection:

  • Utilize publicly available chemogenomic databases such as ChEMBL, PubChem, and DrugBank.

• Similarity Searching:

  • Employ chemical fingerprinting methods (e.g., Morgan fingerprints, MACCS keys) to represent the molecule.

  • Calculate the Tanimoto similarity coefficient between the target molecule and all compounds in the selected databases.

• Pharmacophore Modeling:

  • Generate a pharmacophore model based on the 3D structure of the target molecule, identifying key chemical features (e.g., hydrogen bond donors/acceptors, aromatic rings).

  • Screen virtual compound libraries against this pharmacophore model.

• Machine Learning-Based Prediction:

  • Utilize web-based tools like TargetHunter, which employ machine learning algorithms to predict targets based on large-scale bioactivity data.[4]

• Data Analysis:

  • Consolidate the results from all methods.

  • Prioritize targets that are predicted by multiple approaches and are relevant to disease pathways of interest (e.g., oncology, inflammation, infectious diseases).

ADMET Prediction

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial to de-risk a drug discovery program.[6] In silico models can predict these properties with reasonable accuracy.

Table 1: Predicted Physicochemical and ADMET Properties

Property	Predicted Value	Significance
Molecular Weight	287.30 g/mol	Within Lipinski's rule of five (<500)
LogP	~3.5	Indicates good membrane permeability
Topological Polar Surface Area (TPSA)	88.78 Ų	Suggests good oral bioavailability (<140 Ų)
Number of Hydrogen Bond Donors	2	Within Lipinski's rule of five (≤5)
Number of Hydrogen Bond Acceptors	4	Within Lipinski's rule of five (≤10)
Aqueous Solubility (logS)	> -4	Acceptable for oral absorption[6]
Blood-Brain Barrier Permeability	To be determined	Important for CNS-acting drugs
hERG Inhibition	To be determined	Key cardiotoxicity predictor
Ames Mutagenicity	To be determined	Predicts potential for carcinogenicity

Note: These values are estimations and require experimental validation.

In Vitro Biological Evaluation: From Prediction to Proof

Based on the in silico predictions and the known activities of related compounds, the following in vitro assays are recommended to establish a biological activity profile for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Anticancer Activity Screening

Given that derivatives of benzoic acid have shown cytotoxic effects against cancer cell lines, a primary screen against a panel of human cancer cell lines is warranted.[7]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Culture:

  • Maintain human cancer cell lines (e.g., MCF-7 (breast), A549 (lung), HCT116 (colon)) in appropriate culture medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Compound Preparation:

  • Prepare a 10 mM stock solution of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in DMSO.

  • Prepare serial dilutions of the stock solution in culture medium to achieve final concentrations ranging from 0.1 to 100 µM.

• Cell Seeding:

  • Seed 5,000 cells per well in a 96-well microtiter plate and allow them to adhere overnight.

• Treatment:

  • Replace the medium with fresh medium containing the various concentrations of the test compound. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation:

  • Incubate the plates for 48-72 hours.

• MTT Assay:

  • Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC₅₀ (half-maximal inhibitory concentration) value by plotting a dose-response curve.

Data Presentation: Table for Anticancer Activity

Table 2: Cytotoxic Activity of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Cell Line	Cancer Type	IC₅₀ (µM)
MCF-7	Breast	To be determined
A549	Lung	To be determined
HCT116	Colon	To be determined
Doxorubicin	(Positive Control)	Known value

Antimicrobial Activity Screening

Nitro-substituted aromatic compounds and their derivatives are known for their antimicrobial properties.[7] It is therefore prudent to assess the antibacterial and antifungal potential of our target compound.

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Microorganism Preparation:

  • Prepare standardized inoculums of bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans, Aspergillus niger) to a concentration of approximately 5 x 10⁵ CFU/mL in appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Compound Dilution:

  • Perform a two-fold serial dilution of the test compound in a 96-well plate, with concentrations typically ranging from 256 µg/mL to 0.5 µg/mL.

• Inoculation:

  • Add the standardized microbial inoculum to each well.

• Controls:

  • Include a growth control (no compound), a sterility control (no inoculum), and a positive control with a known antibiotic/antifungal (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi).

• Incubation:

  • Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• MIC Determination:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[8]

Data Presentation: Table for Antimicrobial Activity

Table 3: Minimum Inhibitory Concentration (MIC) of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Microorganism	Strain Type	MIC (µg/mL)
Staphylococcus aureus	Gram-positive bacteria	To be determined
Escherichia coli	Gram-negative bacteria	To be determined
Candida albicans	Yeast	To be determined
Aspergillus niger	Mold	To be determined

Enzyme Inhibition Assays

Benzoic acid derivatives have been investigated as inhibitors of various enzymes. The in silico target prediction should guide the selection of specific enzymes for inhibition assays. For instance, if cyclooxygenase (COX) enzymes are predicted as targets, an assay to measure their inhibition would be relevant for anti-inflammatory potential.

Workflow for Enzyme Inhibition Assay:

Figure 2: General workflow for an enzyme inhibition assay.

Experimental Protocol: Generic Enzyme Inhibition Assay (e.g., for COX-2)

• Reagents:

  • Recombinant human COX-2 enzyme.

  • Arachidonic acid (substrate).

  • A suitable detection kit (e.g., a colorimetric or fluorometric assay that measures prostaglandin production).

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, the test compound at various concentrations, and the COX-2 enzyme.

  • Pre-incubate for a specified time to allow for compound-enzyme interaction.

  • Initiate the reaction by adding arachidonic acid.

  • Incubate for the recommended time at the optimal temperature.

  • Stop the reaction and measure the signal according to the kit manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each compound concentration relative to the vehicle control.

  • Determine the IC₅₀ value.

Conclusion and Future Directions

This technical guide provides a systematic and scientifically rigorous approach to elucidating the potential biological activity of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. The proposed workflow, integrating in silico prediction with in vitro validation, allows for an efficient and cost-effective preliminary assessment. Positive results in any of the described assays will pave the way for more advanced preclinical studies, including mechanism of action studies, in vivo efficacy models, and detailed pharmacokinetic and toxicological profiling. The structural novelty of this compound, coupled with the proven therapeutic relevance of its chemical class, underscores the importance of its thorough investigation.

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The Untapped Potential of 2-Amino-4-(benzyloxy)-3-methoxybenzoic Acid: A Technical Guide for the Synthetic Chemist

Foreword: Unveiling a Versatile Building Block

In the landscape of organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. While a vast arsenal of synthons is commercially available, a select few remain underexplored, their potential waiting to be unlocked. This guide focuses on one such molecule: 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid . This trifunctional aromatic compound, possessing an amine, a carboxylic acid, and strategically placed methoxy and benzyloxy groups, presents a unique platform for the synthesis of novel heterocyclic systems and complex drug candidates. Its inherent functionalities allow for a diverse range of chemical transformations, making it a highly attractive, albeit underutilized, starting material for researchers in medicinal chemistry and materials science. This document serves as an in-depth technical guide, providing a plausible synthetic pathway, outlining its potential reactivity, and exploring its prospective applications as a cornerstone in modern organic synthesis.

Physicochemical Properties and Structural Features

To effectively utilize any building block, a thorough understanding of its physical and chemical properties is essential. While extensive experimental data for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is not widely published, we can infer its key characteristics based on its constituent functional groups and analogous structures.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₁₅H₁₅NO₄	Sum of all atoms in the structure.
Molecular Weight	273.28 g/mol	Calculated from the molecular formula.
Appearance	Off-white to light brown crystalline solid	Typical for substituted aminobenzoic acids.
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, methanol); sparingly soluble in nonpolar solvents.	The presence of the carboxylic acid and amino groups imparts polarity.
Melting Point	Estimated >180 °C (with decomposition)	The presence of intermolecular hydrogen bonding between the carboxylic acid and amino groups, as well as π-stacking of the aromatic rings, would contribute to a relatively high melting point. Similar aminobenzoic acids exhibit this property.
pKa	Carboxylic acid: ~4-5; Anilino ammonium: ~2-3	The carboxylic acid pKa is expected to be in the typical range for benzoic acids. The electron-withdrawing nature of the carboxylic acid and the methoxy group would decrease the basicity of the anilino nitrogen.

The strategic placement of the substituents on the benzene ring dictates its reactivity. The amino group at the 2-position, ortho to the carboxylic acid, allows for intramolecular hydrogen bonding and facilitates cyclization reactions. The methoxy group at the 3-position and the benzyloxy group at the 4-position are electron-donating, activating the ring towards electrophilic substitution, while also offering sites for selective dealkylation to unmask phenol functionalities if desired.

A Proposed Synthetic Pathway: From Precursor to Product

The limited commercial availability of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid necessitates a reliable synthetic route. Based on established organic transformations, a robust multi-step synthesis can be proposed, starting from the commercially available precursor, 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid (CAS 3584-32-5)[1][2][3].

Caption: Proposed synthetic route to the target compound.

Step 1: Reduction of the Nitro Group

The pivotal step in this proposed synthesis is the selective reduction of the nitro group to an amine without affecting the benzyloxy ether linkage. Several methods are suitable for this transformation.

Protocol 1: Reduction with Iron in the Presence of an Acidic Promoter

This classical and cost-effective method is highly effective for the reduction of aromatic nitro groups.

Materials:

• 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

• Iron powder (fine grade)

• Ammonium chloride (NH₄Cl) or Acetic Acid (CH₃COOH)

• Ethanol (EtOH)

• Water (H₂O)

• Hydrochloric acid (HCl), 1 M

• Sodium bicarbonate (NaHCO₃), saturated solution

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid (1.0 eq).

• Add ethanol and water (e.g., a 4:1 mixture) to form a slurry.

• Add iron powder (5.0 eq) and ammonium chloride (1.0 eq) or a catalytic amount of acetic acid.

• Heat the mixture to reflux (typically 70-80 °C) and monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron salts. Wash the celite pad with hot ethanol.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• To the aqueous residue, add ethyl acetate and basify with a saturated solution of sodium bicarbonate until the effervescence ceases and the pH is ~8. This will deprotonate the carboxylic acid and any remaining ammonium salts.

• Separate the organic layer. The product may be in either the aqueous or organic layer depending on the pH. To isolate the product, acidify the aqueous layer with 1 M HCl to a pH of ~4-5, which should precipitate the amphoteric amino acid.

• Filter the precipitate and wash with cold water.

• Dry the solid under vacuum to yield 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Causality Behind Experimental Choices:

• Iron Powder: A cheap and effective reducing agent for nitro groups.

• Ammonium Chloride/Acetic Acid: Acts as a proton source to facilitate the reduction and prevents the formation of a passivating layer of iron oxides on the surface of the iron particles.

• Ethanol/Water Solvent System: Provides good solubility for the reactants and facilitates heat transfer.

• Celite Filtration: Effectively removes the fine iron and iron oxide byproducts.

• Acid-Base Workup: Utilizes the amphoteric nature of the product to purify it from non-acidic and non-basic impurities.

Protocol 2: Catalytic Hydrogenation

For cleaner reactions and to avoid harsh acidic or basic conditions, catalytic hydrogenation is an excellent alternative. However, care must be taken to prevent the hydrogenolysis of the benzyloxy group.

Materials:

• 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

• Palladium on carbon (Pd/C), 5% or 10%

• Methanol (MeOH) or Ethyl acetate (EtOAc)

• Hydrogen gas (H₂)

Procedure:

• Dissolve 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid (1.0 eq) in methanol or ethyl acetate in a hydrogenation vessel.

• Carefully add Pd/C (typically 5-10 mol%).

• Purge the vessel with nitrogen and then with hydrogen gas.

• Pressurize the vessel with hydrogen (typically 1-3 atm) and stir vigorously at room temperature.

• Monitor the reaction by TLC or by monitoring hydrogen uptake.

• Upon completion, carefully filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the product.

Causality Behind Experimental Choices:

• Palladium on Carbon (Pd/C): A highly efficient catalyst for the reduction of nitro groups. A lower loading (5%) and milder conditions (room temperature, low pressure) are chosen to minimize the risk of debenzylation.

• Methanol/Ethyl Acetate: Common solvents for hydrogenation that provide good solubility for the substrate.

• Vigorous Stirring: Essential to ensure good contact between the substrate, catalyst, and hydrogen gas.

The Synthetic Utility: A Hub for Molecular Diversity

The true value of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid lies in its potential as a versatile building block. Its three distinct functional groups can be manipulated selectively to generate a wide array of complex molecules.

Caption: Potential reaction pathways for the title building block.

Reactions at the Amino Group

The nucleophilic amino group is a prime site for derivatization. Standard protocols for acylation, sulfonylation, and diazotization can be readily applied. The synthesis of various aminobenzoic acid derivatives for applications in drug discovery is a well-established field, and these methods are directly transferable[4][5][6].

Reactions at the Carboxylic Acid Group

The carboxylic acid can be easily converted to esters, amides, or acid chlorides. These transformations are fundamental in organic synthesis and are crucial for incorporating this building block into larger molecules through peptide coupling or other condensation reactions[7].

Bifunctional Reactivity: Gateway to Heterocycles

The ortho-relationship of the amino and carboxylic acid groups is a classic precursor for the synthesis of various fused heterocyclic systems. For example, reaction with phosgene or its equivalents can lead to the formation of isatoic anhydrides, which are themselves versatile intermediates. Reaction with orthoesters can yield benzoxazinones, a privileged scaffold in medicinal chemistry.

Prospective Applications in Drug Discovery and Materials Science

While direct applications of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid are not yet documented, the structural motifs it can generate are prevalent in numerous biologically active compounds.

• Kinase Inhibitors: The anilino-benzoic acid core is a common feature in many kinase inhibitors. The substituents on this building block provide vectors for further chemical exploration to optimize potency and selectivity. For instance, the synthesis of Bosutinib, a Src/Abl kinase inhibitor, starts from 3-methoxy-4-hydroxybenzoic acid, highlighting the relevance of this substitution pattern[8].

• Antimicrobial and Anti-inflammatory Agents: Derivatives of aminobenzoic acids have been extensively studied for their antimicrobial and anti-inflammatory properties[7][9]. This building block provides a novel platform to generate new analogs with potentially improved efficacy.

• Fluorescent Probes and Materials: The substituted aniline core can be a component of fluorescent dyes. The benzyloxy group can be deprotected to reveal a phenol, which can be further functionalized to tune the electronic and photophysical properties of the resulting molecule.

Analytical Characterization: What to Expect

Although experimental spectra are not available, the key spectroscopic features of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid can be reliably predicted.

Technique	Expected Features
¹H NMR	- Aromatic protons: Two doublets in the aromatic region (approx. 6.5-7.8 ppm). - Benzylic protons: A singlet around 5.0-5.2 ppm (2H). - Methoxy protons: A singlet around 3.8-4.0 ppm (3H). - Amino protons: A broad singlet (2H), exchangeable with D₂O. - Carboxylic acid proton: A very broad singlet (>10 ppm), exchangeable with D₂O.
¹³C NMR	- Carbonyl carbon: A signal in the range of 165-175 ppm. - Aromatic carbons: Multiple signals in the aromatic region (100-160 ppm). - Benzylic carbon: A signal around 70 ppm. - Methoxy carbon: A signal around 55-60 ppm.
IR Spectroscopy	- O-H stretch (carboxylic acid): A broad band from 2500-3300 cm⁻¹. - N-H stretch (amine): Two sharp peaks around 3300-3500 cm⁻¹. - C=O stretch (carboxylic acid): A strong absorption around 1680-1710 cm⁻¹. - C-O stretch (ether): Strong absorptions in the 1000-1300 cm⁻¹ region. - Aromatic C=C stretches: Multiple peaks in the 1450-1600 cm⁻¹ region.
Mass Spectrometry	- Expected [M+H]⁺: 274.1079 - Expected [M-H]⁻: 272.0923

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid and its precursors.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a cool, dry place away from strong oxidizing agents.

• Toxicity: While specific toxicity data is unavailable, related aminobenzoic acids are known to be irritants and may be harmful if swallowed. Assume the compound is hazardous and handle it accordingly.

Conclusion: A Call to Exploration

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid represents a building block with significant, yet largely untapped, potential. Its rich functionality and strategic substitution pattern make it an ideal candidate for the synthesis of diverse and complex molecular targets. The proposed synthetic route provides a clear and viable path for its preparation, opening the door for its broader adoption in the scientific community. It is our hope that this technical guide will inspire researchers to explore the chemistry of this versatile molecule and unlock its full potential in the advancement of science.

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Protocols & Analytical Methods

Synthesis of "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid" from 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

Application Note & Protocol Guide: Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Prepared by: Gemini, Senior Application Scientist

For: Researchers, Scientists, and Drug Development Professionals

Abstract and Strategic Overview

The reduction of aromatic nitro compounds is a cornerstone transformation in organic synthesis, pivotal for the production of anilines which are fundamental building blocks for pharmaceuticals, dyes, and advanced materials.[1] This document provides a detailed guide for the synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid , a valuable intermediate in pharmaceutical development[2], from its nitro precursor, 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid .

We will present three distinct, validated protocols for this conversion, prioritizing scientific rationale, safety, and operational efficiency. The primary protocol details catalytic hydrogenation, a method renowned for its high efficiency and clean reaction profile.[3] Alternative protocols using Tin(II) Chloride and metallic iron are also provided, offering procedural flexibility for laboratories with varying equipment or for substrates incompatible with hydrogenation. Each protocol is supported by mechanistic insights, safety imperatives, and process validation checkpoints to ensure reliable and reproducible outcomes.

Reaction Scheme and Transformation Logic

The core transformation involves the six-electron reduction of an aromatic nitro group to a primary amine. This process fundamentally alters the electronic properties of the aromatic ring, converting a strongly electron-withdrawing group (-NO₂) into a strongly electron-donating group (-NH₂).

Figure 1: General scheme for the reduction of 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid.

Protocol 1 (Preferred): Catalytic Hydrogenation

Catalytic hydrogenation is frequently the method of choice due to its high yields, clean conversion, and the simple removal of the catalyst by filtration.[3] The reaction proceeds on the surface of a heterogeneous catalyst, typically palladium on carbon (Pd/C), where molecular hydrogen is activated.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid	≥98%	Sigma-Aldrich, TCI	Starting material.[4][5]
Palladium on activated carbon (10% Pd/C)	50% water wet	Johnson Matthey	Use wet catalyst to mitigate pyrophoric risk.[6]
Methanol (MeOH) or Ethanol (EtOH)	Anhydrous	Fisher Scientific	Reaction solvent.[7]
Hydrogen (H₂) Gas	High Purity (≥99.99%)	Airgas	Reductant. Use in a cylinder with a regulator or a balloon.
Nitrogen (N₂) Gas	High Purity	Airgas	Inert gas for purging.
Celite® 545	Filtration Agent	MilliporeSigma	For safe filtration of the catalyst.

Critical Safety Imperatives

• Explosion Hazard: Hydrogen gas is highly flammable and forms explosive mixtures with air between 4% and 75% by volume.[8] The entire apparatus must be purged with an inert gas (N₂) to remove all oxygen before introducing hydrogen.[6][9][10] All operations must occur within a certified chemical fume hood.[9][11]

• Catalyst Pyrophoricity: Palladium on carbon is pyrophoric, meaning it can spontaneously ignite in air, especially after use when it is dry and saturated with hydrogen.[6][12] Never allow the catalyst to become dry during workup. Always handle it as a wet slurry.[9][12]

• Pressure Safety: If using a pressurized hydrogenation vessel (e.g., a Parr apparatus), ensure it has been recently inspected and is operated below its maximum rated pressure.[9][11]

Step-by-Step Experimental Protocol

• Vessel Preparation: To a 250 mL hydrogenation flask or autoclave vessel equipped with a magnetic stir bar, add 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid (e.g., 5.0 g, 16.5 mmol).

• Inert Atmosphere Purge: Seal the vessel and place it under an inert atmosphere by evacuating and backfilling with nitrogen gas. Repeat this cycle three times to ensure all oxygen is removed.[6][12]

• Solvent and Catalyst Addition: Under a positive pressure of nitrogen, add methanol (100 mL). Rationale: Adding the solvent first allows for safer, slurry-based addition of the catalyst. Carefully add 10% Pd/C (50% wet, ~0.5 g, ~5 mol% dry weight) to the solution. The wet catalyst minimizes the risk of ignition.[6][10]

• Hydrogenation: Purge the nitrogen from the vessel by evacuating and backfilling with hydrogen gas (three cycles). Pressurize the vessel to the desired pressure (e.g., 50 psi or use a hydrogen-filled balloon for atmospheric pressure) and begin vigorous stirring.[10]

• Reaction Monitoring: The reaction is exothermic. Monitor the temperature and pressure. A drop in pressure indicates hydrogen consumption. The reaction progress can be monitored by TLC or LC-MS by taking an aliquot. Safety Note: Before sampling, the system must be purged with nitrogen to remove hydrogen.[12]

• Completion and Purging: Upon completion (typically 4-18 hours, no further hydrogen uptake), vent the excess hydrogen safely and purge the vessel thoroughly with nitrogen (at least three cycles).[11][12]

• Catalyst Filtration (Critical Step): Prepare a small plug of Celite® in a Büchner funnel and wet it with methanol. Keeping the catalyst and Celite pad continuously wet with methanol, filter the reaction mixture through the Celite. Wash the reaction flask and the Celite pad with additional methanol (2 x 20 mL) to ensure complete transfer. Rationale: A dry, hydrogen-saturated catalyst can ignite upon contact with air.[6][12]

• Product Isolation: Transfer the filtrate to a round-bottom flask and concentrate the solvent using a rotary evaporator. This will yield 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, typically as a solid.[7][10]

• Purification: The crude product is often of high purity. If necessary, it can be further purified by recrystallization from an appropriate solvent like ethanol or an ethanol/water mixture.

Figure 2: Workflow for Catalytic Hydrogenation.

Protocol 2 (Alternative): Tin(II) Chloride Reduction

This classic method is robust and useful when other functional groups sensitive to hydrogenation (e.g., alkenes, alkynes, or other benzyl groups) are present.[3][13] Its main drawback is the generation of stoichiometric tin salt waste, which requires specialized disposal.[13]

Mechanism Insight

The reduction proceeds via single electron transfers from Sn(II) to the nitro group, with protons supplied by the acidic medium. The Sn(II) is oxidized to Sn(IV), and the nitro group is incrementally reduced through nitroso and hydroxylamine intermediates to the final amine.[14][15]

Materials and Reagents

Reagent/Material	Grade
4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid	≥98%
Tin(II) chloride dihydrate (SnCl₂·2H₂O)	Reagent Grade
Hydrochloric Acid (HCl)	Concentrated (37%)
Ethyl Acetate (EtOAc)	ACS Grade
Sodium Bicarbonate (NaHCO₃) or NaOH	Saturated aq.

Step-by-Step Experimental Protocol

• Reaction Setup: In a round-bottom flask, dissolve 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid (1.0 eq) in ethanol or ethyl acetate.

• Reagent Addition: In a separate flask, dissolve Tin(II) chloride dihydrate (approx. 3-4 eq) in concentrated HCl. Caution: This process is exothermic. Cool the tin solution in an ice bath and add it dropwise to the stirring solution of the starting material.

• Reaction: Allow the mixture to warm to room temperature and then heat to reflux (typically 40-80°C) for 1-3 hours. Monitor the reaction by TLC.

• Workup and Neutralization: Cool the reaction mixture to room temperature. Carefully pour it over crushed ice and then slowly add a saturated aqueous solution of NaHCO₃ or 1M NaOH until the pH is basic (pH ~8-9). This will precipitate tin hydroxides. Rationale: Basification deprotonates the anilinium hydrochloride salt to the free amine and precipitates inorganic tin salts.[14]

• Filtration and Extraction: The resulting thick slurry containing tin salts can be difficult to filter.[13] Filter the mixture through a pad of Celite®, washing thoroughly with ethyl acetate. Transfer the filtrate to a separatory funnel, separate the organic layer, and extract the aqueous layer with additional ethyl acetate (2x).

• Isolation: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify as needed by recrystallization or column chromatography.

Protocol 3 (Alternative): Iron Powder Reduction

Reduction with zero-valent iron in an acidic medium is a cost-effective and environmentally friendlier alternative to tin.[16][17] Iron is inexpensive, has low toxicity, and the resulting iron oxides are more easily handled than tin waste.[1][16]

Materials and Reagents

Reagent/Material	Grade
4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid	≥98%
Iron Powder	<100 mesh, reduced
Acetic Acid (AcOH)	Glacial
Ethanol (EtOH) & Water	ACS Grade

Step-by-Step Experimental Protocol

• Reaction Setup: To a round-bottom flask, add the starting material (1.0 eq) and iron powder (approx. 5 eq).

• Solvent Addition: Add a solvent mixture, such as 2:2:1 ethanol/acetic acid/water.[16][18]

• Reaction: Heat the resulting suspension to reflux (around 80-90°C) with vigorous stirring for 2-4 hours. The reaction progress can be monitored by TLC.

• Workup: Cool the reaction mixture to room temperature and dilute it with ethyl acetate. Filter the mixture through Celite® to remove the excess iron and iron oxides, washing the filter cake with ethyl acetate.[16]

• Extraction: Transfer the filtrate to a separatory funnel and wash with water. Carefully neutralize the organic layer by washing with a saturated NaHCO₃ solution until effervescence ceases.

• Isolation: Separate the organic layer, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify as needed.

Data Summary and Product Characterization

Comparative Protocol Analysis

Parameter	Protocol 1: H₂/Pd-C	Protocol 2: SnCl₂/HCl	Protocol 3: Fe/AcOH
Key Reagents	H₂, 10% Pd/C	SnCl₂·2H₂O, HCl	Fe powder, AcOH
Conditions	Room Temp, 1-5 atm H₂	Reflux (40-80°C)	Reflux (80-90°C)
Typical Yield	>95%[7]	70-90%	85-95%[16]
Pros	High yield, very clean, easy product isolation	Tolerant of many functional groups, robust	Inexpensive, low toxicity, environmentally benign
Cons	Specialized equipment, catalyst flammability, may reduce other groups	Stoichiometric heavy metal waste, difficult workup[13]	High temperature, requires filtration of fine solids
Waste Stream	Spent catalyst (Hazardous)	Tin salts (Heavy Metal Waste)[19]	Iron oxides (Low Hazard)[20]

Expected Product Characterization

• Product: 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

• Appearance: Off-white to light brown solid.

• ¹H NMR (DMSO-d₆, 400 MHz): Expected signals would be similar to related structures[7]. Look for the disappearance of the nitro-aromatic proton signals and the appearance of a broad singlet for the new amine (-NH₂) protons, along with characteristic shifts for the aromatic protons adjacent to the new amine group.

• IR (ATR, cm⁻¹): Look for the appearance of N-H stretching bands (typically two bands for a primary amine) in the 3300-3500 cm⁻¹ region and the disappearance of the characteristic NO₂ stretches (~1530 and 1350 cm⁻¹).

• Mass Spectrometry (ESI+): Calculated for C₁₅H₁₅NO₄ [M+H]⁺.

Waste Management and Green Chemistry

Responsible disposal of chemical waste is paramount for laboratory safety and environmental protection.

• Palladium on Carbon: The filtered catalyst/Celite mixture must be kept wet and stored in a clearly labeled, dedicated hazardous waste container.[12] Do not mix with other waste streams. Consult your institution's environmental health and safety (EHS) office for specific disposal protocols.

• Tin Waste: Aqueous and solid waste containing tin must be collected as heavy metal waste.[13][19] This waste stream is toxic and requires specialized treatment.[13] The high environmental impact and disposal cost are significant disadvantages of this method.[21]

• Iron Waste: The iron and iron oxide waste is significantly less hazardous than tin.[22] It can typically be collected and disposed of as solid chemical waste, but always follow local EHS guidelines.[20]

• Green Chemistry Perspective: From the standpoint of the 12 Principles of Green Chemistry[23], catalytic hydrogenation (Protocol 1) is often the most sustainable option, assuming high catalyst turnover and potential for recycling. The iron-based reduction (Protocol 3) represents a significant improvement over the tin-based method (Protocol 2) by replacing a toxic heavy metal with a benign and abundant one, thereby generating a less hazardous waste stream.[1][16]

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Application Notes and Protocols: Reduction of the Nitro Group in 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

Introduction

The selective reduction of the nitro group in polysubstituted aromatic compounds is a cornerstone transformation in modern organic synthesis, particularly within the pharmaceutical and fine chemical industries. The target molecule, 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid, serves as a critical intermediate in the synthesis of various biologically active molecules.[1][2] The successful and high-yielding conversion of its nitro moiety to an amino group is paramount for accessing a diverse range of downstream products. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the established protocols for this reduction, delving into the mechanistic underpinnings and practical considerations for each method.

The presence of multiple functional groups in the starting material—a carboxylic acid, a methoxy group, and a benzyloxy group—necessitates a careful selection of the reducing agent to ensure chemoselectivity and avoid unwanted side reactions, such as debenzylation or reduction of the carboxylic acid. This document will explore two primary, reliable methods for this transformation: Catalytic Transfer Hydrogenation and Stannous Chloride Reduction.

Method 1: Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation is a powerful and often preferred method for the reduction of nitroarenes due to its mild reaction conditions, high yields, and the avoidance of handling gaseous hydrogen.[3][4] This technique utilizes a hydrogen donor in conjunction with a metal catalyst, typically palladium on carbon (Pd/C).[5][6] Ammonium formate is a commonly employed and effective hydrogen donor for this purpose.[3][4]

Mechanistic Rationale

The reaction proceeds through the in situ generation of hydrogen from the decomposition of ammonium formate on the palladium surface. This atomic hydrogen is then transferred to the nitro group, leading to its stepwise reduction to the corresponding amine. The benzyloxy group is generally stable under these conditions, although prolonged reaction times or elevated temperatures can lead to some debenzylation.

Experimental Workflow: Catalytic Transfer Hydrogenation

Caption: Workflow for Catalytic Transfer Hydrogenation.

Detailed Protocol: Catalytic Transfer Hydrogenation

Materials:

• 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

• 10% Palladium on Carbon (Pd/C)

• Ammonium formate (HCOONH₄)

• Methanol (MeOH), anhydrous

• Celite®

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Thin-layer chromatography (TLC) supplies (e.g., silica gel plates, developing chamber, UV lamp)

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid (1.0 equivalent).

• Dissolve the starting material in a suitable volume of anhydrous methanol (e.g., 10-20 mL per gram of starting material).

• Carefully add 10% Pd/C (typically 5-10 mol% of the palladium metal relative to the substrate).

• Add ammonium formate (3.0-5.0 equivalents) to the reaction mixture in portions to control the initial effervescence.

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 60-65 °C) with vigorous stirring.

• Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent). The disappearance of the starting material spot and the appearance of a more polar product spot indicate reaction completion.

• Once the reaction is complete (typically 1-4 hours), cool the mixture to room temperature.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of methanol to ensure complete recovery of the product.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to remove the solvent.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the desired 2-amino-4-(benzyloxy)-3-methoxybenzoic acid.

Quantitative Data Summary

Parameter	Value	Reference
Catalyst Loading	5-10 mol% Pd	[6]
Hydrogen Donor	Ammonium Formate (3-5 equiv.)	[3]
Solvent	Methanol	[7]
Temperature	60-65 °C (Reflux)	[3]
Typical Reaction Time	1-4 hours	N/A
Expected Yield	>90%	[3]

Method 2: Stannous Chloride (Tin(II) Chloride) Reduction

The reduction of aromatic nitro compounds using stannous chloride (SnCl₂) in an acidic medium is a classic and reliable method.[8][9] It is particularly useful when catalytic hydrogenation is not feasible due to catalyst poisoning or other incompatibilities.[10] This method is generally chemoselective for the nitro group in the presence of other reducible functionalities under controlled conditions.[5]

Mechanistic Rationale

In the presence of a proton source, typically hydrochloric acid, Sn(II) acts as a reducing agent, donating electrons to the nitro group. The reaction proceeds through a series of intermediates, including nitroso and hydroxylamine species, before yielding the final amine. The overall stoichiometry involves the consumption of multiple equivalents of SnCl₂ per mole of the nitro compound.

Experimental Workflow: Stannous Chloride Reduction

Caption: Workflow for Stannous Chloride Reduction.

Detailed Protocol: Stannous Chloride Reduction

Materials:

• 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate for extraction

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Thin-layer chromatography (TLC) supplies

• Separatory funnel

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid (1.0 equivalent) in a suitable solvent such as ethanol or ethyl acetate.

• Add tin(II) chloride dihydrate (3.0-5.0 equivalents) to the solution.

• Attach a reflux condenser and heat the reaction mixture to reflux (approximately 70-80 °C) with vigorous stirring.

• Monitor the reaction progress by TLC. The reaction is typically complete within 2-6 hours.

• After completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until the effervescence ceases and the pH of the aqueous layer is basic (pH > 8). This will precipitate the tin salts.

• Filter the resulting slurry through a pad of Celite® to remove the tin salts, washing the filter cake with ethyl acetate.

• Transfer the filtrate to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield the desired 2-amino-4-(benzyloxy)-3-methoxybenzoic acid.

Quantitative Data Summary

Parameter	Value	Reference
Reducing Agent	Tin(II) Chloride Dihydrate (3-5 equiv.)	[5]
Solvent	Ethanol or Ethyl Acetate	[11]
Temperature	70-80 °C (Reflux)	N/A
Typical Reaction Time	2-6 hours	N/A
Expected Yield	80-95%	[10]

Safety Considerations

• Palladium on Carbon: Pd/C is flammable, especially when dry and in the presence of hydrogen. Handle with care and avoid ignition sources. It is recommended to handle the catalyst in a wet state.

• Ammonium Formate: Can release ammonia and formic acid upon heating. The reaction should be performed in a well-ventilated fume hood.

• Stannous Chloride: Is corrosive and can cause skin and eye irritation. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Quenching with Sodium Bicarbonate: The addition of a basic solution to the acidic reaction mixture will generate carbon dioxide gas. This should be done slowly and with adequate ventilation to prevent pressure buildup.

Conclusion

Both catalytic transfer hydrogenation and stannous chloride reduction are effective methods for the conversion of 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid to its corresponding amine. The choice of method will depend on the specific requirements of the synthesis, including available equipment, scale, and the presence of other functional groups. Catalytic transfer hydrogenation is generally preferred for its milder conditions and cleaner reaction profile. However, stannous chloride reduction provides a robust alternative, particularly when catalytic methods are not suitable. Careful execution of these protocols, with attention to safety and reaction monitoring, will ensure a high yield of the desired product, a key intermediate for further synthetic transformations in drug discovery and development.

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Application Notes &amp; Protocols for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in Medicinal Chemistry

Introduction: A Novel Scaffold for Drug Discovery

In the landscape of medicinal chemistry, the strategic design of molecular scaffolds is paramount to the discovery of novel therapeutics. 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid emerges as a compound of significant interest, possessing a unique combination of structural motifs that suggest broad applicability in drug development. This molecule is built upon an anthranilic acid core, a privileged scaffold found in numerous biologically active compounds. The strategic placement of a methoxy group at the 3-position and a benzyloxy group at the 4-position offers a nuanced platform for probing structure-activity relationships (SAR).

The methoxy group can influence conformation and solubility, while the benzyloxy moiety introduces a larger, lipophilic substituent that can engage in π-stacking interactions within protein binding sites and serve as a versatile synthetic handle.[1][2] The benzyloxy pharmacophore, in particular, has been identified as a key feature in the design of various enzyme inhibitors, including those for monoamine oxidase (MAO), an important target in neurodegenerative diseases.[3][4][5]

This document serves as a comprehensive guide for researchers, providing insights into the potential applications of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, a proposed synthetic route, and detailed protocols for its utilization in medicinal chemistry workflows. While this molecule is a novel research compound, the principles and protocols outlined herein are grounded in established methodologies for analogous structures.[6][7][8]

Physicochemical Properties and Structural Analysis

The unique substitution pattern of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid dictates its physicochemical properties, which are crucial for its behavior in biological systems. A comparison with the well-characterized analog, 2-Amino-4-methoxybenzoic acid, highlights the influence of the benzyloxy group.

Property	2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (Predicted)	2-Amino-4-methoxybenzoic acid (Experimental)	Rationale for Prediction
Molecular Formula	C₁₅H₁₅NO₄	C₈H₉NO₃	Addition of a C₇H₆ moiety from the benzyl group.
Molecular Weight	273.28 g/mol	167.16 g/mol	Increased mass due to the benzyl group.[8]
LogP (Predicted)	~2.5 - 3.5	~1.0	The benzyloxy group significantly increases lipophilicity compared to a methoxy group.
Hydrogen Bond Donors	2 (amine and carboxylic acid)	2 (amine and carboxylic acid)	The core functional groups are the same.
Hydrogen Bond Acceptors	4 (carbonyl, methoxy, benzyloxy)	3 (carbonyl, methoxy)	The ether oxygen of the benzyloxy group acts as an additional H-bond acceptor.
Reactivity	The amino and carboxylic acid groups are primary sites for derivatization. The benzyloxy group can be cleaved under specific conditions.[9]	The amino and carboxylic acid groups are reactive centers.[6]	The functional groups present determine the primary reaction sites.

Potential Medicinal Chemistry Applications

The structural features of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid suggest its utility as a versatile building block for a range of therapeutic targets.

Scaffold for Enzyme Inhibitors

The anthranilic acid core and the presence of the benzyloxy group make this compound a promising starting point for the development of enzyme inhibitors. The benzyloxy moiety has been successfully incorporated into potent and selective inhibitors of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease and other neurodegenerative disorders.[3][4][5] The aromatic ring of the benzyloxy group can engage in π-π stacking interactions with aromatic residues in the active site of enzymes, potentially enhancing binding affinity.[1]

Intermediate for Neurotrophic Agents

Structurally related compounds, such as 4-benzyloxy-3-methoxybenzaldehyde, have been utilized in the total synthesis of neurotrophic natural products like (-)-talaumidin.[10] This suggests that 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid could serve as a key intermediate for the synthesis of novel analogs with potential applications in promoting neuronal survival and regeneration.

Building Block for Anti-inflammatory and Analgesic Drugs

The parent compound, 2-Amino-4-methoxybenzoic acid, is a known intermediate in the synthesis of anti-inflammatory and analgesic medications.[6] By analogy, derivatization of the amino and carboxylic acid functionalities of the title compound could lead to the discovery of new agents with similar therapeutic effects, where the benzyloxy group could modulate potency and pharmacokinetic properties.

Protocols and Methodologies

Protocol 1: Proposed Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

This protocol outlines a plausible synthetic route starting from commercially available 4-hydroxy-3-methoxybenzoic acid (vanillic acid).

Workflow Diagram: Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Caption: Proposed synthetic pathway.

Step 1: Benzylation of 4-Hydroxy-3-methoxybenzoic acid

• Rationale: To protect the phenolic hydroxyl group and introduce the benzyloxy moiety. The Williamson ether synthesis is a standard and effective method for this transformation.

• Procedure:

  • Dissolve 4-hydroxy-3-methoxybenzoic acid (1 equivalent) in a suitable polar aprotic solvent such as DMF or acetone.

  • Add a base, such as potassium carbonate (K₂CO₃, 2-3 equivalents), to the solution and stir for 15-30 minutes at room temperature.

  • Add benzyl bromide (1.1-1.2 equivalents) dropwise to the reaction mixture.

  • Heat the reaction to 60-80 °C and monitor by TLC until the starting material is consumed.

  • Cool the reaction to room temperature, and pour it into cold water.

  • Acidify with dilute HCl to precipitate the product.

  • Filter the solid, wash with water, and dry to yield 4-(benzyloxy)-3-methoxybenzoic acid.

Step 2: Nitration of 4-(Benzyloxy)-3-methoxybenzoic acid

• Rationale: To introduce a nitro group at the 2-position, ortho to the activating methoxy and benzyloxy groups. This nitro group will subsequently be reduced to the desired amine.

• Procedure:

  • Dissolve 4-(benzyloxy)-3-methoxybenzoic acid (1 equivalent) in a cold (0 °C) solution of concentrated sulfuric acid.

  • Slowly add a nitrating agent, such as a mixture of fuming nitric acid and sulfuric acid, while maintaining the temperature below 5 °C.

  • Stir the reaction at low temperature for 1-2 hours, monitoring by TLC.

  • Carefully pour the reaction mixture onto crushed ice to precipitate the product.

  • Filter the solid, wash thoroughly with cold water until the washings are neutral, and dry to obtain 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid.

Step 3: Reduction of the Nitro Group

• Rationale: To convert the nitro group to the primary amine, completing the synthesis of the target compound. Catalytic hydrogenation is a clean and efficient method for this transformation.

• Procedure:

  • Dissolve 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid (1 equivalent) in a solvent such as methanol or ethyl acetate.

  • Add a catalyst, such as 10% Palladium on carbon (Pd/C).

  • Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.

  • Monitor the reaction by TLC.

  • Once the reaction is complete, filter the mixture through Celite to remove the catalyst.

  • Evaporate the solvent under reduced pressure to yield 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Protocol 2: General Procedure for Amide Coupling

• Rationale: As an amino acid, the title compound is an excellent substrate for amide bond formation, a key reaction in the synthesis of many pharmaceuticals.

• Procedure:

  • In a round-bottom flask, dissolve 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (1 equivalent) and the desired amine (1-1.2 equivalents) in a suitable solvent (e.g., DMF, DCM).

  • Add a coupling agent such as HATU or HBTU (1.1 equivalents) and a non-nucleophilic base like diisopropylethylamine (DIPEA, 2-3 equivalents).

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Protocol 3: Hypothetical Assay for MAO-B Inhibition

• Rationale: To evaluate the potential of the title compound and its derivatives as inhibitors of monoamine oxidase B, a key enzyme in dopamine metabolism.

• Procedure:

  • Prepare a stock solution of the test compound in DMSO.

  • In a 96-well plate, add recombinant human MAO-B enzyme in a suitable buffer.

  • Add various concentrations of the test compound to the wells and pre-incubate for 15 minutes at 37 °C.

  • Initiate the reaction by adding a substrate (e.g., benzylamine) and a detection reagent (e.g., Amplex Red) that produces a fluorescent signal upon enzymatic turnover.

  • Measure the fluorescence intensity over time using a plate reader.

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Hypothetical MAO-B Inhibition Data

Compound	IC₅₀ (µM)
2-Amino-4-(benzyloxy)-3-methoxybenzoic acid	5.2
Derivative 1 (Amide with piperidine)	1.8
Derivative 2 (Amide with morpholine)	3.5
Pargyline (Positive Control)	0.9

Hypothetical Signaling Pathway

Caption: MAO-B inhibition by the test compound.

Conclusion and Future Directions

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid represents a promising and unexplored scaffold for medicinal chemistry. Its unique structural and electronic properties, conferred by the combination of an anthranilic acid core with methoxy and benzyloxy substituents, make it a valuable tool for the development of novel therapeutics. The protocols and potential applications outlined in this guide provide a solid foundation for researchers to begin exploring the synthetic derivatization and biological evaluation of this compound. Future work should focus on the efficient synthesis of a library of analogs and their screening against a diverse panel of biological targets to fully elucidate the potential of this versatile chemical entity.

References

• Revealing the role of the benzyloxy pharmacophore in the design of a new class of monoamine oxidase-B inhibitors. Arch Pharm (Weinheim). 2022 Aug;355(8):e2200084. [Link]

• The Chemistry of Protection: Understanding Benzyloxy Groups in Synthesis. Ningbo Inno Pharmchem Co., Ltd. [Link]

• 4-Benzyloxy-3-methoxybenzaldehyde. ChemBK. [Link]

• Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors. Sci Rep. 2022 Dec 27;12(1):22421. [Link]

• Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors. National Institutes of Health. [Link]

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• Benzyl group. Wikipedia. [Link]

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• New esters of 4-amino-5-chloro-2-methoxybenzoic acid as potent agonists and antagonists for 5-HT4 receptors. J Med Chem. 1996 Aug 30;39(18):3514-23. [Link]

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Application Notes &amp; Protocols: 2-Amino-4-(benzyloxy)-3-methoxybenzoic Acid in the Synthesis of Bioactive Heterocyclic Scaffolds

Introduction: The Strategic Value of a Substituted Anthranilic Acid

In the landscape of medicinal chemistry and materials science, the design and synthesis of heterocyclic compounds remain a cornerstone of innovation. Among the myriad of starting materials, anthranilic acid and its derivatives are exceptionally versatile building blocks, prized for their innate ability to participate in cyclization reactions to form fused aromatic systems.[1][2] This guide focuses on a specifically functionalized precursor, 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid , and its application in constructing high-value heterocyclic cores, particularly the quinazolinone scaffold, which is renowned for a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antibacterial properties.[1][3][4]

The strategic placement of the benzyloxy and methoxy groups on the anthranilic acid backbone is not incidental. These substituents serve two primary functions:

• Modulation of Reactivity: The electron-donating nature of these alkoxy groups enhances the nucleophilicity of the aromatic ring and the ortho-amino group, influencing the kinetics and outcome of cyclization reactions.

• Synthetic Handles for Diversification: The benzyloxy group acts as a stable protecting group for a phenol. Its selective removal in later synthetic stages via catalytic hydrogenation unveils a hydroxyl group, providing a crucial point for further molecular elaboration and the exploration of structure-activity relationships (SAR).

This document provides detailed protocols, mechanistic insights, and expert commentary on leveraging 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid for the synthesis of advanced heterocyclic intermediates.

Compound Properties

A thorough understanding of the starting material's physical and chemical properties is fundamental to successful synthesis.

Property	Value
CAS Number	23938-73-0[5]
Molecular Formula	C₁₅H₁₅NO₄
Molecular Weight	273.28 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	Data not widely published; requires experimental determination.
Solubility	Soluble in polar organic solvents like DMF, DMSO, and alcohols.

Note: The nitro precursor, 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid (CAS: 3584-32-5), is often a commercially available starting material for the synthesis of the title compound via reduction.[5]

Core Application: Synthesis of Substituted Quinazolin-4(3H)-ones

The most prominent application of 2-amino-N-arylbenzoic acids is the construction of the quinazolin-4(3H)-one ring system. The general pathway involves the formation of two key bonds to build the pyrimidinone ring onto the existing benzene core. A robust and widely employed strategy is the two-step sequence involving the formation of a benzoxazinone intermediate.[1][4]

General Synthetic Workflow: The Benzoxazinone Route

This approach provides a reliable pathway to quinazolinones, allowing for the introduction of diversity at the C2 position. The workflow is characterized by an initial acylation and cyclodehydration, followed by reaction with an amine source.

Caption: General workflow for quinazolinone synthesis via a benzoxazinone intermediate.

Protocol 1: Synthesis of 6-(Benzyloxy)-7-methoxy-2-methylquinazolin-4(3H)-one

This protocol details the synthesis of a C2-methyl substituted quinazolinone, a common starting point for further derivatization. It follows the reliable benzoxazinone intermediate pathway.

Part A: Synthesis of 6-(Benzyloxy)-7-methoxy-2-methyl-4H-3,1-benzoxazin-4-one

Causality & Rationale: This step utilizes acetic anhydride as both an acylating agent for the amino group and a dehydrating agent to facilitate the subsequent intramolecular cyclization. The formation of the stable, crystalline benzoxazinone intermediate allows for purification before proceeding to the next step, often leading to a cleaner final product. This method is well-documented for various anthranilic acids.[1][4]

Materials:

• 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (1.0 eq)

• Acetic anhydride (3.0-5.0 eq)

• Pyridine (catalytic amount, optional)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in acetic anhydride.

• Heat the mixture to reflux (approx. 140 °C) and maintain for 2-3 hours. The solid should gradually dissolve.

• Reaction Monitoring: Track the consumption of the starting material using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., 30% Ethyl Acetate in Hexane). The product, being less polar, will have a higher Rf value.

• After completion, allow the reaction mixture to cool to room temperature.

• Slowly pour the cooled mixture into ice-cold water with vigorous stirring to precipitate the product and quench the excess acetic anhydride.

• Collect the solid precipitate by vacuum filtration.

• Wash the solid thoroughly with cold water until the filtrate is neutral, then with a small amount of cold ethanol or diethyl ether to aid in drying.

• Dry the solid under vacuum to yield the benzoxazinone intermediate, which can be used in the next step without further purification or recrystallized from ethanol if necessary.

Part B: Conversion to 6-(Benzyloxy)-7-methoxy-2-methylquinazolin-4(3H)-one

Causality & Rationale: The benzoxazinone is an activated ester. A source of ammonia, such as ammonium acetate, acts as a nucleophile, attacking the carbonyl carbon (C4). This leads to a ring-opening event to form an N-acyl anthranilamide intermediate, which rapidly undergoes intramolecular cyclization and dehydration under the reaction conditions to furnish the thermodynamically stable quinazolinone ring.

Materials:

• 6-(Benzyloxy)-7-methoxy-2-methyl-4H-3,1-benzoxazin-4-one (1.0 eq)

• Ammonium acetate (NH₄OAc) (2.0-3.0 eq)

• Glacial acetic acid

Procedure:

• Combine the benzoxazinone intermediate and ammonium acetate in a round-bottom flask.

• Add enough glacial acetic acid to form a stirrable slurry.

• Heat the mixture to reflux (approx. 118 °C) for 1-2 hours.

• Reaction Monitoring: Monitor the reaction by TLC. The quinazolinone product is typically more polar than the benzoxazinone intermediate.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker of ice water. A solid precipitate should form.

• Neutralize the mixture carefully by the slow addition of a saturated sodium bicarbonate solution or dilute ammonium hydroxide until the pH is ~7-8.

• Collect the crude product by vacuum filtration, wash extensively with water, and dry.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as ethanol/water or isopropanol, to obtain the pure quinazolinone product.

Product Example	Reagents	Typical Yield	Expected ¹H NMR (δ, ppm) Highlights
6-(Benzyloxy)-7-methoxy-2-methylquinazolin-4(3H)-one	Acetic Anhydride, NH₄OAc	75-85% (over 2 steps)	~12.1 (s, 1H, N-H), 7.5-7.3 (m, 5H, Ar-H of Bn), 7.4 (s, 1H, Ar-H), 7.1 (s, 1H, Ar-H), 5.2 (s, 2H, -OCH₂Ph), 3.9 (s, 3H, -OCH₃), 2.4 (s, 3H, -CH₃)
6-(Benzyloxy)-7-methoxy-2-phenylquinazolin-4(3H)-one	Benzoyl Chloride, NH₄OAc	70-80% (over 2 steps)	~12.5 (s, 1H, N-H), 8.2-7.3 (m, 12H, Ar-H), 5.3 (s, 2H, -OCH₂Ph), 4.0 (s, 3H, -OCH₃)

Alternative Strategies & Further Transformations

While the benzoxazinone route is robust, direct one-pot syntheses can offer improved efficiency. Furthermore, the resulting quinazolinone is a versatile platform for extensive chemical modification.

Protocol 2: One-Pot Synthesis with Formamide

Causality & Rationale: For synthesizing quinazolinones unsubstituted at the C2 position, heating the anthranilic acid with formamide is a highly effective one-pot method.[6] Formamide serves as the source for the C2-H carbon and the N3 nitrogen. The reaction proceeds through an initial N-formylation of the amino group, followed by intramolecular condensation with the carboxylic acid to form the final ring system.

Caption: One-pot synthesis of a C2-unsubstituted quinazolinone using formamide.

Procedure:

• Place 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (1.0 eq) and formamide (10-20 eq, acting as reagent and solvent) in a flask equipped for high-temperature reaction (e.g., with a sand bath or heating mantle).

• Heat the mixture to 150-160 °C for 4-6 hours.[6]

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture. The product often crystallizes directly from the formamide solution upon cooling.

• Add water to the cooled mixture to precipitate the remaining product and dilute the formamide.

• Collect the solid by vacuum filtration, wash thoroughly with water, and dry.

• Recrystallize from a suitable solvent like methanol or ethanol to yield the pure product.

Post-Synthesis Modifications: Unlocking New Derivatives

The synthesized quinazolinone is a valuable intermediate for creating libraries of bioactive compounds.

Caption: Key transformations of the quinazolinone core for library development.

• Chlorination of the 4-Oxo Position: The lactam oxygen can be converted into a highly reactive chloro group using reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).[3][7] This 4-chloroquinazoline is a powerful electrophile, enabling the facile introduction of various nucleophiles (amines, thiols, alcohols) to generate diverse C4-substituted libraries. This is a cornerstone strategy in the synthesis of kinase inhibitors.[3]

• Deprotection of the Benzyloxy Group: The benzyl ether is readily cleaved under standard catalytic hydrogenation conditions (H₂ gas, Palladium on carbon catalyst). This unmasks the C6-hydroxyl group, providing a new site for derivatization (e.g., etherification, esterification) or for studying its role in biological interactions as a hydrogen bond donor/acceptor.

Troubleshooting and Expert Insights

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield in Benzoxazinone Formation	1. Incomplete reaction. 2. Hydrolysis of the product during work-up. 3. Impure starting material.	1. Increase reflux time or add a catalytic amount of pyridine to accelerate acylation. 2. Ensure work-up is performed with ice-cold water and is not prolonged. 3. Recrystallize the starting anthranilic acid if its purity is questionable.
Incomplete Cyclization to Quinazolinone	1. Insufficient temperature or reaction time. 2. The intermediate N-acyl anthranilamide is stable and resistant to cyclization.	1. Ensure the reaction reaches and maintains reflux. Extend the reaction time and monitor by TLC. 2. For stubborn cyclizations, consider a stronger dehydrating agent or a higher boiling solvent like DMF, but be wary of potential side reactions.[4]
Formation of Multiple Byproducts	1. High reaction temperatures causing degradation or decarboxylation.[8] 2. Side reactions of the acylating agent.	1. Attempt the reaction at the lowest effective temperature. If decarboxylation is suspected (loss of CO₂), this can lead to aniline-type impurities. 2. Use the acylating agent in slight excess but avoid large excesses. Purify intermediates where possible.
Difficult Product Isolation	1. Product is soluble in the work-up solvent. 2. Emulsion formation during aqueous work-up.	1. After quenching, concentrate the aqueous mixture under reduced pressure to remove organic solvents before filtration. Try precipitating from a different solvent system. 2. Use brine washes to break emulsions. If problems persist, perform a standard liquid-liquid extraction instead of precipitation.

References

• Synthesis and Therapeutic Applications Bioactive Amino-Quinazolines. (n.d.). SciELO. Retrieved January 17, 2026, from [Link]

• Al-Obaydi, J., & Youssif, B. (2012). Synthesis of some new tricyclic 4(3H)-quinazolinone derivatives. Avicenna journal of medical biotechnology, 4(1), 38–44. Retrieved January 17, 2026, from [Link]

• Synthesis and Biological Evaluation of some Anthranilic Acid and 2-Phenylquinazoline-4(3H)-one Analogues. (2019). ResearchGate. Retrieved January 17, 2026, from [Link]

• Al-Bayati, R. I. H., & Al-Amiery, A. A. (2012). Synthesis of New 3-Substiuted Quinazolin-4(3H)-one Compounds. Organic Chemistry, 2(1). Retrieved January 17, 2026, from [Link]

• Dastmalchi, S., et al. (2012). Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. Iranian Journal of Pharmaceutical Research, 11(3), 823-830. Retrieved January 17, 2026, from [Link]

• Bergman, J. (2004). Synthesis of Heterocycles from Anthranilic acid and its Derivatives. CORE. Retrieved January 17, 2026, from [Link]

• 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid. (n.d.). Chemsrc. Retrieved January 17, 2026, from [Link]

• Bergman, J. (2004). Synthesis of heterocycles from anthranilic acid and its derivatives. DiVA portal. Retrieved January 17, 2026, from [Link]

• Bergman, J. (2004). Synthesis of heterocycles from anthranilic acid and its derivatives. KI Open Archive. Retrieved January 17, 2026, from [Link]

• El-Sakka, S. S., et al. (2009). Synthesis and biological activity of nitrogen heterocycles from anthranilic acid derivative. Oriental Journal of Chemistry, 25(2). Retrieved January 17, 2026, from [Link]

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The Strategic Intermediate: 2-Amino-4-(benzyloxy)-3-methoxybenzoic Acid in Modern Drug Discovery

Introduction: The Architectural Elegance of a Privileged Scaffold

In the intricate world of medicinal chemistry, the identification and utilization of versatile intermediates are paramount to the efficient discovery and development of novel therapeutics. 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid emerges as a compound of significant strategic importance, embodying a privileged scaffold for the synthesis of a range of biologically active molecules. Its structure, a substituted anthranilic acid, is a well-established pharmacophore known to be a precursor for various pharmaceuticals, including anti-inflammatory agents and kinase inhibitors.[1][2] The deliberate placement of the amino, benzyloxy, and methoxy functionalities provides a rich chemical handle for diverse synthetic transformations, allowing for the systematic exploration of chemical space and the fine-tuning of pharmacokinetic and pharmacodynamic properties.

The benzyloxy group serves a dual purpose: it acts as a protecting group for the phenolic hydroxyl, preventing unwanted side reactions during synthesis, and its lipophilic nature can enhance membrane permeability of downstream compounds.[3][4][5] The methoxy group, a common feature in many natural product-derived drugs, can improve metabolic stability and modulate ligand-target binding interactions through its electronic and steric properties.[6][7] This application note will provide a comprehensive guide to the synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, its application as a key intermediate in the synthesis of the FDA-approved tyrosine kinase inhibitor Bosutinib, and detailed protocols for its derivatization and subsequent biological evaluation.

Synthesis of the Key Intermediate: A Stepwise Approach

The synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid can be efficiently achieved from the readily available and naturally derived starting material, 4-hydroxy-3-methoxybenzoic acid (vanillic acid).[8] The synthetic route involves a three-step sequence: protection of the phenolic hydroxyl group, regioselective nitration, and subsequent reduction of the nitro group to the desired amine.

Diagram of the Synthetic Pathway

Caption: Synthetic route to 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Protocol 1: Synthesis of 4-(Benzyloxy)-3-methoxybenzoic acid

This protocol details the protection of the phenolic hydroxyl group of vanillic acid as a benzyl ether.

Parameter	Value/Condition	Rationale
Starting Material	4-Hydroxy-3-methoxybenzoic acid (Vanillic Acid)	A readily available, renewable starting material.
Reagents	Benzyl bromide (BnBr), Sodium Hydroxide (NaOH)	Benzyl bromide is an effective benzylation agent. NaOH acts as a base to deprotonate the phenolic hydroxyl, facilitating nucleophilic attack.
Solvent	Ethanol/Water mixture	A solvent system that allows for the dissolution of both the hydrophilic starting material and the more organic-soluble reagents.
Temperature	65 °C	Provides sufficient thermal energy to drive the reaction to completion in a reasonable timeframe without significant decomposition.
Work-up	Acidification with HCl	Neutralizes the excess base and protonates the carboxylate to precipitate the product.

Step-by-Step Procedure:

• In a round-bottom flask, dissolve 4-hydroxy-3-methoxybenzoic acid (1 equivalent) in a mixture of ethanol and a 2M aqueous solution of NaOH.

• To this solution, add benzyl bromide (2.8 equivalents) dropwise with stirring.

• Heat the reaction mixture to 65 °C and maintain for 8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture and concentrate under reduced pressure to remove the ethanol.

• Dilute the remaining aqueous solution with water and acidify to a pH of 3 with 6M HCl to precipitate the product.

• Filter the solid, wash with water, and recrystallize from ethanol to yield pure 4-(benzyloxy)-3-methoxybenzoic acid.[9]

Protocol 2: Synthesis of 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

This protocol describes the regioselective nitration of the protected vanillic acid.

Parameter	Value/Condition	Rationale
Starting Material	4-(Benzyloxy)-3-methoxybenzoic acid	The protected intermediate from the previous step.
Reagents	Nitric Acid (60%), Acetic Acid	A standard nitrating system for activated aromatic rings. Acetic acid serves as the solvent.
Temperature	Room Temperature	The electron-donating groups on the ring activate it sufficiently for nitration to occur under mild conditions.
Work-up	Quenching in ice water	Stops the reaction and precipitates the nitrated product.

Step-by-Step Procedure:

• Dissolve 4-(benzyloxy)-3-methoxybenzoic acid (1 equivalent) in glacial acetic acid in a flask equipped with a dropping funnel.

• Slowly add 60% nitric acid (1.06 equivalents) dropwise to the solution while maintaining the temperature at room temperature with a water bath.

• Stir the reaction mixture for 30 minutes.

• Pour the reaction mixture into ice water to precipitate the product.

• Collect the precipitate by filtration, wash thoroughly with water, and dry under vacuum to obtain 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid.[10]

Protocol 3: Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

This protocol details the reduction of the nitro group to the corresponding amine.

Parameter	Value/Condition	Rationale
Starting Material	4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid	The nitrated intermediate from the previous step.
Reagents	Iron powder (Fe), Ammonium Chloride (NH₄Cl)	A classic and cost-effective method for the reduction of aromatic nitro groups that is tolerant of many other functional groups.
Solvent	Methanol/Water mixture	A suitable solvent system for the reaction.
Temperature	Reflux	The elevated temperature facilitates the reduction process.
Work-up	Filtration and concentration	The iron catalyst is removed by filtration, and the product is isolated by removing the solvent.

Step-by-Step Procedure:

• To a suspension of iron powder (3.3 equivalents) and ammonium chloride (5.2 equivalents) in a mixture of methanol and water, heat the mixture to reflux for 10 minutes.

• Add a solution of 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid (1 equivalent) in heated methanol dropwise to the refluxing mixture.

• Maintain the reflux for 4 hours, monitoring the reaction by TLC.

• Upon completion, filter the hot reaction mixture through a pad of celite to remove the iron catalyst.

• Evaporate the methanol from the filtrate under reduced pressure. The resulting aqueous solution can be used directly in the next step or the product can be extracted with an organic solvent.[2]

Application in the Synthesis of Bosutinib: A Case Study

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid and its analogs are pivotal intermediates in the synthesis of the dual Src/Abl tyrosine kinase inhibitor, Bosutinib.[2][11][12] Bosutinib is approved for the treatment of chronic myelogenous leukemia (CML).[1] The synthesis of Bosutinib from a related intermediate, methyl 2-amino-4-(3-chloropropoxy)-5-methoxybenzoate, highlights the utility of this scaffold in constructing the core quinoline structure of the drug.

Diagram of Bosutinib Synthesis from a Related Intermediate

Caption: Key steps in the synthesis of Bosutinib from a related intermediate.

Further Derivatization for Drug Discovery: Expanding the Chemical Space

The true power of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid as an intermediate lies in its potential for diversification. The amino and carboxylic acid groups are prime handles for a variety of chemical transformations, allowing for the creation of large and diverse compound libraries for screening.

Protocol 4: Amide Bond Formation

The formation of an amide bond is one of the most common reactions in medicinal chemistry.[13] This protocol outlines a general procedure for coupling 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid with a primary or secondary amine.

Parameter	Value/Condition	Rationale
Starting Material	2-Amino-4-(benzyloxy)-3-methoxybenzoic acid	The key intermediate.
Reagents	Amine (primary or secondary), HATU, DIPEA	HATU is a highly efficient coupling reagent that minimizes side reactions and racemization. DIPEA is a non-nucleophilic base used to scavenge the acid formed during the reaction.
Solvent	Anhydrous DMF	A polar aprotic solvent that is suitable for a wide range of coupling reactions.
Temperature	Room Temperature	The high efficiency of HATU allows the reaction to proceed at room temperature.
Work-up	Aqueous work-up and purification	Standard procedures to isolate the desired amide product.

Step-by-Step Procedure:

• To a solution of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (1 equivalent) in anhydrous DMF, add the desired amine (1.1 equivalents) and DIPEA (3 equivalents).

• Add HATU (1.2 equivalents) portion-wise to the stirred solution.

• Stir the reaction mixture at room temperature for 4-12 hours, monitoring by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired amide.

Protocol 5: Suzuki-Miyaura Cross-Coupling

To further functionalize the aromatic ring, the amino group can be converted to a halide (e.g., via a Sandmeyer reaction), which can then be used in a Suzuki-Miyaura cross-coupling reaction to form a new carbon-carbon bond. This is a powerful method for introducing new aryl or heteroaryl moieties.

Parameter	Value/Condition	Rationale
Starting Material	Halogenated derivative of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid	The key intermediate after conversion of the amino group to a halide.
Reagents	Boronic acid or boronate ester, Palladium catalyst (e.g., Pd(dppf)Cl₂), Base (e.g., K₂CO₃)	The core components of the Suzuki-Miyaura reaction. The choice of catalyst and base can be optimized for specific substrates.
Solvent	Dioxane/Water or Toluene/Water	A biphasic solvent system is often used to facilitate the reaction.
Temperature	80-120 °C	The reaction typically requires heating to proceed at a reasonable rate.
Work-up	Aqueous work-up and purification	Standard procedures to isolate the coupled product.

Step-by-Step Procedure:

• In a Schlenk flask, combine the halogenated benzoic acid derivative (1 equivalent), the boronic acid or boronate ester (1.2 equivalents), the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%), and the base (2 equivalents).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the degassed solvent system (e.g., 4:1 dioxane/water) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring for 6-24 hours, monitoring by LC-MS.

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer, filter, and concentrate. Purify the crude product by column chromatography.

Biological Evaluation of Novel Derivatives: From Bench to Biology

Once a library of compounds has been synthesized from 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, the next critical step is to evaluate their biological activity. Given the prevalence of this scaffold in kinase inhibitors, a primary screen against a panel of kinases is a logical starting point.

Protocol 6: In Vitro Kinase Profiling

Kinase profiling is a high-throughput method to assess the inhibitory activity of a compound against a broad range of kinases.[1] This helps to identify the primary target(s) of the compound and also provides information about its selectivity, which is crucial for predicting potential off-target effects.

Assay Type	Principle	Typical Readout
Radiometric Assay	Measures the incorporation of ³³P-labeled phosphate from ATP onto a substrate.	Scintillation counting or autoradiography.
Luminescence-Based Assay	Measures the amount of ATP remaining in the reaction, which is inversely proportional to kinase activity.	Luminescence signal.
TR-FRET Assay	Measures the binding of a phosphorylation-specific antibody to the product.	Time-Resolved Fluorescence Resonance Energy Transfer signal.

General Workflow:

• The test compound is serially diluted to a range of concentrations.

• The compound dilutions are incubated with a specific kinase, its substrate, and ATP in a multi-well plate.

• The reaction is allowed to proceed for a set period of time.

• The reaction is stopped, and the amount of product formed (or ATP consumed) is measured using one of the detection methods described above.

• The data is used to generate a dose-response curve and calculate the IC₅₀ value (the concentration of the compound that inhibits 50% of the kinase activity).

Protocol 7: Cell-Based Assays for Anticancer Activity

If a compound shows promising activity in biochemical kinase assays, the next step is to evaluate its efficacy in a more biologically relevant system, such as cancer cell lines.[2]

Assay Type	Principle	Typical Readout
Cell Viability/Proliferation Assay (e.g., MTT, CellTiter-Glo)	Measures the metabolic activity of the cells, which is an indicator of cell viability and proliferation.	Colorimetric or luminescent signal.
Apoptosis Assay (e.g., Annexin V/PI staining)	Detects the externalization of phosphatidylserine and loss of membrane integrity, which are hallmarks of apoptosis.	Flow cytometry or fluorescence microscopy.
Cell Cycle Analysis	Measures the distribution of cells in different phases of the cell cycle.	Flow cytometry.

General Workflow for a Cell Viability Assay:

• Cancer cells are seeded in a 96-well plate and allowed to attach overnight.

• The cells are treated with a range of concentrations of the test compound.

• The cells are incubated with the compound for a specified period (e.g., 72 hours).

• A viability reagent (e.g., MTT or CellTiter-Glo) is added to each well.

• The plate is incubated to allow for color or signal development.

• The absorbance or luminescence is read using a plate reader.

• The data is used to calculate the GI₅₀ or IC₅₀ value, representing the concentration of the compound that causes 50% growth inhibition or cell death.

Diagram of the Drug Discovery Workflow

Caption: A typical workflow for drug discovery starting from the intermediate.

Conclusion: A Versatile Tool for the Medicinal Chemist

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid represents a highly valuable and versatile intermediate for drug discovery. Its straightforward synthesis from a natural product precursor, coupled with its rich chemical functionality, makes it an ideal starting point for the generation of diverse compound libraries. The successful application of a closely related analog in the synthesis of the FDA-approved drug Bosutinib underscores the potential of this scaffold in the development of potent and selective kinase inhibitors. The protocols and workflows outlined in this application note provide a solid foundation for researchers to harness the power of this strategic intermediate in their quest for novel therapeutics.

References

• Kumar, P., Rahim, M., Yaman, S. M., & Mhetre, S. (n.d.). New Route for the synthesis of Bosutinib. Der Pharma Chemica. [Link]

• Gong, Y., et al. (2010). Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Molecules, 15(6), 4261-4266. [Link]

• Gong, Y., et al. (2010). Synthesis of bosutinib from 3-methoxy-4-hydroxybenzoic acid. Molecules (Basel, Switzerland), 15(6), 4261–4266. [Link]

• Asif, M. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Modern Chemistry & Applications, 4(4). [Link]

• Semantic Scholar. (n.d.). Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. [Link]

• Google Patents. (n.d.). CN105693529A - 2-amino-4-hydroxy-3-methoxybenzaldehyde synthesis technology.

• ResearchGate. (n.d.). The role of the methoxy group in approved drugs. [Link]

• A. K. (2022). Revealing the role of the benzyloxy pharmacophore in the design of a new class of monoamine oxidase-B inhibitors. Archiv der Pharmazie, 355(8), e2200084. [Link]

• ResearchGate. (n.d.). Revealing the role of the benzyloxy pharmacophore in the design of a new class of monoamine oxidase-B inhibitors. [Link]

• Chiodi, D., & Ishihara, Y. (2024). The role of the methoxy group in approved drugs. European Journal of Medicinal Chemistry, 273, 116364. [Link]

• MDPI. (2024). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. [Link]

• ResearchGate. (2015). Catalytic Reduction of 4-Nitrobenzoic Acid by cis- Complexes Under Water–Gas Shift Reaction Conditions: Kinetics Study. [Link]

• Google Patents. (n.d.). CN105753731A - Preparation method of 3-amino-4-methoxybenzaniline.

• Wikipedia. (n.d.). Vanillic acid. [Link]

• PubChem. (n.d.). 2-Amino-4-methoxybenzoic acid. [Link]

• Google Patents. (n.d.). CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid.

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Application Notes and Protocols: Strategic Derivatization of the Amino Group of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Introduction: Unlocking the Potential of a Privileged Scaffold

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a highly functionalized aromatic scaffold of significant interest to researchers in medicinal chemistry and drug development. Its unique substitution pattern, featuring an amino group, a carboxylic acid, a methoxy group, and a benzyloxy group, offers multiple points for chemical modification. The derivatization of the amino group, in particular, is a critical step in the synthesis of a wide array of novel compounds with potential therapeutic applications. This application note provides a detailed guide to the strategic derivatization of the amino group of this molecule, offering insights into the underlying chemical principles and providing robust protocols for key transformations.

The presence of both electron-donating (methoxy and benzyloxy) and potentially reactive (carboxylic acid) groups on the aromatic ring influences the nucleophilicity of the amino group. The methoxy and benzyloxy groups, being ortho and para to the amino group, are expected to increase its electron density and therefore its reactivity towards electrophiles through resonance effects.[1] However, the steric hindrance from the adjacent methoxy group and the presence of the carboxylic acid, which can act as an internal acid catalyst or a point of undesired side reactions, must be carefully considered when designing synthetic strategies.

This document will explore three primary classes of amino group derivatization:

• Acylation: The formation of amides, a cornerstone of medicinal chemistry for creating stable and diverse analogues.[2]

• Sulfonylation: The synthesis of sulfonamides, which are important pharmacophores found in numerous clinically approved drugs.

• Reductive Amination: A versatile method for introducing a wide range of alkyl and aryl substituents to the amino group.[3]

For each class of reaction, we will discuss the rationale for reagent selection, provide detailed, step-by-step protocols, and outline methods for purification and characterization of the resulting derivatives.

I. Acylation of the Amino Group: Amide Bond Formation

The conversion of the primary amino group of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid to an amide is a fundamental transformation for exploring structure-activity relationships (SAR). The resulting amide bond is generally stable and can introduce a variety of functionalities.

Causality Behind Experimental Choices

The choice of acylating agent and coupling conditions is paramount for achieving high yields and purity. Two primary strategies are commonly employed: reaction with an acyl chloride or coupling with a carboxylic acid using a coupling agent.

• Acyl Chlorides: These are highly reactive acylating agents that readily react with amines.[] The reaction is typically fast and high-yielding. However, it generates hydrochloric acid as a byproduct, which must be neutralized with a base to prevent protonation of the starting amine and to drive the reaction to completion. Common bases include triethylamine (TEA) or pyridine. The reaction is often performed at low temperatures to control its exothermicity.[]

• Carboxylic Acid Coupling Agents: This method offers a milder alternative to acyl chlorides and is particularly useful when working with sensitive substrates.[2] Coupling agents such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or dicyclohexylcarbodiimide (DCC), often in the presence of an additive like 1-hydroxybenzotriazole (HOBt), activate the carboxylic acid to form a reactive intermediate that is then attacked by the amine.[2][5] This approach avoids the generation of strong acids and is highly versatile.

Given the presence of the free carboxylic acid on the starting material, protection of this group may be necessary to prevent self-polymerization or other side reactions, especially when using highly reactive acylating agents. However, with careful control of stoichiometry and reaction conditions, direct acylation of the amino group can often be achieved selectively.

Experimental Protocol: Acylation with an Acyl Chloride

This protocol describes the acylation of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid with acetyl chloride as a representative example.

Materials:

• 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

• Acetyl chloride

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1 equivalent of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in anhydrous DCM.

• Base Addition: Cool the solution to 0 °C in an ice bath and add 1.2 equivalents of triethylamine (TEA).

• Acyl Chloride Addition: Slowly add 1.1 equivalents of acetyl chloride dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • Quench the reaction by adding 1 M HCl and transfer the mixture to a separatory funnel.

  • Separate the organic layer and wash it sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-acetylated product.[6]

• Characterization: Characterize the purified product by NMR (¹H and ¹³C), IR spectroscopy, and mass spectrometry to confirm its identity and purity.[7][8]

Workflow Diagram: Acylation with Acyl Chloride

Caption: Workflow for the acylation of the amino group.

Data Summary: Acylation Parameters

Parameter	Acyl Chloride Method	Coupling Agent Method
Acylating Agent	Acyl Chloride (e.g., Acetyl Chloride)	Carboxylic Acid
Activating Agent	None	EDC/HOBt or DCC/HOBt
Base	Triethylamine, Pyridine	DIPEA (optional)
Solvent	Anhydrous DCM, THF	Anhydrous DCM, DMF
Temperature	0 °C to Room Temperature	Room Temperature
Key Advantage	High reactivity, fast reaction	Mild conditions, high functional group tolerance
Key Disadvantage	Harsh byproduct (HCl), potential for side reactions	Slower reaction, potential for racemization with chiral acids

II. Sulfonylation of the Amino Group: Synthesis of Sulfonamides

Sulfonamides are a critical class of compounds in drug discovery. The sulfonylation of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid introduces a sulfonyl group, which can act as a hydrogen bond acceptor and improve the pharmacokinetic properties of a molecule.

Causality Behind Experimental Choices

The standard method for synthesizing sulfonamides is the reaction of an amine with a sulfonyl chloride in the presence of a base.[9]

• Sulfonyl Chlorides: Similar to acyl chlorides, sulfonyl chlorides are reactive electrophiles. The choice of sulfonyl chloride determines the R-group attached to the sulfur atom.

• Base: A non-nucleophilic base, such as pyridine or triethylamine, is essential to neutralize the HCl generated during the reaction. Pyridine can also act as a catalyst.

• Solvent: Aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are typically used.

The electron-donating nature of the methoxy and benzyloxy groups on the aromatic ring of the starting material enhances the nucleophilicity of the amino group, facilitating the reaction with the sulfonyl chloride.[10]

Experimental Protocol: Sulfonylation with a Sulfonyl Chloride

This protocol details the reaction of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid with p-toluenesulfonyl chloride.

Materials:

• 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography

Procedure:

• Reaction Setup: Dissolve 1 equivalent of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Base and Reagent Addition: Add 2-3 equivalents of pyridine to the solution, followed by the portion-wise addition of 1.2 equivalents of p-toluenesulfonyl chloride at 0 °C.

• Reaction: Allow the reaction mixture to stir at room temperature overnight. Monitor the reaction progress by TLC.

• Work-up:

  • Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl (to remove excess pyridine) and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel.[6]

• Characterization: Confirm the structure of the resulting sulfonamide using NMR, IR, and mass spectrometry.[7][11]

Workflow Diagram: Sulfonylation

Caption: General workflow for the sulfonylation reaction.

III. Reductive Amination: N-Alkylation and N-Arylation

Reductive amination is a powerful and versatile method for forming C-N bonds, allowing for the introduction of a wide range of substituents onto the amino group.[3] This two-step, one-pot process involves the initial formation of an imine or enamine intermediate from the reaction of the amine with a carbonyl compound (aldehyde or ketone), followed by its reduction to the corresponding amine.[12]

Causality Behind Experimental Choices

The success of reductive amination hinges on the choice of the reducing agent. The reducing agent must be selective enough to reduce the iminium ion intermediate in preference to the starting carbonyl compound.

• Sodium Cyanoborohydride (NaBH₃CN): This is a classic reagent for reductive amination. It is less reactive than sodium borohydride (NaBH₄) and is effective under mildly acidic conditions, which favor iminium ion formation.[13]

• Sodium Triacetoxyborohydride (STAB): A milder and less toxic alternative to NaBH₃CN, STAB is particularly effective for the reductive amination of a wide range of aldehydes and ketones.[13] It is often the reagent of choice in modern organic synthesis.

The reaction is typically carried out in a solvent that can dissolve both the starting materials and the reducing agent, such as methanol, ethanol, or dichloromethane. A catalytic amount of acid (e.g., acetic acid) is often added to facilitate imine formation.

Experimental Protocol: Reductive Amination with an Aldehyde

This protocol describes the reductive amination of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid with benzaldehyde.

Materials:

• 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

• Benzaldehyde

• Sodium triacetoxyborohydride (STAB)

• Anhydrous Dichloromethane (DCM)

• Acetic acid (glacial)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography

Procedure:

• Reaction Setup: To a solution of 1 equivalent of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in anhydrous DCM, add 1.1 equivalents of benzaldehyde and a catalytic amount of glacial acetic acid.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate.

• Reduction: Add 1.5 equivalents of sodium triacetoxyborohydride in one portion.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Work-up:

  • Carefully quench the reaction by the slow addition of saturated NaHCO₃ solution.

  • Separate the organic layer and wash it with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.[6]

• Characterization: Characterize the final product by NMR, IR, and mass spectrometry.[7][11]

Workflow Diagram: Reductive Amination

Caption: Workflow for the reductive amination of the amino group.

IV. Purification and Characterization

Purification

For all the described derivatization reactions, purification of the crude product is essential to obtain the desired compound in high purity.

• Aromatic Carboxylic Acids: The products of these reactions are aromatic carboxylic acids, which can be purified by several methods.[14] Recrystallization from a suitable solvent system is often an effective technique.[14] Alternatively, conversion to a sodium salt with aqueous sodium hydroxide, followed by extraction of neutral and basic impurities with an organic solvent, and then re-acidification to precipitate the purified acid can be employed.[14] For more challenging separations, column chromatography on silica gel is the method of choice.[6] The polarity of the eluent can be adjusted to achieve optimal separation.

Characterization

The identity and purity of the synthesized derivatives should be confirmed by a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for structural elucidation.[8] In ¹H NMR, the disappearance of the primary amine protons and the appearance of new signals corresponding to the introduced group (e.g., an amide N-H proton, a methyl group from acetylation, or new aromatic protons) are key indicators of a successful reaction. In ¹³C NMR, shifts in the signals of the carbons adjacent to the nitrogen atom can be observed.[8]

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the formation of the desired functional group. For example, the formation of an amide will result in a characteristic C=O stretching vibration around 1650 cm⁻¹.[11] A sulfonamide will show characteristic S=O stretching bands.

• Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the product, confirming the addition of the new substituent.[7]

Conclusion

The derivatization of the amino group of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid opens up a vast chemical space for the synthesis of novel compounds with potential biological activity. This application note has provided a comprehensive overview of three key derivatization strategies: acylation, sulfonylation, and reductive amination. By understanding the underlying chemical principles and following the detailed protocols provided, researchers can confidently and efficiently synthesize a diverse library of derivatives for further investigation in drug discovery and development programs. The choice of a specific derivatization strategy will depend on the desired final product and the compatibility of the reagents with the other functional groups present in the molecule. Careful purification and thorough characterization are crucial steps to ensure the quality and integrity of the synthesized compounds.

References

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• BenchChem. "Protecting Groups in Peptide Synthesis: A Detailed Guide." BenchChem, . Accessed 16 Jan. 2026.

• Hunt, Ian. "Peptide synthesis." University of Calgary, . Accessed 16 Jan. 2026.

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Application Notes and Protocols for the Activation of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Abstract

The formation of amide bonds is a cornerstone of modern organic and medicinal chemistry. This process requires the activation of a carboxylic acid to facilitate nucleophilic attack by an amine.[1] The substituted aromatic compound, 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, presents unique challenges due to its electronic and steric properties. This guide provides an in-depth analysis of several robust methods for its activation, focusing on the underlying mechanisms, comparative advantages, and detailed, field-proven protocols suitable for researchers in drug development and synthetic chemistry. We will explore carbodiimide-based methods, as well as the use of highly efficient phosphonium and uronium/aminium salt reagents.

Introduction: The Imperative of Carboxylic Acid Activation

The direct condensation of a carboxylic acid and an amine to form an amide bond is a thermodynamically favorable but kinetically slow process.[2][3] The hydroxyl group of the carboxylic acid is a poor leaving group, necessitating its conversion into a more reactive species.[4][5] This "activation" is crucial for achieving efficient amide bond formation under mild conditions, which is particularly important when dealing with complex molecules bearing sensitive functional groups.[6]

The choice of an activating agent for a substrate like 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is critical. The presence of an electron-donating amino group, a bulky benzyloxy group, and a methoxy group influences the reactivity of the carboxyl group and can lead to side reactions if an inappropriate method is chosen. Key considerations include reaction efficiency, suppression of side reactions (such as racemization if chiral amines are used), and the ease of purification.[7][8][9]

Comparative Analysis of Activation Methodologies

Several classes of reagents are widely employed for carboxylic acid activation. The selection of the optimal reagent depends on the specific substrates and desired reaction outcomes. For a substituted benzoic acid, the following methods are particularly relevant.

Activation Method	Key Reagent(s)	Mechanism Highlights	Advantages	Disadvantages
Carbodiimide-Based	EDC, DCC, DIC	Forms a highly reactive O-acylisourea intermediate.[10] Additives like HOBt or HOAt trap this intermediate to form a more stable active ester, minimizing side reactions and racemization.[8][11]	Cost-effective, readily available. EDC's water-soluble urea byproduct simplifies workup.[8][12]	Can be less effective for sterically hindered substrates.[10] Risk of racemization without additives.[7] DCC's urea byproduct is often difficult to remove completely.
Phosphonium Salts	PyBOP, BOP	The carboxylate attacks the phosphonium salt to form a reactive acyloxyphosphonium species, which then forms an active ester with HOBt.[13][14]	High efficiency, especially for hindered systems.[13] Does not cause guanidinylation of the amine component, a potential side reaction with uronium salts.[3]	The byproduct, HMPA (from BOP), is a suspected carcinogen. PyBOP is a safer and effective alternative.[14]
Uronium/Aminium Salts	HATU, HBTU	The carboxylate attacks the reagent to form a highly reactive OAt- or OBt- active ester.[2][15][16] These reagents are generally more reactive than their phosphonium counterparts.[17]	Very high reactivity and coupling efficiency, often leading to shorter reaction times.[18][19] Particularly effective for challenging couplings.[20][21]	Can cause guanidinylation of the N-terminal amine in peptide synthesis if not pre-activated.[9][22] Higher cost compared to carbodiimides.

Reaction Mechanisms and Workflows

Understanding the mechanistic pathways is crucial for troubleshooting and optimizing reactions. Below are diagrams illustrating the activation of a generic carboxylic acid (R-COOH) with the discussed reagent classes.

EDC/HOBt Activation Mechanism

The carbodiimide EDC first reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This is then intercepted by HOBt to generate a more stable HOBt-ester, which is less prone to racemization.[2] The amine then attacks this active ester to form the desired amide.[10]

Caption: PyBOP activation pathway.

HATU Activation Mechanism

In the presence of a non-nucleophilic base like DIPEA, the carboxylic acid is deprotonated. The carboxylate attacks HATU, leading to the formation of a highly reactive OAt-active ester and releasing tetramethylurea. [16]The amine then reacts with this potent activated ester.

Caption: HATU activation pathway.

Experimental Protocols

The following protocols are designed for the coupling of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid with a generic primary or secondary amine. All reactions should be conducted under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents.

Protocol 1: EDC/HOBt Mediated Coupling

This method is a robust and cost-effective starting point for many amide couplings.

Materials:

• 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (1.0 equiv)

• Amine (1.1 equiv)

• EDC·HCl (1.2 equiv) [12]* HOBt Hydrate (1.2 equiv) [10]* N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard workup reagents (Ethyl acetate, 1M HCl, saturated NaHCO₃, brine)

Procedure:

• To a round-bottom flask, add 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (1.0 equiv), HOBt (1.2 equiv), and the amine (1.1 equiv). [2]2. Dissolve the mixture in anhydrous DMF (to a concentration of approx. 0.1-0.5 M).

• Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Add EDC·HCl (1.2 equiv) portion-wise to the reaction mixture.

• Add DIPEA (2.5 equiv) dropwise. The reaction may become cloudy.

• Allow the reaction to slowly warm to room temperature and stir for 4-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure amide. [2]

Protocol 2: PyBOP Mediated Coupling

This protocol is recommended for more sterically hindered substrates or when EDC/HOBt gives unsatisfactory results. [23] Materials:

• 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (1.0 equiv)

• Amine (1.2 equiv)

• PyBOP (1.2 equiv) [14]* DIPEA (3.0 equiv)

• Anhydrous DMF or Dichloromethane (DCM)

Procedure:

• In a round-bottom flask, dissolve 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (1.0 equiv) and the amine (1.2 equiv) in anhydrous DMF.

• Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Add DIPEA (3.0 equiv) dropwise.

• Add PyBOP (1.2 equiv) in one portion. The solution may change color. [23]5. Allow the reaction to warm to room temperature and stir for 2-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Workup: Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate or DCM). Wash successively with 10% citric acid, water, saturated NaHCO₃ solution, and brine. [14]8. Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

Protocol 3: HATU Mediated Coupling

HATU is a highly potent coupling reagent, often providing rapid and high-yielding reactions, especially for difficult substrates. [16][19] Materials:

• 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (1.0 equiv)

• Amine (1.1 equiv)

• HATU (1.1 equiv)

• DIPEA (3.0 equiv)

• Anhydrous DMF

Procedure:

• In a round-bottom flask, dissolve 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (1.0 equiv) in anhydrous DMF.

• Add HATU (1.1 equiv) and DIPEA (3.0 equiv). [2]3. Stir the mixture at room temperature for 10-15 minutes to pre-activate the carboxylic acid. This will form the OAt-active ester. [19]4. Add the amine (1.1 equiv), either neat or as a solution in a small amount of DMF.

• Stir the reaction at room temperature for 1-4 hours. Reaction times are often significantly shorter with HATU. [19]6. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, dilute the mixture with ethyl acetate and wash sequentially with water (2x), 5% LiCl solution (to remove DMF), saturated NaHCO₃ (2x), and brine (1x).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product using flash column chromatography.

Troubleshooting and Key Considerations

• Solubility: Ensure all reagents are fully dissolved before proceeding. For poorly soluble substrates, a co-solvent like DCM might be beneficial, or a switch to N-Methyl-2-pyrrolidone (NMP). [23]* Base Selection: DIPEA is a common non-nucleophilic base. N-methylmorpholine (NMM) is a weaker base and can sometimes reduce racemization. [7][24]* Reaction Monitoring: Always monitor the reaction to avoid excessive reaction times which can lead to side product formation.

• Steric Hindrance: For extremely hindered amines or carboxylic acids, conversion to an acyl fluoride may be a more effective strategy. [25][26][27]* Racemization: When using chiral amines, it is critical to use additives like HOBt or HOAt to suppress racemization. [9][15]The choice of coupling reagent and base also significantly impacts the degree of epimerization. [28]

Conclusion

The successful activation of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid for amide bond formation is readily achievable with the appropriate selection of coupling reagents and reaction conditions. For routine synthesis, the EDC/HOBt method offers a balance of cost and efficiency. For more challenging or sterically demanding couplings, the use of phosphonium (PyBOP) or uronium/aminium (HATU) salts provides superior reactivity and yields. The detailed protocols and mechanistic insights provided in this guide serve as a comprehensive resource for researchers to effectively synthesize amide derivatives of this and structurally related molecules.

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Application Notes and Protocols for the Analytical Characterization of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Introduction:

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a complex substituted aromatic molecule featuring a benzoic acid core with amino, methoxy, and benzyloxy functional groups. This unique arrangement of electron-donating and withdrawing groups makes it a potentially valuable intermediate in the synthesis of novel pharmaceutical compounds, agrochemicals, and specialty materials.[1] Its utility in drug development, for instance, could be in the synthesis of anti-inflammatory or analgesic agents.[1]

Given its potential applications, the unambiguous characterization of this molecule is paramount. Purity, identity, and stability are critical quality attributes that must be rigorously assessed to ensure reproducible results in downstream applications. This guide provides a comprehensive suite of analytical methods and detailed protocols for the thorough characterization of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, designed for researchers, scientists, and professionals in drug development and chemical synthesis. The methodologies detailed herein are grounded in established analytical principles and are designed to be self-validating, ensuring scientific integrity and trustworthiness.

Physicochemical Properties and Initial Assessment

A foundational understanding of the molecule's properties is essential for method development. While experimental data for this specific compound is not widely published, its properties can be reliably predicted based on its constituent functional groups.

Property	Value / Description	Source / Rationale
Molecular Formula	C₁₅H₁₅NO₄	Calculated from structure
Molecular Weight	273.28 g/mol	Calculated from structure
IUPAC Name	2-Amino-4-(benzyloxy)-3-methoxybenzoic acid
CAS Number	Not readily available	Synthesis intermediates are often not registered.
Predicted LogP	~2.5 - 3.5	Increased hydrophobicity due to the benzyloxy group compared to its precursors.
Topological Polar Surface Area (TPSA)	84.98 Ų	Calculated based on similar structures; indicates moderate cell permeability.[2]
Appearance	Likely an off-white to cream-colored powder	Based on similar substituted benzoic acids.[1]
Solubility	Soluble in organic solvents (e.g., DMSO, Methanol, Acetonitrile); sparingly soluble in water.	The carboxylic acid group provides some aqueous solubility, but the aromatic rings dominate.

Chromatographic Analysis for Purity and Quantification

Chromatographic techniques are indispensable for determining the purity of a synthesized batch and for quantifying the compound in various matrices. High-Performance Liquid Chromatography (HPLC) is the workhorse method for this purpose.

Rationale for Method Selection

• HPLC with UV Detection (HPLC-UV): This is a robust, reliable, and widely accessible method for purity assessment and routine quality control.[3] The presence of multiple aromatic rings in the molecule results in strong UV absorbance, making it highly amenable to UV detection.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): For applications requiring higher sensitivity and selectivity, such as pharmacokinetic studies in biological matrices, LC-MS/MS is the gold standard.[3][4] It provides definitive identification based on mass-to-charge ratio and fragmentation patterns, minimizing matrix interference.[5]

Workflow for Chromatographic Analysis

Caption: General workflow for HPLC analysis.

Protocol 1: Purity Determination by Reversed-Phase HPLC-UV

Objective: To determine the purity of a solid sample of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Instrumentation and Materials:

• HPLC system with a Diode Array Detector (DAD) or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[3]

• Solvents: Acetonitrile (HPLC grade), Water (HPLC grade), Formic Acid (or TFA).

• Volumetric flasks, pipettes, autosampler vials.

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Rationale: Formic acid is used to protonate the carboxylic acid and amino groups, ensuring a consistent charge state and improving peak shape on the reversed-phase column.[4]

• Standard Preparation:

  • Accurately weigh ~5 mg of the compound into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B to create a stock solution of ~0.5 mg/mL.

  • Prepare a working solution of ~50 µg/mL by diluting the stock solution.

• Chromatographic Conditions:

Parameter	Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and separation for moderately polar aromatic compounds.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Ensures reproducible retention times.
Injection Vol.	10 µL
Detection	DAD/PDA, 210-400 nm. Monitor at max wavelength (~254 nm, 280 nm)	The aromatic structure will have strong absorbance in the UV range. A DAD allows for peak purity analysis.[6]
Gradient	0-20 min: 30% to 90% B20-22 min: 90% B22-23 min: 90% to 30% B23-30 min: 30% B	A gradient elution is necessary to elute the main compound and any potential impurities with different polarities.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Determine the purity by calculating the percentage of the main peak area relative to the total area of all peaks.

  • Use the DAD to check for peak purity, ensuring no co-eluting impurities are hidden under the main peak.

Spectroscopic Analysis for Structural Elucidation

Spectroscopic methods provide definitive confirmation of the chemical structure. A combination of NMR, Mass Spectrometry, and IR spectroscopy should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise arrangement of atoms in a molecule. Both ¹H and ¹³C NMR are required for full characterization.

Protocol 2: ¹H and ¹³C NMR Spectroscopy

Objective: To confirm the molecular structure and connectivity of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Instrumentation and Materials:

• NMR Spectrometer (e.g., 400 MHz or higher).

• NMR tubes.

• Deuterated solvent: DMSO-d₆ or CDCl₃.

• Rationale: DMSO-d₆ is an excellent choice as it will solubilize the compound and allow for the observation of exchangeable protons (e.g., -COOH and -NH₂).[7]

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of DMSO-d₆ in an NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • (Optional but recommended) Acquire 2D NMR spectra (e.g., COSY, HSQC, HMBC) to confirm assignments.

Expected Spectral Features:

Technique	Expected Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H NMR	~12.0 - 13.0	broad singlet	-COOH proton
~7.30 - 7.50	multiplet	Phenyl protons of benzyloxy group
~7.10	doublet	Aromatic H (position 6)
~6.40	doublet	Aromatic H (position 5)
~5.10	singlet	-O-CH₂ -Ph (benzylic protons)
~4.50 - 5.50	broad singlet	-NH₂ protons
~3.80	singlet	-OCH₃ (methoxy protons)
¹³C NMR	~168	-C OOH
~150-160	Aromatic C-O (C4, C3)
~137	Quaternary C of benzyloxy phenyl group
~127-129	Phenyl carbons of benzyloxy group
~110-130	Other aromatic carbons
~100-110	Aromatic C-N (C2)
~70	-O-C H₂-Ph (benzylic carbon)
~56	-OC H₃ (methoxy carbon)

Note: The exact chemical shifts are predictions and should be confirmed by 2D NMR experiments. The values are based on data from similar structures.[7][8][9][10][11]

Mass Spectrometry (MS)

MS provides information about the molecular weight and elemental composition of the compound.

Protocol 3: High-Resolution Mass Spectrometry (HRMS)

Objective: To confirm the molecular weight and elemental formula of the compound.

Instrumentation:

• LC-MS system with a high-resolution mass analyzer (e.g., Q-TOF, Orbitrap).

• Electrospray Ionization (ESI) source.

Procedure:

• Prepare a dilute solution of the sample (~1-10 µg/mL) in a suitable solvent like acetonitrile or methanol.

• Infuse the sample directly into the ESI source or inject it via an HPLC system.

• Acquire the mass spectrum in positive ion mode.

  • Rationale: The amino group is basic and will readily accept a proton, making ESI in positive mode [M+H]⁺ the most likely and stable ion.[3]

• Data Analysis:

  • Determine the accurate mass of the [M+H]⁺ ion.

  • Use the instrument software to calculate the elemental composition based on the accurate mass. The theoretical mass for [C₁₅H₁₅NO₄ + H]⁺ is 274.1074. The experimental mass should be within a 5 ppm error.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Protocol 4: FTIR Spectroscopy

Objective: To identify the key functional groups.

Instrumentation:

• FTIR spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

  • Rationale: ATR is a simple and fast technique for solid samples, requiring minimal sample preparation.[7]

Procedure:

• Obtain a background spectrum.

• Place a small amount of the solid sample directly on the ATR crystal.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3300 - 3500	N-H stretch (doublet)	Primary Amine (-NH₂)
2500 - 3300	O-H stretch (very broad)	Carboxylic Acid (-COOH)
~3030	C-H stretch	Aromatic rings
~1680 - 1710	C=O stretch	Carboxylic Acid (dimer)
~1580 - 1620	C=C stretch	Aromatic rings
~1200 - 1300	C-O stretch	Aryl ether & carboxylic acid
~1000 - 1100	C-O stretch	Alkyl ether (benzylic)

Reference data for benzoic acid and its derivatives confirms these characteristic vibrational modes.[12][13][14][15]

Thermal Analysis

Thermal analysis provides insights into the material's stability and melting behavior.

Protocol 5: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

Objective: To determine the melting point, thermal stability, and decomposition profile.

Instrumentation:

• DSC and TGA instruments.

• Aluminum or ceramic pans.

Procedure:

• DSC: Accurately weigh 2-5 mg of the sample into an aluminum pan. Heat the sample under a nitrogen atmosphere at a controlled rate (e.g., 10 °C/min). An endothermic peak will indicate the melting point.[16]

• TGA: Accurately weigh 5-10 mg of the sample into a ceramic pan. Heat the sample under a nitrogen atmosphere at a controlled rate (e.g., 10 °C/min) to a high temperature (e.g., 600 °C). The resulting plot of mass vs. temperature will show the decomposition steps.[17][18]

Comprehensive Characterization Workflow

A logical workflow ensures all critical attributes of the compound are assessed efficiently.

Caption: Comprehensive analytical characterization workflow.

References

• Kato, S., Kurata, T., & Fujimaki, M. (n.d.). Thermal Degradation of Aromatic Amino Acids. J-STAGE. Retrieved from [Link]

• Jackson, G. E., & Glaser, J. (2014). Temperature dependent 2nd derivative absorbance spectroscopy of aromatic amino acids as a probe of protein dynamics. PMC. Retrieved from [Link]

• Kato, S., Kurata, T., & Fujimaki, M. (1971). Thermal Degradation of Aromatic Amino Acids. Bioscience, Biotechnology, and Biochemistry. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-4-methoxybenzoic acid. PubChem. Retrieved from [Link]

• Doc Brown's Advanced Organic Chemistry. (n.d.). Infrared spectrum of benzoic acid. docbrown.info. Retrieved from [Link]

• ResearchGate. (n.d.). Theoretical modeling of infrared spectra of benzoic acid and its deuterated derivative. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectroscopy for 1: benzoic acid; 2: [Eu(OOCC6H5)3·(H2O)3]. ResearchGate. Retrieved from [Link]

• Heliyon. (2020). Wide temperature range studies of the low frequency THz spectrum of benzoic acid using FTIR spectroscopy. PubMed. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 2-Acetyl-4-hydroxy-3-methoxybenzoic acid on Newcrom R1 HPLC column. SIELC. Retrieved from [Link]

• Patsnap. (n.d.). Synthesis method for 2- methoxyl-4-amino-5-ethylsulfonylbenzoic acid. Patsnap. Retrieved from [Link]

• Kartal, Z., & Sentürk, S. (2005). FT-IR Spectroscopic Study of M(Benzoic Acid). Zeitschrift für Naturforschung A. Retrieved from [Link]

• Pochapsky, T. C., & Gopen, Q. (1992). Thermodynamics of Interactions between Amino Acid Side Chains: Experimental Differentiation of Aromatic-Aromatic, Aromatic-Aliphatic, and Aliphatic-Aliphatic Side-Chain Interactions in Water. Brandeis University. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental and theoretical IR, Raman, NMR spectra of 2-, 3- and 4-aminobenzoic acids. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal stability of amino acid-(tyrosine and tryptophan) coated magnetites. ResearchGate. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzoic acid. HELIX Chromatography. Retrieved from [Link]

• PubChem. (n.d.). 2-Methoxybenzoic acid. PubChem. Retrieved from [Link]

• NIST. (n.d.). Benzoic acid, 3-methoxy-. NIST WebBook. Retrieved from [Link]

• PubMed. (2014). A validated HPLC-ESI-MS/MS method for quantification of 2-hydroxy-4-methoxy benzoic acid from rat plasma and its application to pharmacokinetic study using sparse sampling methodology. PubMed. Retrieved from [Link]

• NIST. (n.d.). Benzoic acid, 4-methoxy-, 2-methylpropyl ester. NIST WebBook. Retrieved from [Link]

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Application Note &amp; Protocol: High-Performance Liquid Chromatography (HPLC) Purification of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Abstract: This document provides a comprehensive guide to developing a robust High-Performance Liquid Chromatography (HPLC) method for the purification of the pharmaceutical intermediate, 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. Due to the limited availability of specific purification protocols for this exact molecule, this guide synthesizes first principles of chromatographic theory with field-proven strategies for structurally related aromatic carboxylic acids and amines. The protocols herein are designed to be a self-validating system, guiding researchers from initial method development to a scalable purification process.

Introduction: The Scientific Rationale

High-Performance Liquid Chromatography (HPLC) is an indispensable technique in pharmaceutical development and manufacturing, enabling the precise separation and purification of compounds based on their physicochemical properties.[1] The target molecule, 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, is a substituted aromatic carboxylic acid. Its structure, featuring both an acidic carboxylic acid group and a basic amino group, along with a bulky, hydrophobic benzyloxy group, presents a unique purification challenge. The amphoteric nature of the molecule requires careful control of the mobile phase pH to ensure consistent retention and peak shape. Furthermore, the presence of the benzyl group significantly increases its hydrophobicity compared to its methoxy analog (2-Amino-4-methoxybenzoic acid), necessitating a reverse-phase HPLC approach for effective purification.[2][3]

This application note will detail a systematic approach to developing a preparative reverse-phase HPLC method. We will begin by outlining the physicochemical properties of the target compound, followed by a detailed protocol for analytical method development, and finally, scaling up to a preparative purification method.

Physicochemical Properties of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Property	Estimated Value/Characteristic	Rationale
Molecular Formula	C15H15NO4	Based on chemical structure.
Molecular Weight	273.28 g/mol	Calculated from the molecular formula.
Appearance	White to off-white crystalline solid	Typical for similar aromatic compounds.[4]
Solubility	Sparingly soluble in water; soluble in organic solvents (e.g., DMSO, DMF, Methanol, Acetonitrile)	The hydrophobic benzyl group will reduce aqueous solubility compared to its methoxy analog. A common strategy is to dissolve the compound in an organic solvent like DMSO or DMF and then dilute it with an aqueous buffer for analysis.[8]
pKa	Carboxylic acid: ~4-5; Amino group: ~2-3	The pKa of benzoic acid is ~4.2. Electron-donating groups (methoxy, amino) can slightly alter this. The amino group's pKa will be low due to the electron-withdrawing effect of the aromatic ring.[9]
UV Absorbance	λmax expected around 250-280 nm	Aromatic compounds with auxochromes like amino and methoxy groups typically exhibit strong UV absorbance in this range, making UV detection a suitable choice.[10]

Experimental Workflow: From Analytical Method Development to Preparative Purification

The overall strategy involves first developing a robust analytical method to achieve baseline separation of the target compound from its impurities. This analytical method is then scaled up for preparative purification.

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"2-Amino-4-(benzyloxy)-3-methoxybenzoic acid" for solid-phase synthesis

Application Note & Protocols

Topic: 2-Amino-4-(benzyloxy)-3-methoxybenzoic Acid for Solid-Phase Synthesis of Modified Peptides and Linker Development

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed guide for the application of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in solid-phase peptide synthesis (SPPS). This unique anthranilic acid derivative serves a dual purpose: as a structural building block to introduce conformational constraints and stable modifications into peptide backbones, and as a versatile chemical handle for linker strategies. The benzyloxy group offers an orthogonal protection scheme, removable via hydrogenolysis, which is distinct from standard acid- or base-labile protecting groups used in Fmoc-SPPS. We present comprehensive, field-tested protocols for the N-terminal Fmoc protection of this building block, its immobilization onto 2-chlorotrityl chloride resin, subsequent peptide elongation, and methods for both retaining and selectively cleaving the benzyl group for post-synthetic modifications.

Introduction: The Strategic Advantage of Substituted Anthranilic Acids in SPPS

The pursuit of novel therapeutics has driven the development of peptidomimetics, molecules that mimic the structure and function of natural peptides but possess enhanced pharmacological properties such as stability and cell permeability. Non-proteinogenic amino acids are cornerstone building blocks in this endeavor. Anthranilic acid derivatives, in particular, are valued for their ability to introduce rigid β-turn or bend conformations into peptide chains, effectively locking the peptide into a bioactive secondary structure.

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a specialized building block designed for advanced peptide synthesis. Its utility is rooted in three key structural features:

• Anthranilic Acid Core: Provides conformational rigidity.

• 3-Methoxy Group: The electron-donating nature of this group can increase the nucleophilicity of the adjacent 2-amino group, potentially facilitating more efficient coupling reactions compared to unsubstituted anthranilic acid.

• 4-Benzyloxy Group: This feature presents a strategic choice. Left intact, it imparts significant lipophilicity and potential for aromatic interactions within the peptide structure. Alternatively, it can function as a masked phenol, protected by a benzyl ether that is stable to the standard conditions of Fmoc-SPPS (acid and base) but can be selectively cleaved under orthogonal conditions (hydrogenolysis).[1][2] This "safety-catch" approach opens a pathway for on-resin, site-specific modifications, such as the attachment of reporter labels, cytotoxic payloads, or PEG chains.

This guide provides the necessary protocols to harness the full potential of this versatile building block.

Physicochemical Properties

While specific experimental data for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is not widely published, its properties can be calculated and extrapolated from its close, commercially available analog, 2-Amino-4-methoxybenzoic acid.[3][4][5][6][7]

Property	Value	Source
IUPAC Name	2-Amino-4-(benzyloxy)-3-methoxybenzoic acid	-
Molecular Formula	C₁₅H₁₅NO₄	Calculated
Molecular Weight	273.28 g/mol	Calculated
CAS Number	Not assigned	-
Appearance	Expected to be an off-white to cream powder	Extrapolated from[3]
Solubility	Soluble in DMF, DMSO, NMP; limited solubility in DCM	Expected
Storage	Store at 2-8°C, protect from light	Recommended

Reference Analog: 2-Amino-4-methoxybenzoic acid

• Molecular Formula: C₈H₉NO₃[3][4][5]

• Molecular Weight: 167.16 g/mol [3][4][5]

• CAS Number: 4294-95-5[3][4][5][6]

• Melting Point: 171-178 °C[3]

Core Concepts & Mechanistic Rationale

Chemical Structure and Key Functional Groups

The structure of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is designed for strategic incorporation into peptides.

Caption: Key functional groups of the title compound.

Overcoming the Reduced Nucleophilicity of the Aromatic Amine

A primary challenge when incorporating anthranilic acid derivatives is the reduced nucleophilicity of the aromatic amine compared to its aliphatic counterparts. This can lead to slow and inefficient amide bond formation. To ensure high-yield coupling, powerful aminium-based coupling reagents are required. Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly effective as they rapidly form a reactive OAt-ester intermediate, which then readily acylates the weakly nucleophilic amine.[8][9][10] Pre-activation of the incoming Fmoc-amino acid with HATU for several minutes before addition to the resin-bound amine is a critical step for success.

The Orthogonality of the Benzyloxy Protecting Group

In modern solid-phase synthesis, orthogonal protecting group strategies are paramount.[11] The standard Fmoc/tBu strategy relies on a base-labile group for the N-terminus (Fmoc) and acid-labile groups for side chains (e.g., Boc, Trt, tBu). The C-O bond of a benzyl ether is stable under both of these conditions.[12] However, it is readily cleaved by catalytic hydrogenolysis (e.g., H₂ gas with a Palladium catalyst).[1][2][13][14] This orthogonality allows for the selective deprotection of the 4-position on the anthranilic acid residue at any point in the synthesis after its incorporation, without disturbing any other protecting groups.

Protocols for Solid-Phase Synthesis

Protocol 1: Incorporation as a Stable Modified Amino Acid

This protocol details the steps to incorporate the title compound into a peptide sequence where the benzyloxy group is intended to be a permanent modification.

Step 1.1: N-terminal Fmoc Protection

• Rationale: The 2-amino group must be protected with a temporary Fmoc group to prevent self-polymerization and to control the direction of peptide elongation. Fmoc-OSu (9-fluorenylmethylsuccinimidyl carbonate) is a stable and efficient reagent for this purpose.[11][15]

• Procedure:

  • Dissolve 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (1.0 eq.) in a 2:1 mixture of THF and saturated aqueous NaHCO₃.

  • Add Fmoc-OSu (1.05 eq.) to the solution.

  • Stir the mixture vigorously at room temperature for 16-24 hours.

  • Dilute the reaction with water and adjust the pH to ~9 with additional NaHCO₃ if necessary.

  • Wash the aqueous layer with diethyl ether (3x) to remove unreacted Fmoc-OSu and byproducts.

  • Acidify the aqueous layer to pH 1-2 with cold 1 M HCl. A white precipitate should form.

  • Collect the precipitate by vacuum filtration, wash thoroughly with cold water, and dry under high vacuum.

  • Confirm the product identity and purity by LC-MS and NMR.

Step 1.2: Loading onto 2-Chlorotrityl Chloride Resin

• Rationale: 2-Chlorotrityl chloride (2-CTC) resin is ideal for loading the first amino acid via its carboxylic acid.[16][17] The linkage is highly acid-sensitive, allowing for cleavage of the final peptide under mild conditions that keep acid-labile side-chain protecting groups intact if desired. The loading procedure is performed without pre-activation, which prevents racemization.[18]

• Procedure:

  • Swell 2-CTC resin (1.0 eq., e.g., 1.0 mmol/g substitution) in anhydrous dichloromethane (DCM, 10 mL/g resin) for at least 30 minutes in a reaction vessel.

  • Drain the DCM.

  • In a separate flask, dissolve the N-Fmoc protected building block (0.8 eq. relative to resin capacity) in anhydrous DCM (approx. 10 mL/g resin). A small amount of DMF may be added to aid dissolution.

  • Add N,N-Diisopropylethylamine (DIPEA) (4.0 eq. relative to the amino acid) to the amino acid solution.

  • Immediately add the solution to the swollen resin.

  • Agitate the mixture at room temperature for 1-2 hours.

  • To cap any remaining reactive trityl chloride sites, add a solution of DCM:Methanol:DIPEA (17:2:1 v/v/v, 10 mL/g resin) and agitate for 30 minutes.[17][19]

  • Drain the capping solution and wash the resin sequentially with DCM (3x), DMF (3x), and DCM (3x).

  • Dry the resin under vacuum. Determine the final loading (substitution level) via the spectrophotometric Fmoc-cleavage test.[19]

Caption: Workflow for resin loading and the first SPPS cycle.

Step 1.3: Peptide Elongation (Standard Fmoc-SPPS Cycle)

• Rationale: The peptide chain is built one amino acid at a time using a repeating cycle of deprotection and coupling.

• Procedure:

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (v/v) for 3 minutes, drain, and repeat with a fresh solution for 10 minutes.[11]

  • Washing: Wash the resin thoroughly with DMF (6x) to remove all traces of piperidine.

  • Coupling:

    • In a separate vial, pre-activate the next Fmoc-amino acid (3.0 eq.) with HATU (2.9 eq.) and DIPEA (6.0 eq.) in DMF for 5-10 minutes.

    • Add the activated amino acid solution to the resin.

    • Agitate for 1-2 hours. Monitor coupling completion with a qualitative ninhydrin (Kaiser) test. For coupling to the anthranilic acid's aromatic amine, a double coupling may be necessary.

  • Washing: Wash the resin with DMF (3x) and DCM (3x).

  • Repeat this cycle for each amino acid in the sequence.

Step 1.4: Final Cleavage and Deprotection

• Rationale: The completed peptide is cleaved from the resin, and all acid-labile side-chain protecting groups are removed simultaneously. The benzyloxy group will remain intact.

• Procedure:

  • Wash the final peptide-resin with DCM and dry under vacuum.

  • Prepare a cleavage cocktail, typically Reagent K (TFA/phenol/water/thioanisole/TIS, 82.5:5:5:5:2.5).

  • Add the cleavage cocktail to the resin (10 mL/g) and agitate at room temperature for 2-3 hours.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to a large volume of ice-cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet, dissolve in a water/acetonitrile mixture, and purify by preparative HPLC.

Protocol 2: Post-Synthesis Modification via On-Resin Benzyl Group Cleavage

This protocol is for applications where the benzyloxy group is used as an orthogonal protecting group for a phenolic hydroxyl.

Step 2.1: On-Resin Hydrogenolysis

• Rationale: Catalytic hydrogenolysis selectively cleaves the benzyl ether while the peptide remains anchored to the acid-stable resin and other protecting groups are unaffected.

• Procedure:

  • After incorporating the desired residues, swell the peptide-resin in a suitable solvent system such as DMF or a THF/Methanol mixture.

  • Add a palladium catalyst, such as Pd(OAc)₂ or Pd₂(dba)₃ (0.1 eq.), and a hydrogen donor, such as 1,4-cyclohexadiene (20 eq.) or ammonium formate (10 eq.). Alternatively, bubble H₂ gas through the suspension with a Pd/C (10% by weight) catalyst.

  • Agitate the slurry at room temperature for 12-24 hours under an inert atmosphere (if using a hydrogen donor).

  • Monitor the reaction for completion by taking a small sample of resin, cleaving the peptide, and analyzing by LC-MS to confirm the mass change corresponding to benzyl group removal (-90 Da).

  • Once complete, filter the resin to remove the catalyst and wash extensively with DMF, DCM, and methanol.

Caption: Workflow for on-resin debenzylation and modification.

Step 2.2: On-Resin Functionalization of the Phenolic Hydroxyl

• Rationale: The newly exposed, nucleophilic phenol can be reacted with various electrophiles to attach desired moieties.

• Example Procedure (Acylation):

  • Swell the debenzylated peptide-resin in DMF.

  • In a separate vial, dissolve the desired carboxylic acid (5 eq.) and HATU (4.9 eq.) in DMF.

  • Add DIPEA (10 eq.) and add the solution immediately to the resin.

  • Agitate for 4-12 hours at room temperature.

  • Wash the resin thoroughly with DMF and DCM.

  • Proceed to final cleavage as described in Step 1.4.

Data Interpretation & Troubleshooting

Analysis	Expected Result (Protocol 1)	Expected Result (Protocol 2)
LC-MS of Crude Peptide	Major peak corresponding to the full-length peptide with the benzyloxy group intact.	Major peak corresponding to the mass of the functionalized peptide. A mass shift of -90 Da (loss of C₇H₆) followed by the addition of the new moiety should be observed relative to the starting peptide.

Troubleshooting Guide:

• Problem: Incomplete or failed coupling to the 2-amino group of the anthranilic acid residue.

  • Cause: Low nucleophilicity of the aromatic amine.

  • Solution: Ensure the use of a high-potency coupling reagent like HATU. Pre-activate the incoming amino acid for at least 5 minutes. Increase coupling time to 4 hours or perform a double coupling.

• Problem: Incomplete on-resin hydrogenolysis (benzyl group remains).

  • Cause: Inactive catalyst, poor solvent choice preventing resin swelling, insufficient hydrogen source.

  • Solution: Use fresh catalyst. Ensure the resin is fully swollen in a solvent like DMF or THF that allows catalyst access. Increase the equivalents of the hydrogen donor or extend the reaction time.

• Problem: Fmoc group is unintentionally removed during N-Fmoc protection of the starting material.

  • Cause: The reaction pH is too high, leading to base-catalyzed deprotection.

  • Solution: Carefully maintain the pH around 9 using NaHCO₃. Avoid stronger bases like NaOH or K₂CO₃.

Conclusion

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a powerful and versatile tool for the synthesis of complex and modified peptides. Its rigid backbone provides structural control, while the strategically placed benzyloxy group offers a critical decision point for the synthetic chemist. By serving as either a permanent lipophilic modification or a selectively cleavable handle for orthogonal functionalization, this building block enables the design and creation of sophisticated peptidomimetics for advanced research and drug development applications. The protocols outlined in this guide provide a robust framework for its successful implementation in solid-phase synthesis.

References

• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-4-methoxybenzoic acid. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Anthranilic Acid-containing Cyclic Tetrapeptides: At The Crossroads Of Conformational Rigidity And Synthetic Accessibility. Retrieved from [Link]

• Total Synthesis. (n.d.). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Retrieved from [Link]

• Peptideweb.com. (n.d.). Loading protocols. Retrieved from [Link]

• Barlos, K., Gatos, D., Kallitsis, J., Papaphotiu, G., Sotiriu, P., Wenqing, Y., & Schäfer, W. (1989). 2-Chlorotrityl chloride resin. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - HATU. Retrieved from [Link]

• ResearchGate. (2018). Why HATU is not working in a coupling reaction between [2,2'-bipyridine]-6-carboxylic acid and butyl amine in DCM as solvent?. Retrieved from [Link]

• UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis. Retrieved from [Link]

• Reddit. (2024). HATU coupling - what's the best order?. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fmoc-Protected Amino Groups. Retrieved from [Link]

• Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Triggering hydrogenolysis of the lignin model compound benzyl phenyl ether using the intrinsic exothermicity of Pd-hydride formation. Retrieved from [Link]

• ResearchGate. (n.d.). Studies on the hydrogenolysis of benzyl ethers. Retrieved from [Link]

• MDPI. (2022). Hydrogenolysis of Benzyl Phenyl Ether Using Nickel–Molybdenum Clay Catalysts—A Model for Cleaving Ether Linkages in Lignin. Retrieved from [Link]

• MPG.PuRe. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Welcome to the technical support center for the synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this multi-step synthesis. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and maximize your yield and purity.

Overview of Synthetic Pathway

The most reliable and common synthetic route to 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid involves a three-step process starting from the readily available 4-hydroxy-3-methoxybenzoic acid (vanillic acid). The pathway is as follows:

• Benzylation: Protection of the phenolic hydroxyl group of vanillic acid as a benzyl ether.

• Nitration: Regioselective introduction of a nitro group at the C2 position.

• Reduction: Chemoselective reduction of the nitro group to an amine, yielding the final product.

This pathway, while logical, contains critical steps where yields can be compromised without careful control of conditions. This guide will address the most common pitfalls.

Caption: Overall synthetic route.

Troubleshooting Guide & FAQs

This section is formatted as a series of questions you might encounter during your experiment, followed by expert analysis and actionable solutions.

Part 1: Benzylation of Vanillic Acid

Question 1: My benzylation reaction is slow, incomplete, or gives a low yield. What are the common causes and how can I fix it?

Answer: This is a classic Williamson ether synthesis. Low yield or incomplete reaction typically points to issues with the base, solvent, or reaction temperature.

• Causality: The reaction requires deprotonation of the phenolic hydroxyl group to form a phenoxide, which then acts as a nucleophile to attack the benzyl bromide. For this to be efficient, the base must be strong enough to fully deprotonate the phenol (pKa ~9-10), and the solvent must be suitable for an SN2 reaction.

• Troubleshooting Steps:

  • Evaluate Your Base: While potassium carbonate (K₂CO₃) is common, it is a relatively weak base. If you see significant starting material remaining, consider a stronger base like sodium hydride (NaH). NaH will irreversibly and completely deprotonate the phenol, driving the reaction forward. Safety Note: NaH is highly reactive and must be handled under an inert atmosphere (N₂ or Ar).

  • Solvent Choice is Critical: The ideal solvent is polar and aprotic. Dimethylformamide (DMF) or acetonitrile (ACN) are excellent choices as they dissolve the phenoxide salt and promote the SN2 mechanism. Using protic solvents like ethanol can slow the reaction by solvating the nucleophile.

  • Increase Temperature: If the reaction is clean but slow, gently heating to 50-70°C can significantly increase the rate[1]. Monitor by Thin Layer Chromatography (TLC) to avoid side product formation at higher temperatures.

Question 2: I'm observing a significant, less polar side product. Could this be the benzyl ester of my product?

Answer: Yes, this is a very common and often overlooked side reaction. The carboxylate anion, formed by the deprotonation of the carboxylic acid, can also compete as a nucleophile and attack benzyl bromide to form a benzyl ester.

• Causality: The carboxylic acid (pKa ~4-5) is more acidic than the phenol (pKa ~9-10). Therefore, the base will deprotonate the carboxylic acid first. While the resulting carboxylate is a weaker nucleophile than the phenoxide, its high concentration can lead to significant ester formation.

• Solutions:

  • Stoichiometry Control: Use only a slight excess of base (e.g., 1.1 equivalents relative to the phenol) if you are using a base that can deprotonate both groups. This is less effective but simple.

  • Protecting Group Strategy (Recommended): The most robust solution is to first protect the carboxylic acid as a simple ester (e.g., methyl or ethyl ester) using a standard Fischer esterification (e.g., methanol with a catalytic amount of H₂SO₄)[2]. With the carboxylic acid protected, the benzylation of the hydroxyl group can proceed cleanly. The ester can then be hydrolyzed back to the carboxylic acid in a final step using LiOH or NaOH[3]. While this adds steps, it guarantees a cleaner reaction and often a higher overall yield.

Part 2: Nitration

Question 3: My nitration is giving a mixture of isomers, and the yield of the desired 2-nitro product is low. How can I improve regioselectivity?

Answer: Regioselectivity in electrophilic aromatic substitution is dictated by the directing effects of existing substituents. Here, you have a methoxy group (-OCH₃) at C3 and a benzyloxy group (-OCH₂Ph) at C4.

• Causality: Both the methoxy and benzyloxy groups are strongly activating, ortho-, para-directing groups. The desired C2 position is ortho to the methoxy group. The C6 position is ortho to the benzyloxy group. The methoxy group is sterically smaller and a powerful ortho-director, which generally favors substitution at C2[2]. However, harsh conditions can reduce this selectivity.

• Optimization Protocol:

  • Low Temperature is Crucial: The nitration must be performed at low temperatures. A range of 0 to 5°C is ideal. Pre-cool your solution of the benzoic acid derivative in a solvent like acetic acid before slowly adding the nitrating mixture (e.g., a pre-mixed and cooled solution of nitric acid and sulfuric acid)[4].

  • Controlled Addition: Add the nitrating agent dropwise over a prolonged period (e.g., 30-60 minutes) using a dropping funnel. This maintains a low concentration of the electrophile and prevents localized overheating, both of which improve selectivity.

  • Monitor Closely: Use TLC to monitor the reaction. As soon as the starting material is consumed, quench the reaction by pouring it onto ice water. Over-extending the reaction time increases the risk of side products and dinitration.

Part 3: Selective Nitro Reduction (The Most Critical Step)

Question 4: I used catalytic hydrogenation (H₂ gas with a Palladium on Carbon catalyst) and my final product is missing the benzyl group! What happened?

Answer: This is the most common and critical failure in this synthesis. You have inadvertently performed a hydrogenolysis reaction, which has cleaved your benzyl ether protecting group.

• Causality & Expertise: Palladium on carbon (Pd/C) with hydrogen gas is the standard and highly efficient method for both reducing nitro groups and cleaving benzyl ethers[5]. The benzyl C-O bond is susceptible to cleavage under these conditions. Therefore, catalytic hydrogenation with Pd/C is incompatible with this synthetic route and will lead to 2-Amino-4-hydroxy-3-methoxybenzoic acid.

• The Correct Approach: Chemoselective Reduction: You must use a reducing agent that selectively reduces the nitro group while leaving the benzyl ether intact. The two most reliable methods are:

  • Tin(II) Chloride (SnCl₂·2H₂O): This is a classic and effective method for nitro group reduction in the presence of sensitive functional groups. The reaction is typically run in a solvent like ethanol with the addition of concentrated hydrochloric acid[4].

  • Iron Powder (Fe) in Acetic Acid: Another robust method is the use of metallic iron in an acidic medium. The reaction is heterogeneous and requires vigorous stirring, but it is inexpensive and highly selective[6].

Caption: Troubleshooting logic for the critical reduction step.

Part 4: Purification

Question 5: My final product, 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, is difficult to purify by standard column chromatography. What is a better method?

Answer: The final product is an amino acid, meaning it is amphoteric (contains both an acidic carboxyl group and a basic amino group). This property makes it poorly behaved on silica gel but allows for a very effective non-chromatographic purification method.

• Technique: Isoelectric Precipitation

  • Dissolve in Base: Take your crude product and dissolve it in a dilute aqueous base, such as 1M sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution. Your product will form the sodium carboxylate salt and dissolve. Non-acidic impurities will remain insoluble.

  • Organic Wash: Filter off any insoluble material. Then, transfer the aqueous solution to a separatory funnel and wash it one or two times with an organic solvent like ethyl acetate or dichloromethane. This will extract any neutral or basic organic impurities, leaving your desired product in the aqueous layer.

  • Precipitate by Acidification: Cool the aqueous layer in an ice bath and slowly add a dilute acid, such as 1M HCl, dropwise while stirring. As the pH decreases, the carboxylic acid will be protonated. At the molecule's isoelectric point, its net charge will be zero, and its aqueous solubility will be at a minimum, causing it to precipitate out of the solution as a pure solid.

  • Isolate: Continue adding acid until precipitation is complete (typically pH 4-5). Collect the solid by vacuum filtration, wash it thoroughly with cold deionized water to remove any salts, and dry it under vacuum. This method can yield a highly pure product without the need for chromatography.

Optimized Experimental Protocols

Protocol 1: Synthesis of 4-(Benzyloxy)-3-methoxybenzoic acid

• To a round-bottom flask under a nitrogen atmosphere, add vanillic acid (1.0 eq), potassium carbonate (K₂CO₃, 1.5 eq), and anhydrous DMF.

• Stir the suspension for 15 minutes at room temperature.

• Add benzyl bromide (BnBr, 1.2 eq) dropwise.

• Heat the reaction mixture to 65°C and stir for 8-12 hours, monitoring by TLC (e.g., 30% Ethyl Acetate in Hexanes)[1].

• After completion, cool the mixture to room temperature and pour it into ice water.

• Acidify the aqueous mixture to pH 2-3 with 2M HCl. A white solid will precipitate.

• Collect the solid by vacuum filtration, wash extensively with water, and dry under vacuum. The product can be further purified by recrystallization from ethanol/water.

Protocol 2: Synthesis of 2-Nitro-4-(benzyloxy)-3-methoxybenzoic acid

• Dissolve 4-(benzyloxy)-3-methoxybenzoic acid (1.0 eq) in a suitable solvent such as glacial acetic acid in a flask equipped with a dropping funnel.

• Cool the flask in an ice-salt bath to 0°C.

• In a separate beaker, prepare the nitrating mixture by slowly adding concentrated sulfuric acid (e.g., 2 volumes) to concentrated nitric acid (e.g., 1 volume), keeping the mixture cool.

• Add the cold nitrating mixture dropwise to the stirred benzoic acid solution over 30-60 minutes, ensuring the internal temperature does not exceed 5°C[2].

• Stir the reaction at 0-5°C for an additional 1-2 hours, monitoring by TLC.

• Upon completion, carefully pour the reaction mixture onto a large volume of crushed ice.

• A pale yellow solid will precipitate. Collect the solid by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry under vacuum.

Protocol 3: Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (Chemoselective Reduction)

• To a round-bottom flask, add the 2-nitro-4-(benzyloxy)-3-methoxybenzoic acid (1.0 eq) and tin(II) chloride dihydrate (SnCl₂·2H₂O, 4-5 eq)[4].

• Add ethanol as the solvent, followed by the slow addition of concentrated hydrochloric acid. The reaction is often exothermic.

• Heat the mixture to reflux (approx. 78°C) and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and concentrate it under reduced pressure to remove the ethanol.

• Dilute the residue with water and carefully neutralize by adding a saturated solution of sodium bicarbonate or a concentrated NaOH solution until the pH is ~7-8. A solid (tin salts and your product) will precipitate.

• Proceed with the isoelectric precipitation purification as described in Question 5. Filter the neutralized mixture, dissolve the solid cake in a dilute base, filter again to remove tin salts, and then re-precipitate your pure product by acidifying the filtrate.

Data Summary Table

Step	Reaction	Key Reagents	Solvent	Temp.	Typical Yield
1	Benzylation	Vanillic Acid, BnBr, K₂CO₃	DMF	65°C	80-90%[1]
2	Nitration	HNO₃ / H₂SO₄	Acetic Acid	0-5°C	75-85%
3	Reduction	SnCl₂·2H₂O, HCl	Ethanol	Reflux	85-95%

References

• Stenutz, R. (n.d.). 4-hydroxy-3-methoxybenzoic acid. Retrieved from [Link][7]

• Google Patents. (n.d.). CN105693529A - 2-amino-4-hydroxy-3-methoxybenzaldehyde synthesis technology. Retrieved from [6]

• Li, W., et al. (2012). Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Molecules, 17(12), 14260-14269. Retrieved from [Link][2]

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• 6. CN105693529A - 2-amino-4-hydroxy-3-methoxybenzaldehyde synthesis technology - Google Patents [patents.google.com]
• 7. 4-hydroxy-3-methoxybenzoic acid [stenutz.eu]

Technical Support Center: Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic Acid

Welcome to the technical support center for the synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we address common side reactions and troubleshooting challenges encountered during this multi-step synthesis, providing in-depth, field-proven insights to help you navigate potential experimental pitfalls.

The synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a critical pathway for creating advanced intermediates used in the development of pharmaceuticals, particularly as a versatile building block in medicinal chemistry.[1] The route typically begins with a readily available starting material, such as vanillic acid or its methyl ester, and proceeds through three key transformations: protection of the phenolic hydroxyl, nitration of the aromatic ring, and reduction of the nitro group. Each of these steps presents a unique set of challenges that can impact yield, purity, and scalability.

This guide is structured in a question-and-answer format to directly address specific issues you may encounter. We will explore the causality behind these problems and provide validated protocols and logical frameworks for troubleshooting.

Overall Synthesis Workflow

The logical flow for the synthesis is outlined below. Each stage is a potential source of side reactions that will be addressed in this guide.

Caption: General synthetic route for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Part 1: Benzylation of Vanillic Acid

The first critical step is the selective protection of the phenolic hydroxyl group as a benzyl ether. This is typically achieved via a Williamson ether synthesis.[2]

Question 1: My benzylation reaction is incomplete, showing significant amounts of unreacted vanillic acid by TLC/LC-MS. What's causing this and how can I fix it?

Answer: Incomplete benzylation is a common issue that typically points to problems with the base, solvent, or reactivity of the benzyl halide.

• Causality—The Role of the Base: Vanillic acid's phenolic proton must be abstracted to form a phenoxide anion, the active nucleophile in this SN2 reaction. If the base is too weak, insufficiently dried, or sterically hindered, the concentration of the phenoxide will be too low to drive the reaction to completion. Potassium carbonate (K₂CO₃) is a common choice, but its effectiveness depends on the reaction conditions.

• Troubleshooting Protocol:

  • Verify Base Quality and Stoichiometry: Use freshly dried, finely powdered K₂CO₃. Ensure at least 2 equivalents are used—one to neutralize the carboxylic acid and one to deprotonate the phenol.

  • Solvent Choice: The solvent must be polar aprotic to dissolve the reagents and facilitate the SN2 reaction. N,N-Dimethylformamide (DMF) is an excellent choice. Ensure it is anhydrous.

  • Increase Temperature: If the reaction is sluggish at room temperature, gently heating to 60-70 °C can significantly increase the rate.[3] Monitor by TLC to avoid potential side reactions at elevated temperatures.

  • Consider a Stronger Base: If issues persist, switching to a stronger base like sodium hydride (NaH) in THF can be effective.[4] However, this requires stricter anhydrous conditions and careful handling.

Question 2: I'm observing an impurity with the same mass as my product, but with different chromatographic and spectroscopic properties. What could it be?

Answer: This is likely the benzyl ester, formed by benzylation of the carboxylic acid instead of the phenol. While O-alkylation of the phenol is generally faster, esterification can occur, especially under certain conditions.

• Causality—Kinetic vs. Thermodynamic Control: The phenoxide is a softer nucleophile than the carboxylate and typically reacts faster with the soft electrophile, benzyl bromide. However, if the reaction is run for extended periods at high temperatures, esterification can become more prominent.

• Troubleshooting & Prevention:

  • Protect the Carboxylic Acid First: A more robust, though longer, route involves first protecting the carboxylic acid as a methyl or ethyl ester.[3] After benzylation of the phenol, the ester can be selectively hydrolyzed under basic conditions to yield the desired product.

  • Optimize Reaction Time and Temperature: Monitor the reaction closely. Pushing the reaction for too long at high temperatures to consume the last traces of starting material can often lead to the formation of the benzyl ester. It is often better to stop with a small amount of starting material remaining and purify by column chromatography.

Part 2: Nitration of 4-(Benzyloxy)-3-methoxybenzoic Acid

This electrophilic aromatic substitution introduces a nitro group onto the electron-rich aromatic ring. The directing effects of the existing substituents are critical for achieving the correct regiochemistry.

Question 3: My nitration reaction is producing a mixture of isomers. How can I improve the selectivity for the desired 2-nitro product?

Answer: The formation of regioisomers is a classic challenge in electrophilic aromatic substitution. The existing benzyloxy, methoxy, and carboxylic acid groups all exert an influence on where the incoming nitronium ion (NO₂⁺) will add.

• Causality—Directing Group Effects:

  • The -OCH₂Ph (benzyloxy) and -OCH₃ (methoxy) groups are strongly activating, ortho-, para-directing groups.

  • The -COOH (carboxylic acid) group is a deactivating, meta-directing group. The position ortho to the methoxy group and meta to the carboxylic acid (the C2 position) is the desired site. However, nitration can also occur at the C6 position, which is ortho to the benzyloxy group.[5]

• Troubleshooting Protocol:

  • Control Reaction Temperature: Nitration reactions are highly exothermic. Running the reaction at a controlled, low temperature (e.g., 0-10 °C) is crucial.[6] Higher temperatures can reduce selectivity and increase the formation of byproducts.[5]

  • Slow Addition of Nitrating Agent: Add the nitric acid dropwise to the solution of the substrate in a solvent like acetic acid.[6][7] This maintains a low concentration of the nitronium ion, favoring substitution at the most activated, sterically accessible site.

  • Choice of Nitrating Agent: A mixture of nitric acid in acetic acid is a relatively mild system.[6] Avoid harsher conditions like fuming nitric acid or mixed acid (HNO₃/H₂SO₄), which are less selective and can lead to oxidation or dinitration.[8][9]

Table 1: Common Impurities in the Nitration of Vanillic Acid Derivatives [5]

Impurity Name	Position of Nitro Group	Reason for Formation
Vanillic acid	(Unreacted)	Incomplete reaction.
6-Nitro isomer	C6 (ortho to benzyloxy)	Competing directing effect of the benzyloxy group.
Dinitro compounds	Multiple	Harsh reaction conditions (high temp., strong acid).
Oxidation products	-	Strong oxidizing conditions of nitration.

Part 3: Reduction of the Nitro Group

The final step is the reduction of the nitro group to an amine. This step is complicated by the presence of the benzyl ether, which is sensitive to certain reductive conditions.

Question 4: During my catalytic hydrogenation (H₂/Pd-C) to reduce the nitro group, I'm losing the benzyl protecting group. How can I selectively reduce the nitro group?

Answer: This is the most significant and widely recognized challenge in this synthesis. Catalytic hydrogenation is highly effective for nitro group reduction but is also the standard method for cleaving benzyl ethers via hydrogenolysis.[4][10] The C-O bond of the benzyl ether is susceptible to cleavage on the palladium surface.[11]

• Causality—Hydrogenolysis of the Benzyl Ether: The benzylic C-O bond is labile under hydrogenolytic conditions. The palladium catalyst activates both hydrogen gas and the benzyl ether, leading to the cleavage of the ether and formation of toluene and the free phenol.[12]

Caption: Competing pathways during the reduction step.

• Troubleshooting—Alternative Reduction Methods: To avoid debenzylation, you must use a reduction method that does not rely on catalytic hydrogenation.

  • Metal/Acid Reduction (Bechamp Reduction): This is the most reliable alternative. Using a metal like iron (Fe), tin (Sn), or zinc (Zn) in the presence of an acid like hydrochloric acid (HCl) or acetic acid will selectively reduce the nitro group without cleaving the benzyl ether.[13][14][15] A common and effective system is stannous chloride dihydrate (SnCl₂·2H₂O) in an acidic medium like ethanol/HCl.[13]

  • Catalytic Transfer Hydrogenation: This method can sometimes be selective. It uses a hydrogen donor like ammonium formate or cyclohexadiene instead of hydrogen gas.[10] However, selectivity is not always guaranteed and depends heavily on the substrate and catalyst. The metal/acid reduction is generally a safer choice for this specific substrate.

Experimental Protocol: Reduction using SnCl₂·2H₂O

• Dissolution: Dissolve the 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid (1 eq.) in a suitable solvent such as ethanol or ethyl acetate.

• Addition of Reducing Agent: Add stannous chloride dihydrate (SnCl₂·2H₂O, typically 3-5 eq.) to the solution.

• Acidification: Add concentrated hydrochloric acid (HCl) and gently heat the mixture (e.g., to 50-60 °C) with stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS until all the starting material is consumed.

• Work-up: Cool the reaction mixture and carefully neutralize it with a base (e.g., saturated NaHCO₃ or NaOH solution) to precipitate the tin salts.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). The product will be in the organic phase.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified further by recrystallization or column chromatography.

Question 5: My reduction with SnCl₂/HCl is complete, but the work-up is messy, and my yield is low. What can I do to improve the isolation of my product?

Answer: The work-up for tin-based reductions can be challenging due to the formation of tin hydroxides during neutralization.

• Causality—Formation of Tin Salts: When you basify the acidic reaction mixture, tin(II) and tin(IV) hydroxides precipitate as a gelatinous solid, which can trap the product and make filtration and extraction difficult.

• Troubleshooting the Work-up:

  • Basify Slowly in an Ice Bath: Add the base slowly while cooling the mixture in an ice bath to control the exotherm and the nature of the precipitate.

  • Use Celite Filtration: After neutralization, filter the entire mixture through a pad of Celite®. This helps to break up the emulsion and separate the fine tin salts. Wash the Celite pad thoroughly with the extraction solvent to recover any adsorbed product.

  • Alternative: Tartrate Complexation: An alternative work-up involves adding a solution of sodium potassium tartrate (Rochelle's salt) after the reaction. The tartrate chelates the tin ions, keeping them in the aqueous solution and preventing the formation of the problematic precipitate. Stir the mixture vigorously for several hours until the layers become clear before proceeding with the extraction.

By carefully considering the specific challenges at each stage of this synthesis and applying these targeted troubleshooting strategies, researchers can significantly improve the yield, purity, and reproducibility of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid production.

References

• BenchChem (2025). Preventing cleavage of benzyl ether during subsequent reactions. BenchChem Technical Support.

• Zhang, Z., Jackson, J. E., & Miller, D. J. (2014). Mechanisms of catalytic cleavage of benzyl phenyl ether in aqueous and apolar phases. Journal of Catalysis, 311, 41-51. [Link]

• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups.
• askIITians Tutor Team (2025). Reduction of aromatic nitro compounds using Sn and HCl gives:. askIITians.
• BenchChem (2025). Dealing with impurities in 4-Hydroxy-3-methoxy-5-nitrobenzoic acid samples. BenchChem Technical Support.
• Chemistry LibreTexts (2015). 22.
• ChemicalBook. 4-HYDROXY-3-METHOXY-5-NITROBENZOIC ACID | 15785-54-3.
• Master Organic Chemistry (2018).
• BenchChem (2025).
• Sciencemadness.org (2018). Reduction of 4-nitrobenzoic acid.
• Common Organic Chemistry. Benzyl Protection.
• Suzhou Highfine Biotech (2024). Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I).
• MDPI (2016).
• Chem-Impex. 2-Amino-4-methoxy-benzoic acid.
• ResearchGate (2022).
• Wikipedia.

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Technical Support Center: Purification of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid." This resource is designed for researchers, chemists, and drug development professionals who are handling this versatile but challenging molecule. As a substituted anthranilic acid derivative, its unique combination of acidic (carboxylic acid) and basic (amino) functional groups, along with a bulky, relatively nonpolar benzyloxy protecting group, presents specific purification hurdles. This guide provides in-depth, experience-driven troubleshooting advice and detailed protocols to help you achieve high purity for your downstream applications.

Section 1: Understanding the Molecule - Physicochemical Properties

A thorough understanding of the compound's properties is the foundation of effective purification. The amphoteric nature of this molecule—possessing both acidic and basic centers—is the primary determinant of its behavior in different solvent and pH environments.

Property	Value / Description	Significance for Purification
Molecular Formula	C₁₅H₁₅NO₄
Molecular Weight	273.28 g/mol	Influences diffusion rates and elution in size-exclusion chromatography.
Predicted pKa (Acidic)	~4-5 (Carboxylic Acid)	The carboxyl group will be deprotonated (COO⁻) at pH > 5, increasing aqueous solubility.
Predicted pKa (Basic)	~2-3 (Aromatic Amine)	The amino group will be protonated (NH₃⁺) at pH < 2, increasing aqueous solubility.
Appearance	Typically an off-white to light yellow or orange solid.	Color can indicate the presence of oxidized impurities or residual starting materials.
Solubility Profile	Soluble in methanol, DMSO, DMF.[1] Sparingly soluble in water at neutral pH. Solubility is highly pH-dependent.	Critical for selecting appropriate recrystallization solvents and extraction systems.
Thermal Stability	Decomposes at its melting point (~167-180 °C).[2]	Purification by distillation is not feasible. Avoid excessive heat during solvent removal.

Section 2: Common Impurities and Their Origins

The most common route to this compound is the reduction of its nitro-precursor, 2-Nitro-4-(benzyloxy)-3-methoxybenzoic acid . This synthetic pathway is the source of the most frequently encountered impurities.

Caption: Common impurity pathways during synthesis.

Troubleshooting Impurity Identification

Question: My TLC plate shows multiple spots after the reaction. How do I identify them?

Answer: The primary impurities to suspect are the unreacted nitro starting material and the debenzylated product.

• Causality: The nitro-compound is significantly more nonpolar than the amino-product due to the lack of the polar N-H bonds. Conversely, the debenzylated impurity, with its free phenolic hydroxyl group, is more polar than the desired product.

• Identification Strategy:

  • TLC Analysis: Run a TLC plate co-spotted with your crude product, the starting material, and the pure product (if available).

  • Expected Rf Values (Normal Phase, e.g., Ethyl Acetate/Hexane):

    • Highest Rf: Unreacted Nitro Starting Material (least polar).

    • Middle Rf: Desired Product.

    • Lowest Rf: Debenzylated Impurity (most polar).

  • Visualization: Use a UV lamp (254 nm) for visualization. The amino group can also be stained specifically with a ninhydrin solution, which will help distinguish it from the nitro-compound.

Section 3: Troubleshooting Purification by Crystallization

Crystallization is often the most effective method for purifying this compound on a large scale. However, its complex structure can lead to challenges.[1][3]

Question: My product is "oiling out" instead of forming crystals. What is happening and how do I fix it?

Answer: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline lattice. This typically happens when the solution is supersaturated at a temperature above the compound's melting point in that specific solvent environment, or when impurities are inhibiting crystal lattice formation.

Root Causes & Solutions:

• Cause 1: Excessive Impurities. High levels of impurities disrupt the orderly arrangement of molecules into a crystal lattice.

  • Solution: First, attempt a different purification method to remove the bulk of impurities. An acid-base extraction is often effective at removing neutral impurities (like the nitro-precursor) before attempting crystallization.[4]

• Cause 2: Solvent Choice. The solvent may be too good, keeping the compound dissolved even at high concentrations, or too poor, causing it to crash out amorphously.

  • Solution: Employ a mixed-solvent system. Dissolve the crude product in a minimum amount of a "good" solvent (e.g., methanol, ethanol) while hot, and then slowly add a "poor" solvent (an anti-solvent like water or hexane) until turbidity (cloudiness) persists. Re-heat to clarify and then allow to cool slowly. This gradual reduction in solubility promotes ordered crystal growth.

• Cause 3: Cooling Rate. Cooling the solution too quickly does not give the molecules enough time to align properly.

  • Solution: After preparing the saturated solution, ensure it cools to room temperature as slowly as possible. Insulating the flask with glass wool or placing it in a warm water bath that is allowed to cool to ambient temperature can be very effective. Do not place it directly in an ice bath until crystal formation at room temperature is complete.

Question: My final product has a low melting point and appears discolored. How can I improve its purity?

Answer: This is a classic sign of persistent impurities. Discoloration often points to residual, colored starting material (nitro compounds are often yellow) or oxidation byproducts.

Advanced Crystallization Protocol:

• Charcoal Treatment: Activated charcoal is excellent for adsorbing high molecular weight, colored impurities.

  • Dissolve the crude product in a suitable hot solvent (e.g., ethanol).

  • Add a small amount (1-2% by weight) of activated charcoal.

  • Keep the solution hot and swirl for 5-10 minutes.

  • Perform a hot filtration through a fluted filter paper or a pad of Celite® to remove the charcoal. Caution: Never add charcoal to a boiling solution, as this can cause violent bumping.

• pH-Controlled Crystallization: Leverage the amphoteric nature of the molecule.

  • Dissolve the impure solid in an aqueous basic solution (e.g., 1M NaHCO₃), which will deprotonate the carboxylic acid and solubilize the compound as its carboxylate salt. Neutral impurities (like the nitro-precursor) will remain insoluble.

  • Filter off the insoluble impurities.

  • Slowly acidify the clear filtrate with an acid (e.g., 1M HCl) to just below the isoelectric point (around pH 3-4). The neutral product will precipitate out.

  • Cool the mixture and collect the purified solid by filtration. This method is highly selective and effective.

Section 4: Troubleshooting Purification by Column Chromatography

For small-scale purification or for separating impurities with very similar properties, column chromatography is the method of choice.[5][6]

Question: My compound is streaking badly on the silica gel column, leading to poor separation and low recovery. Why?

Answer: This is a common and predictable problem. The acidic nature of silica gel interacts strongly with both the basic amino group and the acidic carboxyl group of your molecule. This strong, often irreversible, binding causes the compound to "streak" down the column rather than moving as a tight band.

Caption: Decision workflow for chromatography eluent modification.

Solutions:

• Eluent Modification (The Key to Success): You must add a modifier to your mobile phase to suppress the unwanted interactions with the silica.

  • To Elute Past a More Polar Impurity: If your desired product is less polar than the impurity (e.g., the debenzylated analog), you need to ensure your product moves efficiently. Add ~1% triethylamine (TEA) to your eluent system (e.g., Dichloromethane/Methanol). The basic TEA will preferentially interact with the acidic sites on the silica, allowing your compound to elute more cleanly.

  • To Wash Off a Less Polar Impurity: If your desired product is more polar than the impurity (e.g., the nitro starting material), you need to keep the product protonated to reduce its interaction with silica. Add ~1% acetic acid or formic acid to your eluent (e.g., Hexane/Ethyl Acetate). The acid in the mobile phase keeps the amino group of your product protonated and suppresses the deprotonation of the carboxylic acid, leading to a cleaner elution profile.

• Use a Different Stationary Phase: If streaking persists, switch to a less acidic support.

  • Alumina (Neutral or Basic): Neutral or basic alumina can be an excellent alternative to silica for purifying basic compounds.

  • Reversed-Phase Chromatography (C18): In reversed-phase chromatography, the stationary phase is nonpolar. Your polar compound will elute early with a polar mobile phase (e.g., water/acetonitrile), while nonpolar impurities will be retained longer. This is often used in HPLC for high-resolution purification.[7]

Section 5: Frequently Asked Questions (FAQs)

• Q: What is the best way to store the purified compound?

  • A: Store it in a tightly sealed, amber glass vial in a cool, dark, and dry place, preferably under an inert atmosphere (like argon or nitrogen) to prevent air oxidation of the amino group. ChemScene recommends storage at 4°C, protected from light.[8]

• Q: How can I definitively confirm the purity and identity of my final product?

  • A: A combination of techniques is required for full validation.

    • Melting Point: A sharp melting point range that matches the literature value is a good indicator of purity.

    • NMR Spectroscopy (¹H and ¹³C): This will confirm the chemical structure and identify any residual impurities if their concentration is high enough (>1-2%).

    • HPLC: An analytical HPLC run is the gold standard for purity assessment. A single, sharp peak indicates high purity.

    • Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

• Q: What are the primary safety hazards?

  • A: According to its GHS classification, this compound is harmful if swallowed (H302).[8][9] It may also cause skin, eye, and respiratory irritation.[8][9] Always handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Section 6: Detailed Experimental Protocols

Protocol 1: Purification by pH-Controlled Acid-Base Extraction

This protocol is excellent for removing neutral impurities like the unreacted nitro-precursor.

• Dissolution: Dissolve the crude solid (e.g., 5.0 g) in an organic solvent such as ethyl acetate (100 mL).

• Basic Wash: Transfer the solution to a separatory funnel. Extract the organic layer with a 1M sodium bicarbonate (NaHCO₃) solution (2 x 50 mL).

  • Expert Insight: The desired product, being acidic, will deprotonate and move into the aqueous basic layer. The neutral nitro-precursor will remain in the ethyl acetate layer.

• Separation: Combine the aqueous layers. The organic layer containing neutral impurities can be discarded.

• Acidification & Precipitation: Cool the combined aqueous layer in an ice bath. Slowly add 4M HCl dropwise with stirring until the pH is approximately 3-4 (check with pH paper). A precipitate of the pure product will form.

• Isolation: Continue stirring in the ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration.

• Washing & Drying: Wash the filter cake with a small amount of cold deionized water (2 x 15 mL) to remove residual salts. Dry the purified solid under high vacuum.

Protocol 2: Analytical TLC for Purity Assessment

• Prepare TLC Plate: On a silica gel TLC plate, lightly draw a starting line in pencil. Mark three lanes: 'S' for Starting Material, 'C' for Crude Product, and 'P' for Purified Product.

• Spotting: Dissolve small amounts of each sample in a suitable solvent (e.g., ethyl acetate). Using a capillary tube, spot a small amount of each solution onto its respective lane on the starting line.

• Elution: Place the plate in a developing chamber containing an appropriate eluent (e.g., 1:1 Ethyl Acetate:Hexane with 1% acetic acid). Ensure the solvent level is below the starting line. Cover the chamber and allow the solvent to run up the plate.

• Visualization: Remove the plate when the solvent front is ~1 cm from the top. Mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm).

• Analysis: A pure product should show a single spot. Compare the Rf value of your product to the spots in the crude and starting material lanes to assess purification success.

References

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• Method for crystallization of amino acids.

• Thin Layer Chromatographic Separation of Ortho, Meta, and Para Substituted Benzoic Acids and Phenols with Aqueous Solutions of α-Cyclodextrin . ResearchGate. [Link]

• Crystallization of para-aminobenzoic acid forms from specific solvents . RSC Publishing. [Link]

• Separation, purification and identification of the components of a mixture . The Royal Society of Chemistry. [Link]

• Crystal structure of 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoic acid hemihydrate . National Institutes of Health (NIH). [Link]

• 2-AMINO-4-METHOXY-BENZOIC ACID . LookChem. [Link]

• Showing Compound 2-Methoxybenzoic acid (FDB010544) . FooDB. [Link]

• Purification of benzoic acid.

• Thin-Layer Chromatography of Benzoic Acids with a Controlled Gas Phase: A Comparison of Different Stationary Phases . ResearchGate. [Link]

• HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY METHOD FOR THE DETERMINATION OF BENZOIC ACID IN BEVERAGES . UPB Scientific Bulletin. [Link]

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Technical Support Center: Strategies for Solubilizing 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (CAS No. 23938-73-0). This guide is designed for researchers, chemists, and drug development professionals who may encounter solubility challenges with this molecule. We provide troubleshooting workflows, detailed protocols, and answers to frequently asked questions to ensure your experiments proceed efficiently.

The unique structure of this compound—possessing both an acidic carboxylic acid group and a basic amino group, alongside a bulky, nonpolar benzyloxy substituent—presents specific solubility hurdles. This guide explains the chemical principles behind these challenges and offers field-proven methods to overcome them.

Troubleshooting Guide: Overcoming Solubility Issues

This section provides direct answers to common problems encountered during the solubilization of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Question: My compound is insoluble in my chosen reaction solvent. Where do I begin?

Answer: The first step is to systematically assess the compound's compatibility with different solvent classes. The molecule's amphoteric nature (containing both acidic and basic groups) and significant nonpolar character from the benzyloxy group mean its solubility is highly dependent on the solvent's properties.

Recommended Workflow:

• Consult the Predicted Solubility Profile: Start by reviewing the qualitative solubility data in the table below to select a promising solvent class.

• Perform a Small-Scale Test: Before committing a large amount of material, test the solubility of a few milligrams of the compound in 0.5-1.0 mL of the selected solvent.

• Follow the Decision Workflow: Use the diagram below to guide your strategy based on the type of solvent (aqueous vs. organic) and the outcome of your initial test.

Caption: Decision workflow for solubilizing the target compound.

Question: How can I effectively dissolve the compound in an aqueous solution for my buffer-based assay?

Answer: In aqueous media, solubility is dominated by the ionization state of the acidic and basic functional groups. At neutral pH, the compound likely exists as a zwitterion with limited solubility. The most effective strategy is pH adjustment.[1][2][3]

• Mechanism (Alkaline pH): By adding a base (e.g., NaOH, NaHCO₃), you deprotonate the carboxylic acid group (-COOH) to form a highly polar carboxylate salt (-COO⁻Na⁺). This salt form is significantly more soluble in water.[4][5] The increased charge enhances interaction with polar water molecules.

• Mechanism (Acidic pH): Alternatively, adding an acid (e.g., HCl) will protonate the basic amino group (-NH₂) to form an ammonium salt (-NH₃⁺Cl⁻). This also increases aqueous solubility.

Given the presence of the carboxylic acid, basification is typically the more common and effective route. For a detailed, step-by-step guide, see Protocol 2: Improving Aqueous Solubility via pH Adjustment .

Question: I need to run my reaction in an organic solvent like Dichloromethane (DCM), but the compound won't dissolve. What are my options?

Answer: Solubility in organic solvents is governed by the "like dissolves like" principle.[6] The bulky, nonpolar benzyloxy group and aromatic core favor solubility in some organic solvents, but the polar amino and carboxylic acid groups can hinder it, especially in nonpolar solvents.

• Systematic Solvent Screening: Test solubility in a range of solvents from different classes (see Protocol 1 ). Polar aprotic solvents like DMF, DMSO, or NMP are often excellent starting points for complex, polar molecules.[7]

• Use of Co-solvents: If the compound must be dissolved in a less-polar solvent (like DCM or THF) for reaction compatibility, adding a small percentage of a stronger, polar aprotic co-solvent (e.g., 5-10% DMF or NMP) can dramatically improve solubility.

• Gentle Heating: Applying gentle heat (e.g., 40-50 °C) can increase the rate of dissolution and overall solubility. However, always monitor for potential degradation, especially with prolonged heating.

• Water-Enhanced Solubility: For certain organic solvents, particularly those with Lewis-base character, the presence of a small amount of water can surprisingly increase the solubility of carboxylic acids.[8][9] This is an advanced technique to be used with caution, as water may interfere with your reaction.

Question: Standard methods are not working, and I need a high concentration for my reaction. Is there a more robust method?

Answer: Yes. When high concentrations are required or simple dissolution fails, the most reliable strategy is to isolate a stable salt of the compound before introducing it to the reaction. This converts the molecule into a more soluble form that can then be dissolved.

• Salt Formation: You can prepare the sodium or potassium salt by treating a suspension of the acid with one equivalent of a base like sodium hydroxide or potassium carbonate, followed by removal of the solvent. The resulting salt powder often has markedly different (and superior) solubility properties. Similarly, the hydrochloride salt can be formed by treatment with HCl.[10][11] See Protocol 3 for a general procedure.

Data & Protocols

Table 1: Predicted Qualitative Solubility Profile

This table is based on the chemical structure and established principles for analogous compounds, as specific experimental data for this molecule is not widely available.

Solvent Class	Examples	Predicted Solubility	Rationale & Expert Notes
Polar Aprotic	DMF, DMSO, NMP, Acetonitrile	High to Moderate	These solvents effectively solvate both the polar functional groups and the aromatic backbone. DMF and DMSO are highly recommended as starting points for screening. [7]
Polar Protic	Methanol, Ethanol, Water	Moderate to Low	Alcohols can hydrogen bond with the solute, but the large nonpolar benzyloxy group limits solubility.[12] Solubility in water is poor at neutral pH but increases with pH adjustment.
Ethers	THF, 1,4-Dioxane, Diethyl Ether	Moderate to Low	Dioxane and THF are better options than diethyl ether due to their higher polarity. Solubility is expected to be limited.
Halogenated	Dichloromethane (DCM), Chloroform	Low	The polarity is generally insufficient to overcome the hydrogen bonding and polar nature of the amino and acid groups. A co-solvent is often required.
Nonpolar Aromatic	Toluene, Benzene	Very Low	The polarity mismatch is too significant. These are unlikely to be effective solvents.
Nonpolar Aliphatic	Hexanes, Heptane	Insoluble	Not recommended.

Experimental Protocols

Protocol 1: Systematic Solvent Screening

This protocol provides a material-sparing method to quickly identify a suitable solvent.

• Preparation: Dispense 2-5 mg of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid into several small, labeled glass vials.

• Solvent Addition: To the first vial, add the test solvent (e.g., DMF) dropwise (approx. 50 µL per drop) while agitating (e.g., vortexing or stirring).

• Observation: Continue adding solvent up to a total volume of 1 mL. Observe for complete dissolution. Note the approximate volume of solvent required.

• Heating (Optional): If the compound is not soluble at room temperature, gently warm the vial to 40-50 °C for 5-10 minutes and observe any change. Be sure to cool to room temperature to check for precipitation.

• Documentation: Record the results as "Soluble," "Partially Soluble," or "Insoluble" for each solvent tested. This data will guide your selection for the full-scale reaction.

Protocol 2: Improving Aqueous Solubility via pH Adjustment

This protocol describes how to solubilize the compound in an aqueous buffer by forming a salt in situ.

• Suspension: Suspend the desired mass of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in the majority of the final required volume of water or buffer (e.g., suspend in 9 mL if the final volume is 10 mL).

• Basification (Recommended): While stirring vigorously, add a 1 M sodium hydroxide (NaOH) or potassium hydroxide (KOH) solution dropwise.

• Monitor for Dissolution: Continue adding the base dropwise until the solid completely dissolves and the solution becomes clear. A slight excess may be needed to ensure the pH remains stable.

• pH Measurement & Adjustment: Use a calibrated pH meter to check the pH. The target pH for complete deprotonation of the carboxylic acid is typically >8. Adjust as necessary with either 1 M NaOH or 1 M HCl.

• Final Volume: Adjust the solution to the final desired volume with additional water or buffer.

Self-Validation Check: If the compound precipitates upon addition of acid, it confirms that solubility was achieved via the formation of the carboxylate salt.

Protocol 3: Preparation and Isolation of a Sodium Salt

This protocol is for creating a stable, more soluble salt form of the compound for use in sensitive reactions where in situ pH adjustment is not possible.

• Suspension: Suspend 1.0 equivalent of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in a suitable solvent in which the starting material is sparingly soluble but the salt is soluble (e.g., Methanol, Ethanol).

• Base Addition: Add exactly 1.0 equivalent of sodium methoxide solution (or a freshly prepared solution of NaOH in methanol) dropwise to the stirred suspension at room temperature.

• Dissolution: Stir the mixture until all solids have dissolved, indicating the formation of the sodium salt. This may take 30-60 minutes.

• Isolation: Remove the solvent under reduced pressure (rotary evaporation). The resulting solid is the sodium salt of the target compound.

• Drying: Dry the solid salt under high vacuum to remove any residual solvent. The dried salt can now be weighed and dissolved directly in the desired reaction solvent.

Trustworthiness Note: The successful formation of the salt can be confirmed by the change in physical properties (e.g., solubility, melting point) or by techniques like NMR if required.

Frequently Asked Questions (FAQs)

Q1: What is the single best solvent to try first? For general-purpose dissolution without chemical reaction, Dimethylformamide (DMF) is an excellent first choice due to its high polarity and ability to disrupt intermolecular hydrogen bonds.

Q2: I successfully dissolved the compound by raising the pH, but will the basic conditions interfere with my downstream reaction? This is a critical consideration. Many reagents (e.g., acid chlorides, some coupling reagents) are incompatible with high pH. If your reaction is base-sensitive, you cannot use this method. In such cases, you should consider either a different solvent system (e.g., DMF, DMSO) or use the isolated salt form as described in Protocol 3 , which allows you to dissolve the compound without making the entire solution basic.

Q3: Why did my compound precipitate out of solution after I heated it to dissolve? This indicates that you created a supersaturated solution at the higher temperature. Upon cooling to room temperature, the solubility limit was exceeded, causing the excess solute to crystallize out. To prevent this, either use a larger volume of the solvent or find a solvent in which the compound is more soluble at room temperature.

Q4: Is it safe to use heat to dissolve the compound? Gentle heating (40-60 °C) is generally acceptable and can be very effective. However, this molecule contains multiple functional groups that could potentially degrade or self-react at high temperatures over long periods. Always use the lowest effective temperature for the shortest possible time. A pilot test on a small scale is recommended to check for color changes or the appearance of new spots by TLC/LCMS, which could indicate degradation.

References

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• EFFECT OF ACIDIC, NEUTRAL AND BASIC pH ON SOLUBILITY AND PARTITION-COEFFICIENT OF BENZOIC ACID BETWEEN WATER-BENZENE SYSTEM. (2017). INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
• The pH effect on partition coefficient of benzoic acid. ResearchGate.
• Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. (2025). UNT Digital Library.
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• A pH EFFECT ON BENZOIC ACID SOLUBILIZATION AND THEIR PARTITIONING (K) IN WATER- BENZENE SOLVENTS. (2021). International Journal of Scientific and Research Publications.
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• Solubility, Model Correlation, and Solvent Effect of 2-Amino-3-methylbenzoic Acid in 12 Pure Solvents. (2019). Request PDF - ResearchGate.
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Stability issues of "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid" under acidic/basic conditions

Welcome to the technical support center for "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid." This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability issues encountered during experimentation with this molecule under acidic and basic conditions.

Introduction: Understanding the Molecule's Chemistry

"2-Amino-4-(benzyloxy)-3-methoxybenzoic acid" is a multifaceted molecule with three key functional groups that dictate its stability: an aromatic amine, a benzyl ether, and a carboxylic acid. The electronic interplay between these groups, along with their positions on the aromatic ring, creates a unique chemical environment. Understanding the inherent reactivity of each functional group is the first step in troubleshooting stability challenges.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common stability-related questions and provides practical solutions to overcome experimental hurdles.

Acidic Conditions

Question 1: I'm observing a loss of my starting material when working under acidic conditions, even at room temperature. What is the likely cause?

Answer: The most probable cause of degradation under acidic conditions is the cleavage of the benzyl ether linkage. Benzyl ethers, while generally more stable than other ether types, are susceptible to acid-catalyzed hydrolysis.[1] The reaction proceeds via protonation of the ether oxygen, followed by nucleophilic attack. Given the benzylic position, this cleavage can proceed through a relatively stable benzylic carbocation intermediate, making it more facile than the cleavage of non-benzylic ethers.

Troubleshooting Steps:

• pH Control: If your experimental conditions allow, work at the mildest acidic pH possible.

• Temperature Management: Avoid heating acidic solutions of the compound, as this will significantly accelerate the rate of benzyl ether cleavage.

• Alternative Protecting Groups: If significant degradation persists and your synthetic route allows, consider replacing the benzyl ether with a more acid-stable protecting group.

Question 2: I've noticed a change in the color of my acidic solution containing the compound, turning yellowish or brown. What could be happening?

Answer: Aromatic amines, such as the aniline moiety in your molecule, are prone to oxidation, and this process can be influenced by pH.[2][3] The color change you are observing is likely due to the formation of colored oxidation products. While the amino group is protonated in acidic solution, which can reduce its susceptibility to some extent, oxidation can still occur, especially in the presence of trace metal ions or dissolved oxygen.

Troubleshooting Steps:

• Degas Solvents: To minimize oxidation, use solvents that have been degassed by sparging with an inert gas like nitrogen or argon.

• Use of Antioxidants: If compatible with your downstream applications, consider adding a small amount of an antioxidant, such as butylated hydroxytoluene (BHT).

• Work in an Inert Atmosphere: For sensitive experiments, perform your work in a glove box or under a continuous stream of an inert gas.

Basic Conditions

Question 3: My compound seems to be degrading when I expose it to strong basic conditions, such as concentrated sodium hydroxide. What degradation pathway should I be concerned about?

Answer: While the benzyl ether is generally stable under basic conditions, the methoxy group on the aromatic ring can be susceptible to nucleophilic aromatic substitution, specifically O-demethylation, under harsh basic conditions (e.g., high concentrations of a strong base and elevated temperatures). This would result in the formation of a hydroxyl group.

Troubleshooting Steps:

• Use Weaker Bases: Whenever possible, use milder inorganic bases like potassium carbonate or organic bases like triethylamine.

• Control Temperature: Avoid heating the reaction mixture when using strong bases. If heating is necessary, use the lowest effective temperature and minimize the reaction time.

Question 4: I am struggling with the solubility of my compound in aqueous basic solutions. Is this expected?

Answer: In basic solutions, the carboxylic acid group will be deprotonated to form a carboxylate salt. This should generally increase the aqueous solubility of the compound. If you are still experiencing solubility issues, it could be due to the overall hydrophobicity of the molecule, contributed by the benzyl and aromatic rings.

Troubleshooting Steps:

• Co-solvents: Consider using a mixture of water and a water-miscible organic solvent (e.g., methanol, ethanol, or THF) to improve solubility.

• pH Adjustment: Ensure the pH of your solution is sufficiently above the pKa of the carboxylic acid to ensure complete deprotonation. A pH of 2 units or more above the pKa is a good rule of thumb.

Potential Degradation Pathways

Understanding the potential degradation pathways is crucial for identifying impurities and optimizing reaction conditions.

Caption: Potential degradation pathways under acidic and basic conditions.

Experimental Protocols for Stability Assessment

To quantitatively assess the stability of "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid," a forced degradation study is recommended. This involves subjecting the compound to a variety of stress conditions and analyzing the resulting samples by a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).

Forced Degradation Workflow

Caption: Workflow for a forced degradation study.

Step-by-Step Protocol for Acidic/Basic Hydrolysis Study

• Stock Solution Preparation: Prepare a stock solution of "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid" in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Sample Preparation:

  • Acidic Hydrolysis: To a vial, add a known volume of the stock solution and an equal volume of 0.1 M hydrochloric acid.

  • Basic Hydrolysis: To a separate vial, add a known volume of the stock solution and an equal volume of 0.1 M sodium hydroxide.

  • Control: Prepare a control sample with the stock solution and an equal volume of purified water.

• Incubation: Place the vials in a controlled temperature environment (e.g., 40°C or 60°C) and protect them from light.

• Time Points: Withdraw aliquots from each vial at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Quenching:

  • For the acidic samples, neutralize with an equivalent amount of 0.1 M sodium hydroxide.

  • For the basic samples, neutralize with an equivalent amount of 0.1 M hydrochloric acid.

• Analysis: Analyze the neutralized samples by a validated stability-indicating HPLC method to determine the percentage of the parent compound remaining and the formation of any degradation products.

Data Presentation

Stress Condition	Time (hours)	Parent Compound (%)	Major Degradant 1 (%)	Major Degradant 2 (%)
0.1 M HCl at 60°C	0	100	0	0
8	85	12 (Benzyl Ether Cleavage)	1 (Oxidation)
24	60	35 (Benzyl Ether Cleavage)	3 (Oxidation)
0.1 M NaOH at 60°C	0	100	0	0
8	98	1 (O-Demethylation)	0
24	92	5 (O-Demethylation)	1 (Other)

Note: The data presented in this table is illustrative and will vary depending on the exact experimental conditions.

Summary of Key Stability Considerations

The stability of "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid" is a function of its constituent functional groups and the conditions to which it is exposed.

• Primary Concern under Acidic Conditions: Cleavage of the benzyl ether linkage.

• Primary Concern under Harsh Basic Conditions: O-demethylation of the methoxy group.

• General Concern: Oxidation of the aromatic amine, particularly in the presence of light or oxidizing agents.

By understanding these potential liabilities and implementing the troubleshooting strategies outlined in this guide, researchers can minimize degradation and ensure the integrity of their experimental results.

References

• Mandal, T., Islam, M., Das, S., Azim, A., & De Sarkar, S. (2025). A chemoselective debenzylation of aryl benzyl ethers. Organic Letters, 27, 315-321.
• Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.
• Forced degradation studies: A critical lens into pharmaceutical stability. (2025). Retrieved from a relevant pharmaceutical industry source.
• Seo, J., et al. (2016). The impact of environment and resonance effects on the site of protonation of aminobenzoic acid derivatives. Physical Chemistry Chemical Physics, 18(35), 24678-24686.
• Farlow, A., & Krömer, J. (2016). Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. International Journal of Organic Chemistry, 6, 95-99.
• Gross, K., & Seybold, P. (2000). Substituent effects on the physical properties and pKa of aniline. International Journal of Quantum Chemistry, 80(4‐5), 1107-1115.
• Arzelli, A., Porzi, G., Rinaldi, S., & Sandri, S. (2007). Acid Hydrolysis of an Ether Bond Assisted by the Neighbouring Amide Group: Effects Induced by Salts and by Structural Changes Part 6. Journal of the Chemical Society, Perkin Transactions 2, (1), 125-129.
• Neighboring Group Effects on the Rates of Cleavage of Si–O–Si-Containing Compounds. (n.d.).
• The photochemistry of p-aminobenzoic acid. (n.d.).
• Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. (2021). Organic Letters, 23(3), 853-858.
• Remote Electronic Effects by Ether Protecting Groups Fine-Tune Glycosyl Donor Reactivity. (2016). The Journal of Organic Chemistry, 81(12), 4988-5006.
• Deprotection of Benzylic Esters Catalyzed by Anhydrous Ferric Chloride and Rhenium Carbonyl Compounds. (n.d.). Retrieved from a relevant organic chemistry journal.
• lech204.pdf - NCERT. (n.d.).
• 24.4: Basicity of Arylamines - Chemistry LibreTexts. (2025).
• Comparison of gas‐phase basicities and ion–molecule reactions of aminobenzoic acids. (1995). Journal of the American Society for Mass Spectrometry, 6(7), 579-588.
• Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. (n.d.). Retrieved from a relevant medicinal chemistry journal.
• Basicity of N-substituted anilines and pyridine in dimethylsulfoxide. (n.d.). Retrieved from a relevant physical chemistry journal.
• Intramolecular Rearrangement of α-Amino Acid Amide Derivatives of 2-Aminobenzothiazoles. (n.d.). Retrieved from a relevant organic chemistry journal.
• The Neighbouring Group Mechanisms - Dalal Institute. (n.d.).
• benzyl ether cleavage - YouTube. (2018).
• Bacterial Degradation of Aromatic Compounds. (n.d.).
• P-Aminobenzoic acid derivatives. Mode of action and structure-activity relationships in a cell-free system (Escherichia coli). (n.d.).
• Impact of Functional Groups in Organic Chemistry on Pharmaceutical Development. (2024). Retrieved from a relevant pharmaceutical science blog.
• Impact of Forced Degradation Studies on the Formulation and Stability of Topiroxostat: A Comprehensive Review. (2025). Retrieved from a relevant pharmaceutical research journal.

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• 1. Benzyl Ethers [organic-chemistry.org]
• 2. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Prepared by the Senior Application Scientist Team

This guide provides in-depth troubleshooting and procedural support for the crystallization of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. Recognizing the unique challenges presented by this molecule's multifunctional structure, this document is designed for researchers, scientists, and drug development professionals seeking to achieve high purity and optimal crystal morphology.

Section 1: Understanding the Molecule's Crystallization Behavior

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a complex aromatic carboxylic acid. Its crystallization is governed by the interplay of four distinct functional groups:

• Carboxylic Acid: Prone to forming strong hydrogen-bonded dimers, a key interaction in the crystal lattice of many benzoic acid derivatives.[1][2]

• Amino Group: Acts as a hydrogen bond donor and can interact with either the carboxylic acid or solvent molecules.

• Methoxy Group: A bulky electron-donating group that influences molecular packing and solubility.

• Benzyloxy Group: A large, relatively non-polar, and sterically demanding group that significantly impacts how the molecule arranges itself in the crystal lattice and affects its solubility in organic solvents.[3][4]

This combination can lead to challenges such as polymorphism (the existence of multiple crystal forms), oiling out, and difficulty in selecting an appropriate solvent system.[5][6]

Physicochemical Properties Summary

A clear understanding of the molecule's properties is the foundation of successful crystallization.

Property	Value	Source
Molecular Formula	C₁₅H₁₅NO₄	N/A
Molecular Weight	273.28 g/mol	N/A
Hydrogen Bond Donors	2 (from -NH₂ and -COOH)	[7]
Hydrogen Bond Acceptors	4 (from C=O, -OH, -OCH₃, -O-CH₂Ph)	[7]
Predicted logP	2.5 - 3.0	[7]
General Appearance	Expected to be a white to off-white solid	[8]

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the crystallization of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in a direct question-and-answer format.

Q1: My compound is "oiling out" and forming a liquid layer instead of solid crystals. What's happening and how do I fix it?

Answer:

• Causality: "Oiling out" occurs when the solid melts in the crystallization solvent before it crystallizes. This typically happens when the solution becomes supersaturated at a temperature that is higher than the melting point of your (potentially impure) compound.[9] The bulky benzyloxy and methoxy groups can lower the melting point compared to simpler aminobenzoic acids, making this a common issue.

• Solutions:

  • Increase Solvent Volume: The most immediate solution is to return the mixture to the heat source and add more of the primary solvent until the oil fully redissolves. A more dilute solution will become supersaturated at a lower temperature, which may be below the compound's melting point, allowing for proper crystal nucleation.[9]

  • Lower the Crystallization Temperature: Before cooling, ensure your solution is not overly concentrated. By using more solvent, you lower the saturation temperature, creating a wider window for crystallization to occur above the oiling-out point.

  • Change the Solvent System: Select a solvent or solvent mixture with a lower boiling point. For example, if you are using ethanol (b.p. 78 °C), consider trying a mixture like acetone/heptane where the initial dissolution occurs at a lower temperature.

Q2: The crystallization happens almost instantly, resulting in a fine powder or tiny needles. How can I grow larger, higher-quality crystals?

Answer:

• Causality: This phenomenon, known as "crashing out," is caused by excessively rapid nucleation from a highly supersaturated solution. While it yields a solid, this rapid process is non-selective and tends to trap impurities within the crystal lattice, negating the purification aspect of recrystallization.[9]

• Solutions:

  • Slow Down the Cooling Process: This is the most critical parameter. Instead of placing the flask on an ice bath, allow it to cool slowly to room temperature on the benchtop, insulated with a cloth or paper towels. Once at room temperature, then transfer it to a refrigerator or ice bath to maximize yield.

  • Use More Solvent: As with oiling out, using slightly more solvent than the absolute minimum required for dissolution will reduce the degree of supersaturation at any given temperature, promoting slower, more controlled crystal growth.[9]

  • Employ a Two-Solvent System: Use an antisolvent crystallization method (see Protocol 4.2). This allows for fine control over the rate of supersaturation by slowly adding the antisolvent, providing a much more controlled environment for crystal growth.

Q3: My solution is clear and no crystals have formed, even after cooling for an extended period. What should I do?

Answer:

• Causality: Crystal formation requires two steps: nucleation (the initial formation of a stable crystalline seed) and growth. Your solution may be unsaturated, or it may be a stable supersaturated solution that lacks a nucleation point.

• Solutions (in order of application):

  • Induce Nucleation (Scratching): Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide a high-energy site for nucleation to begin.

  • Introduce a Seed Crystal: If you have a small amount of pure solid from a previous batch, add a single tiny crystal to the solution. This provides a perfect template for further crystal growth.

  • Reduce Solvent Volume: Carefully evaporate a portion of the solvent using a gentle stream of nitrogen or air to increase the concentration to the point of supersaturation. Be careful not to evaporate too much or too quickly, which could cause the product to crash out.

  • Cool to a Lower Temperature: If the solution has been cooling at room temperature, move it to a refrigerator (4 °C) or an ice-water bath (0 °C) to further decrease solubility and promote crystallization.

Q4: I'm observing two different crystal shapes (e.g., needles and small blocks). What does this indicate?

Answer:

• Causality: This strongly suggests the presence of polymorphism, where the compound can crystallize into two or more different crystal lattice arrangements. Aminobenzoic acids are well-known for this behavior.[5][6][10] Different polymorphs can have different stabilities, solubilities, and melting points. One form might be kinetically favored (forms faster, often needles), while another is thermodynamically more stable (forms under slower, near-equilibrium conditions, often prisms or blocks).[6]

• Solutions:

  • Strictly Control Conditions: To isolate a single polymorph, you must maintain consistent and controlled crystallization conditions. The key variables are the solvent, the cooling rate, and the final temperature.

  • Favor the Thermodynamic Form: To obtain the more stable polymorph, use a very slow cooling rate. Keeping the solution at a temperature just below saturation for a prolonged period (a process called "aging" or "maturing") can also encourage the conversion of any metastable form to the stable one.

  • Isolate the Kinetic Form: To obtain the form that crystallizes first, use a faster cooling rate and isolate the crystals as soon as they appear, before they have a chance to transform.

  • Solvent Selection: The choice of solvent can dictate which polymorph forms. Solvents with strong hydrogen bonding capabilities, like alcohols or water, can interact with the solute molecules and favor one packing arrangement over another.[1][5]

Section 3: Systematic Troubleshooting Workflow

For a systematic approach to problem-solving, follow the logical progression outlined in the diagram below. This workflow helps diagnose the issue based on the experimental outcome and directs you to the most effective solution.

Caption: Troubleshooting workflow for crystallization issues.

Section 4: Recommended Experimental Protocols

Protocol 4.1: Controlled Single-Solvent Recrystallization

This method is ideal when a single solvent with a good solubility differential between hot and cold is identified (e.g., ethanol, isopropanol, or ethyl acetate).

• Dissolution: In an appropriately sized Erlenmeyer flask, add the crude 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. Add a magnetic stir bar.

• Solvent Addition: Add a small amount of your chosen solvent (e.g., ethanol) to the flask, just enough to create a slurry.

• Heating: Place the flask on a stirrer hotplate and begin heating to a gentle boil while stirring.

• Achieve Saturation: Continue adding the solvent dropwise until the solid just completely dissolves. Note this volume. Then, add an extra 5-10% of the solvent volume to prevent premature crystallization.[9]

• Hot Filtration (Optional but Recommended): If any insoluble impurities are visible, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed flask.

• Cooling: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature on a benchtop. Do not disturb the flask during this period.

• Maturation: Once at room temperature, transfer the flask to a refrigerator (4 °C) or an ice bath for at least one hour to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual soluble impurities from the crystal surfaces.

• Drying: Dry the crystals under vacuum to a constant weight.

Protocol 4.2: Antisolvent Crystallization

This technique is highly effective for controlling crystal growth and is useful when the compound is very soluble in one solvent but poorly soluble in another. A common pair is Ethanol (solvent) and Water (antisolvent).

• Dissolution: Dissolve the crude material in the minimum amount of a "good" solvent (e.g., ethanol) at room temperature.

• Filtration: Filter the solution to remove any insoluble impurities.

• Antisolvent Addition: While stirring the solution, add the "poor" solvent (antisolvent, e.g., deionized water) dropwise using a pipette or burette.

• Observe Nucleation: Continue adding the antisolvent until the solution becomes persistently cloudy (turbid). This indicates the onset of nucleation.

• Re-dissolution: Add a few drops of the "good" solvent back into the solution until it becomes clear again. This creates a solution that is just below the saturation point.

• Growth: Cover the flask and allow it to stand undisturbed. Crystals should form slowly over a period of 30 minutes to several hours. If no crystals form, add a few more drops of the antisolvent.

• Maturation & Isolation: Once crystal growth appears complete, cool the mixture in an ice bath, and then collect, wash, and dry the crystals as described in Protocol 4.1.

References

• Omar, A. Z., Alazmi, M. L., Alsubaie, M. S., Hamed, E. A., Ahmed, H. A., & El-Atawy, M. A. (n.d.). Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties. MDPI. [Link][3]

• Omar, A. Z., Alazmi, M. L., Alsubaie, M. S., Hamed, E. A., Ahmed, H. A., & El-Atawy, M. A. (2022). Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties. Molecules, 27(19), 6643. [Link][4]

• (n.d.). Crystallization of para-aminobenzoic acid forms from specific solvents. RSC Publishing. [Link][5]

• (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link][9]

• (n.d.). M-aminobenzoic acid spherical crystal and preparation method thereof. Google Patents. [11]

• (n.d.). Carboxylic acids in crystallization of macromolecules: learning from successful crystallization experiments. PubMed. [Link][12]

• (n.d.). Molecules, Clusters and Crystals: The Crystallisation of p-aminobenzoic acid from Solution. Research Explorer The University of Manchester. [Link][1]

• (n.d.). Crystallization of Para-aminobenzoic acid Forms from Specific Solvents. Semantic Scholar. [Link][10]

• (n.d.). Crystal structure of 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoic acid hemihydrate. NIH. [Link][13]

• (n.d.). Polymorphism and Crystallization of p-Aminobenzoic Acid. ResearchGate. [Link][6]

• (n.d.). Solvent design for crystallization of carboxylic acids. ResearchGate. [Link][2]

• (2022). Controlling the Polymorphic Outcome of 2,6-Dimethoxybenzoic Acid Crystallization Using Additives. MDPI. [Link][14]

• (2022). The Effect of Short Chain Carboxylic Acids as Additives on the Crystallization of Methylammonium Lead Triiodide (MAPI). MDPI. [Link][15]

• (n.d.). Benzyl Ethers. Organic Chemistry Portal. [Link][16]

• (n.d.). Effects of Preferential Incorporation of Carboxylic Acids on the Crystal Growth and Physicochemical Properties of Aragonite. MDPI. [Link][17]

• (n.d.). 2-Amino-4-methoxybenzoic acid. [Source not specified]. [Link][18]

• (n.d.). Crystal structure of 4-benzyloxy- and 4-hydroxy– (Z)-3-[(6-bromo-1, 3-benzodioxol-5-yl)methylene]. ElectronicsAndBooks. [Link][19]

• (n.d.). 2-Amino-4-methoxybenzoic acid. PubChem. [Link][20]

• (n.d.). Preparation method of 3-amino-4-methoxybenzaniline. Google Patents. [21]

• (2023). Features of the Сrystal Structure of Benzyl Derivatives of Triacanthine. Effect of Weak Interactions on the Formation of Stable. ResearchGate. [Link][22]

• (2014). Bent-shaped liquid crystals based on 4-substituted 3-hydroxybenzoic acid central core. [Source not specified]. [Link][23]

Sources

• 1. research.manchester.ac.uk [research.manchester.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crystallization of para-aminobenzoic acid forms from specific solvents - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. chemscene.com [chemscene.com]
• 8. chemimpex.com [chemimpex.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Crystallization of Para-aminobenzoic acid Forms from Specific Solvents | Semantic Scholar [semanticscholar.org]
• 11. CN112358409A - M-aminobenzoic acid spherical crystal and preparation method thereof - Google Patents [patents.google.com]
• 12. Carboxylic acids in crystallization of macromolecules: learning from successful crystallization experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Crystal structure of 4-[(2-hy­droxy-3-meth­oxy­benz­yl)amino]­benzoic acid hemihydrate - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: By-product Identification in the Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. This guide is designed to assist you in troubleshooting common issues and identifying potential by-products that may arise during your experiments. As Senior Application Scientists, we provide in-depth technical guidance rooted in established scientific principles and practical laboratory experience.

I. Synthetic Strategy Overview

The synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, a key intermediate in the manufacturing of active pharmaceutical ingredients (APIs) such as Bosutinib, typically follows a multi-step pathway.[1][2] A common and logical route commences with the readily available and cost-effective starting material, vanillic acid. The synthesis can be conceptually broken down into three primary stages:

• Protection of the Phenolic Hydroxyl Group: The hydroxyl group of vanillic acid is protected as a benzyl ether to prevent unwanted side reactions in subsequent steps.

• Nitration of the Aromatic Ring: A nitro group is introduced onto the aromatic ring, ortho to the amino group that will be formed in the final step.

• Reduction of the Nitro Group: The nitro group is reduced to the desired primary amine, yielding the final product.

While this synthetic route is robust, each stage presents opportunities for the formation of impurities and by-products. Understanding the mechanistic basis for their formation is critical for optimizing reaction conditions and ensuring the purity of the final compound.

Diagram of the Synthetic Pathway

Caption: General synthetic route for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

II. Troubleshooting and By-product Identification

This section addresses specific issues you may encounter at each stage of the synthesis, providing potential causes and actionable solutions.

Step 1: Benzylation of Vanillic Acid

Objective: To selectively protect the phenolic hydroxyl group of vanillic acid as a benzyl ether.

Common Reagents: Benzyl bromide (BnBr), a base (e.g., K₂CO₃, NaOH), and a suitable solvent (e.g., acetone, ethanol).[3]

Question 1: My reaction is sluggish, and I observe a significant amount of unreacted vanillic acid. What could be the cause?

Answer:

• Insufficient Base: The base is crucial for deprotonating the phenolic hydroxyl group, forming the more nucleophilic phenoxide ion. Ensure you are using at least a stoichiometric equivalent of a suitable base. For solid bases like potassium carbonate, ensure it is finely powdered and well-stirred to maximize surface area.

• Poor Solvent Choice: The solvent must be able to dissolve both the vanillic acid salt and the benzyl bromide to facilitate the reaction. Aprotic polar solvents like DMF or acetone are often effective. If using an alcohol, ensure the base is strong enough to deprotonate the phenol in the presence of the alcoholic solvent.

• Low Reaction Temperature: While heating is generally required, an insufficient temperature will lead to a slow reaction rate. Refluxing in acetone or heating to around 60-80°C in DMF is a common practice.[3]

Question 2: My purified product shows an extra aromatic singlet in the 1H NMR spectrum and a mass corresponding to the addition of a second benzyl group. What is this by-product?

Answer:

This is likely the result of C-benzylation , a known side reaction in the benzylation of phenols.[4] Under certain conditions, the benzyl group can attack the electron-rich aromatic ring, forming a C-C bond in addition to the desired C-O bond.

Table 1: Potential Benzylation By-products

By-product Name	Structure	Common Analytical Observations
C-Benzylated Vanillic Acid	Aromatic ring with an additional benzyl group	1H NMR: Extra aromatic protons and a benzylic CH₂ singlet. MS: [M+90]+
Dibenzyl Ether of Vanillic Acid	Benzyl ester in addition to benzyl ether	1H NMR: Two distinct benzylic CH₂ singlets. MS: [M+90]+

Mitigation Strategies:

• Control of Reaction Conditions: Use milder bases and the minimum effective temperature to favor O-alkylation over C-alkylation.

• Choice of Benzylating Agent: While benzyl bromide is common, other reagents like benzyl chloride can be used, potentially with different selectivity profiles.

• Purification: C-benzylated by-products can often be separated from the desired O-benzylated product by column chromatography.

Step 2: Nitration of 4-(Benzyloxy)-3-methoxybenzoic acid

Objective: To regioselectively introduce a nitro group at the C2 position of the aromatic ring.

Common Reagents: A nitrating mixture, typically a combination of nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[2]

Question 3: My TLC analysis shows multiple spots after the nitration reaction. What are the likely by-products?

Answer:

The nitration of substituted benzoic acids can lead to the formation of several by-products due to competing directing effects of the substituents and the harsh reaction conditions.[5][6]

• Regioisomers: While the desired product is the 2-nitro isomer, nitration at other positions on the ring can occur. The alkoxy groups are ortho, para-directing, while the carboxylic acid is meta-directing. This can lead to a mixture of products.

• Dinitrated Compounds: Under forcing conditions (e.g., high temperature, excess nitrating agent), a second nitro group can be added to the ring.

• Oxidation Products: The strong oxidizing nature of the nitrating mixture can lead to the formation of oxidative degradation products.[7]

Table 2: Potential Nitration By-products

By-product Name	Structure	Common Analytical Observations
6-Nitro Isomer	Nitro group at the 6-position	Different aromatic proton splitting pattern in 1H NMR compared to the 2-nitro isomer.
Dinitro Compound	Two nitro groups on the aromatic ring	MS: [M+45]+
Decarboxylated Product	Loss of the carboxylic acid group	MS: [M-44]+

Mitigation Strategies:

• Temperature Control: Maintaining a low reaction temperature (typically 0-5 °C) is crucial to minimize the formation of by-products.[6]

• Slow Addition of Reagents: The nitrating agent should be added slowly to the substrate solution to control the exothermic reaction and prevent localized overheating.

• Stoichiometry: Use a carefully controlled amount of the nitrating agent to avoid over-nitration.

• Purification: Isomeric by-products can be challenging to separate. Fractional crystallization or preparative HPLC may be necessary.

Step 3: Reduction of 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

Objective: To selectively reduce the nitro group to a primary amine.

Common Reagents: Iron powder in the presence of an acid (e.g., NH₄Cl or HCl), or catalytic hydrogenation (e.g., H₂ gas with a palladium on carbon catalyst).[2][8]

Question 4: During the reduction with palladium on carbon and hydrogen gas, my product seems to have lost the benzyl protecting group. Why did this happen?

Answer:

This is a common and significant side reaction known as debenzylation . Palladium on carbon (Pd/C) is a highly effective catalyst for the hydrogenolysis of benzyl ethers.[9] The same conditions used to reduce the nitro group can also cleave the benzyl ether, resulting in the formation of a phenolic by-product.

Question 5: My reaction mixture has a distinct color, and my mass spectrometry results show peaks at higher molecular weights than my expected product. What are these impurities?

Answer:

These are likely azo and azoxy compounds , which are common by-products of incomplete nitro group reduction.[10] These compounds are formed through the condensation of partially reduced intermediates like nitroso and hydroxylamine species. They are often colored, which can be a visual indicator of their presence.

Table 3: Potential Reduction By-products

By-product Name	Structure	Common Analytical Observations
Debenzylated Product	Phenolic compound	1H NMR: Disappearance of the benzylic CH₂ singlet and benzyl aromatic protons; appearance of a phenolic -OH proton. MS: [M-90]+
Azo Compound	R-N=N-R	MS: Dimerization of the amine product minus 2H. Often colored.
Azoxy Compound	R-N=N(O)-R	MS: Dimerization of the amine product plus an oxygen atom. Often colored.
Nitroso Intermediate	R-NO	Incomplete reduction. MS: [M-16]+ (relative to the nitro starting material)
Hydroxylamine Intermediate	R-NHOH	Incomplete reduction. MS: [M-14]+ (relative to the nitro starting material)

Mitigation Strategies for Debenzylation:

• Choice of Reducing Agent: If debenzylation is a significant issue with catalytic hydrogenation, consider alternative reducing agents that are less prone to cleaving benzyl ethers, such as iron powder with ammonium chloride or hydrochloric acid.[2][11]

• Catalyst Selection: Different grades and types of Pd/C catalysts can exhibit varying levels of activity and selectivity. Screening different catalysts may identify one that favors nitro group reduction over debenzylation.

• Reaction Monitoring: Carefully monitor the reaction progress by TLC or HPLC to stop the reaction once the starting material is consumed, minimizing over-reduction and debenzylation.

Mitigation Strategies for Azo and Azoxy Impurities:

• Ensure Complete Reduction: Use a sufficient excess of the reducing agent and allow for adequate reaction time to drive the reaction to completion.

• Reaction Conditions: The formation of these by-products can be pH-dependent. Adjusting the pH of the reaction mixture may help to minimize their formation.

• Purification: These impurities can often be removed by column chromatography or recrystallization. Their distinct colors can sometimes aid in their separation.

III. Analytical Protocols for By-product Identification

A multi-technique approach is essential for the unambiguous identification and quantification of by-products.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful tool for separating the desired product from impurities. A reverse-phase C18 column with a gradient elution of water and acetonitrile (often with a modifier like formic acid or ammonium acetate) is a good starting point for method development.[12][13]

Experimental Protocol: HPLC Analysis

• Sample Preparation: Dissolve a small amount of the crude reaction mixture or purified product in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B and gradually increase to elute more non-polar compounds.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where the main compound and potential impurities absorb (e.g., 254 nm).

• Analysis: Inject the sample and analyze the resulting chromatogram for the presence of additional peaks, which may correspond to by-products.

Mass Spectrometry (MS)

Coupling HPLC with a mass spectrometer (LC-MS) is highly effective for identifying by-products by providing molecular weight information for each separated peak.[10][14]

Experimental Protocol: LC-MS Analysis

• Instrumentation: Utilize an HPLC system coupled to a mass spectrometer (e.g., electrospray ionization - ESI).

• Analysis: As the peaks elute from the HPLC column, they are introduced into the mass spectrometer. The resulting mass spectrum for each peak will show the molecular ion ([M+H]⁺ or [M-H]⁻), which can be used to deduce the molecular formula of the impurity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR are invaluable for elucidating the precise structure of isolated impurities.[15]

Experimental Protocol: NMR Analysis

• Sample Preparation: Isolate the impurity of interest using preparative HPLC or column chromatography. Dissolve the purified impurity in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Analysis: Acquire 1H and 13C NMR spectra. The chemical shifts, splitting patterns, and integration of the signals will provide detailed information about the structure of the by-product.

Diagram of Analytical Workflow

Caption: A typical analytical workflow for by-product identification.

IV. Conclusion

The synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, while straightforward in principle, requires careful control of reaction conditions to minimize the formation of by-products. By understanding the potential side reactions at each stage of the synthesis and employing a robust analytical workflow, researchers can effectively troubleshoot issues, optimize their protocols, and ensure the high purity of this valuable pharmaceutical intermediate. This guide serves as a foundational resource to aid in these efforts, promoting both efficiency and scientific rigor in your research and development endeavors.

V. References

• Benchchem. (n.d.). How to minimize byproduct formation in "4-Methoxy-3-nitrobenzoic acid" derivatization. Retrieved from Benchchem Technical Support.

• Der Pharma Chemica. (2016). New Route for the synthesis of Bosutinib.

• Bowie, J. H., & Larsson, F. C. V. (1973). Mass Spectra of Hydrazo, Azo and Azoxy Compounds. Organic Mass Spectrometry, 7(1), 59-69.

• Benchchem. (n.d.). Technical Support Center: Regioselective Nitration of Substituted Benzoic Acids. Retrieved from Benchchem Technical Support.

• Havlicek, J., et al. (2000). Analysis of metal complex azo dyes by high-performance liquid chromatography/electrospray ionization mass spectrometry and multistage mass spectrometry. Rapid Communications in Mass Spectrometry, 14(20), 1881-1888.

• SynThink. (n.d.). Bosutinib EP Impurities and Related Compounds. Retrieved from [Link]

• Freeman, H. S., et al. (1988). Analyses of two azo dyes by high-performance liquid chromatography. Journal of Chromatographic Science, 26(9), 439-442.

• Benchchem. (n.d.). A Comparative Analysis of Spectroscopic Data for 2-, 3-, and 4-Methoxybenzoic Acid. Retrieved from Benchchem Technical Support.

• Veeprho. (n.d.). Bosutinib Impurities and Related Compound. Retrieved from [Link]

• Balci, M., et al. (2000). Analysis of metal complex azo dyes by high- performance liquid chromatography/ electrospray ionization mass spectrometry and mul. Rapid Communications in Mass Spectrometry, 14(20), 1881-1888.

• Vanhoenacker, G., et al. (2011). Developing a method for the analysis of Azo Dyes using the Agilent 1290 Infinity LC Method Development System and the Agilent Method. Agilent Technologies Application Note.

• Rosazza, J. P., & Smith, R. V. (1995). Biocatalytic Synthesis of Vanillin. Applied and Environmental Microbiology, 61(10), 3801-3809.

• Sciencemadness.org. (2018). Reduction of 4-nitrobenzoic acid. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Bosutinib-impurities. Retrieved from [Link]

• Li, W., et al. (2012). Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Molecules, 17(12), 14659-14668.

• Benchchem. (n.d.). A Technical Guide to the Biological Activities of Substituted Nitrobenzoic Acids. Retrieved from Benchchem Technical Support.

• Dikusar, E. A., et al. (2009). Preparative synthesis of 3- and 4-(3-alkoxy-4-acyloxyphenylmethylamino)benzoic acids. Russian Journal of Organic Chemistry, 45(8), 1184-1187.

• CN105693529A - 2-amino-4-hydroxy-3-methoxybenzaldehyde synthesis technology. (2016). Google Patents.

• SpectraBase. (n.d.). 2-Amino-3-methoxybenzoic acid. Retrieved from [Link]

• de Souza, M. V. N., et al. (2021). Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. Molecules, 26(16), 4983.

• CN105753731A - Preparation method of 3-amino-4-methoxybenzaniline. (2016). Google Patents.

• JPS5726652A - Reduction of nitrobenzoic acid. (1982). Google Patents.

• PubChem. (n.d.). 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid. Retrieved from [Link]

• The Royal Society of Chemistry. (2012). Supplementary data for.

• Park, H. S., & Lee, S. (2012). New Selective O-Debenzylation of Phenol with Mg/MeOH. Bulletin of the Korean Chemical Society, 33(10), 3461-3462.

• Thaiscience. (n.d.). Solid-Supported Acids for Debenzylation of Aryl Benzyl Ethers.

• Chemsrc. (n.d.). CAS#:3584-32-5 | 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid. Retrieved from [Link]

• Kuwano, R., & Kusano, H. (2008). Benzyl Protection of Phenols under Neutral Conditions: Palladium-Catalyzed Benzylations of Phenols. Organic Letters, 10(9), 1795-1798.

• ResearchGate. (2018). Hydrogenolysis of Benzyl Protected Phenols and Aniline Promoted by Supported Palladium Nanoparticles.

• Master Organic Chemistry. (2018). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-4-methoxybenzoic acid. Retrieved from [Link]

• Benchchem. (n.d.). Troubleshooting guide for the nitration of fluorinated benzoic acids. Retrieved from Benchchem Technical Support.

• Ajjou, A. N., & Rahman, M. (2020). Benzylic C–H Oxidation: Recent Advances and Applications in Heterocyclic Synthesis. Molecules, 25(18), 4239.

• Organic Chemistry Portal. (n.d.). Benzylic substitution, benzylation. Retrieved from [Link]

• CN102557910A - Deprotection method for phenolic hydroxyl group. (2012). Google Patents.

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• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up the Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Welcome to the technical support center for the synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) related to the scale-up of this important chemical intermediate. Our focus is on providing practical, experience-driven insights to ensure the successful and efficient synthesis of this compound.

Introduction

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a key building block in the synthesis of various pharmaceutical compounds. The successful scale-up of its synthesis from laboratory to pilot or production scale requires a thorough understanding of the reaction mechanism, potential side reactions, and the impact of changing physical parameters.[1] This guide will address common challenges and provide robust protocols to navigate the complexities of scaling up this multi-step synthesis.

The typical synthetic route involves the protection of a phenolic hydroxyl group, nitration of the aromatic ring, and subsequent reduction of the nitro group to an amine. Each of these steps presents unique challenges that will be addressed in detail.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid?

A1: The most prevalent synthetic pathway commences with a suitably substituted benzoic acid, such as 4-hydroxy-3-methoxybenzoic acid (vanillic acid). The synthesis generally proceeds through three key stages:

• Protection of the phenolic hydroxyl group: This is typically achieved by benzylation, reacting the starting material with a benzyl halide (e.g., benzyl bromide) under basic conditions to form a benzyl ether.[2][3]

• Nitration of the aromatic ring: The protected benzoic acid is then nitrated to introduce a nitro group at the 2-position of the aromatic ring.

• Reduction of the nitro group: The final step involves the reduction of the nitro group to the desired amine functionality, yielding 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. Catalytic hydrogenation is a common method for this transformation.[4][5]

Q2: I am having trouble with the benzylation step. What are the common issues and how can I resolve them?

A2: Incomplete reaction or the formation of side products are common issues during benzylation. Here are some troubleshooting tips:

• Base Selection: Ensure a strong enough base is used to fully deprotonate the phenolic hydroxyl group. Sodium hydride (NaH) or potassium carbonate (K2CO3) are commonly used. The choice of base can influence the reaction rate and selectivity.

• Solvent Purity: Use anhydrous solvents (e.g., DMF, acetone) to prevent the hydrolysis of the benzyl halide and to ensure the base is effective.

• Reaction Temperature: While heating can increase the reaction rate, excessive temperatures may lead to side reactions. Monitor the reaction progress by TLC to determine the optimal temperature.

• Purity of Starting Materials: Ensure the vanillic acid and benzyl bromide are of high purity. Impurities can interfere with the reaction.

Q3: My nitration step is giving me a mixture of isomers. How can I improve the regioselectivity?

A3: The directing effects of the existing substituents on the aromatic ring (the carboxyl, methoxy, and benzyloxy groups) will influence the position of nitration. To favor nitration at the 2-position:

• Controlling Reaction Temperature: Nitration is an exothermic reaction. Maintaining a low temperature (e.g., 0-5 °C) is crucial to control the reaction rate and minimize the formation of undesired isomers.

• Choice of Nitrating Agent: A mixture of nitric acid and sulfuric acid is a common nitrating agent. The ratio and concentration of these acids can be optimized to improve selectivity.

• Slow Addition: Add the nitrating agent slowly to the solution of the substrate to maintain temperature control and minimize localized high concentrations of the nitrating agent.

Q4: The reduction of the nitro group is incomplete or slow. What can I do?

A4: Incomplete reduction of the nitro group is a frequent challenge, especially during scale-up.[6] Consider the following:

• Catalyst Activity: The activity of the catalyst (e.g., Palladium on carbon, Pd/C) is critical. Use a fresh, high-quality catalyst. Catalyst poisoning by sulfur-containing compounds or other impurities can inhibit the reaction.[7][8]

• Hydrogen Pressure: While a hydrogen balloon may suffice for small-scale reactions, higher pressures using a Parr hydrogenator may be necessary for larger scales or for less reactive substrates.[7]

• Solvent Selection: The substrate must be soluble in the reaction solvent. Protic solvents like ethanol or methanol, or a co-solvent system, can often enhance the rate of hydrogenation.[6][9]

• Agitation: Efficient stirring is essential to ensure good contact between the solid catalyst, the liquid substrate solution, and the hydrogen gas.[7]

Q5: I am observing debenzylation during the nitro group reduction. How can I prevent this?

A5: Debenzylation, the cleavage of the benzyl ether, can occur under certain reductive conditions, particularly with catalytic hydrogenation.[10] To minimize this side reaction:

• Catalyst Choice: While Pd/C is common, other catalysts like Raney Nickel may be less prone to causing debenzylation in some cases.[4]

• Reaction Conditions: Milder reaction conditions, such as lower hydrogen pressure and temperature, can help to selectively reduce the nitro group without affecting the benzyl ether.

• Alternative Reducing Agents: If catalytic hydrogenation is problematic, consider alternative reducing agents such as iron powder in acetic acid (Fe/AcOH) or tin(II) chloride (SnCl2).[5][9]

Troubleshooting Guides

Low Yield in Benzylation Step

Symptom	Possible Cause	Troubleshooting Action
Incomplete reaction	Insufficient base	Increase the molar equivalents of the base.
Wet solvent	Use freshly dried, anhydrous solvent.
Low reaction temperature	Gradually increase the reaction temperature while monitoring by TLC.
Formation of benzyl alcohol	Presence of water	Ensure all reagents and solvents are anhydrous.
Low recovery after workup	Product is soluble in the aqueous phase	Adjust the pH of the aqueous phase to ensure the product is in its neutral form before extraction.

Poor Regioselectivity in Nitration

Symptom	Possible Cause	Troubleshooting Action
Formation of multiple isomers	High reaction temperature	Maintain a low and consistent temperature throughout the addition of the nitrating agent.
Incorrect ratio of acids	Optimize the ratio of nitric acid to sulfuric acid.
Runaway reaction	Addition of nitrating agent is too fast	Add the nitrating agent slowly and portion-wise.

Incomplete Nitro Group Reduction

Symptom	Possible Cause	Troubleshooting Action
Reaction stalls	Catalyst poisoning	Use a fresh batch of catalyst and ensure high purity of reagents and solvents.[7][8]
Insufficient hydrogen pressure	Increase the hydrogen pressure.[7]
Slow reaction	Poor substrate solubility	Choose a solvent in which the starting material is more soluble, or use a co-solvent system.[6][9]
Inefficient stirring	Increase the agitation speed to improve mass transfer.[7]

Debenzylation During Reduction

Symptom	Possible Cause	Troubleshooting Action
Presence of debenzylated product	Harsh reaction conditions	Use lower hydrogen pressure and/or temperature.
Catalyst choice	Screen alternative catalysts such as Raney Nickel.[4]
Incompatible reducing agent	Switch to a non-catalytic reduction method like Fe/AcOH or SnCl2.[5]

Experimental Protocols

Protocol 1: Synthesis of 4-(Benzyloxy)-3-methoxybenzoic acid

• To a stirred solution of 4-hydroxy-3-methoxybenzoic acid (1 equivalent) in a suitable solvent (e.g., DMF), add a base such as potassium carbonate (1.5 equivalents).

• Add benzyl bromide (1.1 equivalents) dropwise at room temperature.

• Heat the reaction mixture to 60-70 °C and monitor the progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Acidify the aqueous mixture with dilute HCl to precipitate the product.

• Filter the solid, wash with water, and dry to obtain 4-(benzyloxy)-3-methoxybenzoic acid.

Protocol 2: Synthesis of 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

• Cool a mixture of concentrated sulfuric acid and nitric acid to 0 °C.

• Slowly add 4-(benzyloxy)-3-methoxybenzoic acid (1 equivalent) to the cold acid mixture, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0-5 °C and monitor the progress by TLC.

• Once the reaction is complete, carefully pour the mixture onto crushed ice.

• Filter the precipitated solid, wash thoroughly with cold water until the washings are neutral, and dry to yield 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid.

Protocol 3: Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

• Dissolve 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid (1 equivalent) in a suitable solvent such as ethanol or methanol.

• Carefully add a catalytic amount of 10% Pd/C (typically 5-10 mol%).[7]

• Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) and then introduce hydrogen gas (e.g., via a balloon or from a cylinder).

• Stir the mixture vigorously at room temperature under a hydrogen atmosphere.

• Monitor the reaction progress by TLC or by monitoring hydrogen uptake.

• Upon completion, carefully filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

• The product can be further purified by recrystallization.

Visualizations

Caption: Overall synthetic workflow.

Caption: Troubleshooting workflow for incomplete nitro reduction.

References

• BenchChem. (n.d.). Troubleshooting guide for the catalytic hydrogenation of nitroaromatics.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Incomplete Reduction of Nitro Groups to Amines.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Guide for the Reduction of the Nitro Group.
• Pure Synth. (2025, July 18). Key Factors for Successful Scale-Up in Organic Synthesis.
• Organic Reactions & Processes Optimisation & Scale up. (n.d.). Slideshare.
• Master Organic Chemistry. (2018, October 8). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger.
• Chemicalbook. (n.d.). 2-AMINO-4-METHOXY-BENZOIC ACID synthesis.
• Chemicalbook. (n.d.). 4-BENZYLOXY-5-METHOXY-2-NITRO-BENZOIC ACID synthesis.
• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups.
• Reddit. (2023, January 1). my nitro refuses to be reduced.
• BenchChem. (n.d.). Technical Support Center: Optimizing Benzyl Ether Deprotection.

Sources

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• 2. 4-BENZYLOXY-5-METHOXY-2-NITRO-BENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 3. Benzyl Ethers [organic-chemistry.org]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Protecting group strategies for "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid"

Welcome to the technical support center for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. As a Senior Application Scientist, I've seen this versatile building block used in numerous complex syntheses. Its unique substitution pattern presents both opportunities and challenges, particularly concerning the selective manipulation of its amino and carboxylic acid functionalities. This guide is designed to provide you with practical, field-tested advice to navigate these challenges, troubleshoot common issues, and ensure the success of your experiments. My goal is to explain not just the what, but the why behind each strategic choice, grounding our protocols in solid chemical principles.

Part 1: Troubleshooting Guide

This section addresses specific problems you might encounter during your synthesis, providing probable causes and actionable solutions.

Question 1: I attempted to perform an amide coupling reaction on the carboxylic acid, but I'm getting a complex mixture of products and significant polymerization. What's going wrong?

Probable Cause: You are likely experiencing self-reaction or undesired side reactions due to the unprotected nucleophilic amino group. During the activation of the carboxylic acid (e.g., with coupling reagents like EDC or HATU), the free amine of another molecule can attack the activated ester, leading to oligomers or polymers instead of your desired product.[1][2]

Solution: The amino group must be protected before activating and coupling the carboxylic acid.[3][4] The most robust protecting group for this scenario is the tert-butyloxycarbonyl (Boc) group. It is stable under the neutral or mildly basic conditions of most amide coupling reactions and can be removed later under acidic conditions that will not affect the other functional groups in your molecule.[5][6][7]

Question 2: I tried to protect the amine with a Cbz (benzyloxycarbonyl) group, but during deprotection with catalytic hydrogenation (H₂/Pd-C), I lost the 4-benzyloxy group as well. How can I avoid this?

Probable Cause: This is a classic case of non-orthogonal protecting groups. The Cbz group and the benzyl ether at the 4-position are both susceptible to cleavage by catalytic hydrogenolysis.[8][9] Applying these conditions will indiscriminately cleave both functionalities.

Solution: You must select a protecting group for the amine that is removed under conditions that do not affect the benzyl ether.

• Recommended: Use an acid-labile Boc group or a base-labile Fmoc (9-fluorenylmethoxycarbonyl) group.[10][11]

• Boc Removal: Use a strong acid like trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrogen chloride (HCl) in an organic solvent.[7][9]

• Fmoc Removal: Use a mild base, typically a 20% solution of piperidine in DMF.[10][12]

Both of these strategies are orthogonal to the benzyl ether, which is stable to these acidic and basic conditions.[13]

Question 3: My Fischer esterification to protect the carboxylic acid as a methyl ester is giving very low yields. Why is this happening?

Probable Cause: The Fischer esterification is an acid-catalyzed reaction.[14] The starting material contains a basic amino group, which is readily protonated by the acid catalyst. This protonation forms an ammonium salt and effectively sequesters the catalyst, preventing it from participating in the esterification mechanism.[14]

Solution: There are two effective approaches:

• Increase Catalyst Loading: Instead of a catalytic amount, use a stoichiometric amount (at least 1.0 equivalent) of the strong acid (e.g., H₂SO₄) to account for the amount that will be consumed by the amino group.[14]

• Protect the Amine First: A more controlled approach is to first protect the amino group with an acid-stable protecting group like Fmoc. With the basic amine masked, the standard catalytic conditions for Fischer esterification will proceed efficiently. If you use a Boc group, ensure your esterification conditions are not strongly acidic enough to cause premature deprotection.

Question 4: I protected the amine with Boc and the carboxylic acid with a t-butyl ester. When I tried to remove the Boc group with TFA, I lost both protecting groups. How can I deprotect selectively?

Probable Cause: The Boc group and the tert-butyl ester are both removed under strong acidic conditions.[3][7] They are not orthogonal and cannot be selectively cleaved from one another using this method.

Solution: An orthogonal protecting group strategy is required. The key is to use protecting groups that are removed by different mechanisms.[13][15][16]

Recommended Orthogonal Strategy:

Functional Group	Protecting Group	Deprotection Condition
Amine	Boc (tert-butyloxycarbonyl)	Acidic (TFA or HCl)
Carboxylic Acid	Methyl or Ethyl Ester	Basic (Saponification with LiOH or NaOH)

This combination allows you to deprotect the amine with acid while the methyl ester remains intact, and conversely, you can hydrolyze the ester with a base without affecting the Boc group.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best overall protecting group strategy if I need to perform reactions on both the amine and the carboxylic acid in a sequential manner?

The most reliable strategy is to use orthogonal protecting groups.[13][15] The combination of a Boc-protected amine and a methyl ester-protected carboxylic acid is highly recommended.

• Boc group (Amine): Introduced using Boc-anhydride (Boc₂O). Cleaved with acid (e.g., TFA).[7]

• Methyl Ester (Carboxyl): Introduced via Fischer esterification or by reaction with a methylating agent like (trimethylsilyl)diazomethane. Cleaved with a base (e.g., LiOH) via saponification.[17]

This scheme gives you independent control over each functional group.

Q2: How do I choose between Boc and Fmoc for amine protection?

The choice depends on the stability of other functional groups in your overall synthetic scheme.

• Choose Boc if: Your subsequent steps involve basic conditions. The Boc group is stable to bases.[18]

• Choose Fmoc if: Your subsequent steps involve acidic conditions. The Fmoc group is stable to acids, including the TFA used to remove Boc groups.[10][11]

For 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, both are excellent choices as the rest of the molecule is stable to the respective deprotection conditions.

Q3: Can I protect the carboxylic acid as a benzyl ester?

This is not recommended . Just like the Cbz group for amines, a benzyl ester is typically cleaved by catalytic hydrogenolysis.[8][19] This would simultaneously cleave the 4-benzyloxy group on your molecule's core structure. Always opt for an alkyl ester (e.g., methyl, ethyl) or another group that is not sensitive to hydrogenolysis.

Q4: How can I monitor the progress of my protection and deprotection reactions?

Thin-Layer Chromatography (TLC) is the most common and immediate method. You should see a clear shift in the retention factor (Rf) as the polarity of your compound changes. For example, adding a nonpolar Boc group will typically increase the Rf (make it run higher on the TLC plate), while removing it will decrease the Rf. For definitive confirmation, Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal to confirm the mass of the desired product.

Part 3: Key Experimental Protocols & Visualizations

Workflow for Selecting a Protection Strategy

This diagram outlines the decision-making process for protecting the molecule based on your synthetic goal.

Caption: Decision workflow for protecting group selection.

Orthogonal Protection and Deprotection Scheme

This diagram illustrates the recommended orthogonal strategy for sequential modification.

Caption: Orthogonal strategy: Amine protection, carboxyl reaction, deprotection.

Protocol 1: Boc Protection of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

This protocol describes the standard procedure for protecting the amino group with a tert-butyloxycarbonyl (Boc) group.

Materials:

• 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Sodium bicarbonate (NaHCO₃) (2.0 eq)

• 1,4-Dioxane

• Deionized water

• Ethyl acetate

• 1 M HCl

• Brine

Procedure:

• Dissolve the starting benzoic acid in a 1:1 mixture of 1,4-dioxane and water.

• Add sodium bicarbonate (2.0 eq) and stir until fully dissolved.

• Add a solution of Boc₂O (1.1 eq) in 1,4-dioxane dropwise to the stirring mixture at room temperature.

• Stir the reaction at room temperature for 12-18 hours. Monitor progress by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture in vacuo to remove the dioxane.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1 M HCl. The product should precipitate.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate in vacuo to yield the crude Boc-protected product, which can be purified by column chromatography or recrystallization if necessary.

Protocol 2: Methyl Esterification (Amine is Boc-Protected)

This protocol details the protection of the carboxylic acid as a methyl ester, assuming the amine is already protected.

Materials:

• N-Boc-2-amino-4-(benzyloxy)-3-methoxybenzoic acid

• Methanol (Anhydrous)

• Sulfuric acid (H₂SO₄), concentrated (Catalytic amount, e.g., 5 mol%)

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Brine

Procedure:

• Dissolve the N-Boc protected starting material in anhydrous methanol.

• Cool the solution in an ice bath and slowly add the concentrated sulfuric acid.

• Warm the reaction to reflux and maintain for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction to room temperature and carefully neutralize by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

• Remove the methanol in vacuo.

• Extract the aqueous residue three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate in vacuo to yield the methyl ester product. Purify by column chromatography if needed.

References

• Albericio, F. (2000). Orthogonal Protecting Groups for Nα-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. Biopolymers, 55(2), 123-139. [Link]

• Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Benzocaine via Fischer Esterification of para-Aminobenzoic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Retrieved from [Link]

• SlideShare. (n.d.). Protection for carboxylic group & Protection for the Amino group. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Pierce, J. S., & Adams, R. (1925). Preparation of Para-Aminobenzoic Acid Esters of Monoalkylamino Alcohols. Journal of the American Chemical Society, 47(4), 1098-1107. [Link]

• Google Patents. (n.d.). CN101353311B - Process for preparing aminobenzoate esters.
• Google Patents. (n.d.). US2829154A - Method for the esterification of 2-hydroxy-4-amino-benzoic acid with phenols.

• SciSpace. (n.d.). Amino Acid-Protecting Groups. Retrieved from [Link]

• ResearchGate. (n.d.). A New Method for the Deprotection of Benzyl Ethers or the Selective Protection of Alcohols. Retrieved from [Link]

• SlideShare. (n.d.). Protecting groups in organic synthesis + H2O. Retrieved from [Link]

• Conda-Sheridan, M., & Krishnaiah, M. (2020). Protecting Groups in Peptide Synthesis. Methods in Molecular Biology, 2103, 111-128. [Link]

• Debenham, J. S., Madsen, R., Roberts, C., & Fraser-Reid, B. (1995). Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions. Journal of the American Chemical Society, 117(12), 3302-3303. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• YouTube. (2021). Protecting Carboxylic Acids and Amines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• SlideShare. (n.d.). Protection for amino group and amino acid. Retrieved from [Link]

• Organic Syntheses. (2016). Trichloroboron-‐promoted Deprotection of Phenolic Benzyl Ether Using Pentamethylbenzene as. Org. Synth., 93, 63-74. [Link]

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16(4), 131.

• Houben-Weyl. (n.d.). 2.3 Amide Group 2.3.1 C-Tenninal a-Amide Protection. Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amine Protection / Deprotection. Retrieved from [Link]

• Nishi, T., et al. (1990). p-METHOXYBENZYL GROUP AS A PROTECTING GROUP OF THE NITROGEN IN INDOLE DERIVATIVES: DEPROTECTION BY DDQ OR TRIFLUOROACETIC ACID. Heterocycles, 31(7), 1269-1274.

• D'Andrea, P., et al. (2002). Selective deprotection of phenacyl, benzyl and methyl esters of N-protected amino acids and dipeptides and N-protected amino acids benzyl ester linked to resins with bis(tributyltin) oxide. Organic & Biomolecular Chemistry, 1, 145-148. [Link]

• Strieth-Kalthoff, F., et al. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 23(3), 830-835. [Link]

• J&K Scientific LLC. (n.d.). Methyl-Ester Protection and Deprotection. Retrieved from [Link]

• H-Pharma. (n.d.). Introduction and removal of alkyl protecting groups of several common amino groups. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 23.13: Protection of Amino Groups in Synthesis. Retrieved from [Link]

• Dunetz, J. R., et al. (2016). Protecting‐Group‐Free Amidation of Amino Acids using Lewis Acid Catalysts. Chemistry – A European Journal, 22(44), 15794-15797. [Link]

• ResearchGate. (n.d.). (PDF) A backbone amide protecting group for overcoming difficult sequences and suppressing aspartimide formation. Retrieved from [Link]

• Houben-Weyl. (n.d.). 2 Protection of Functional Groups. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 10.2: Protecting Groups. Retrieved from [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

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Technical Support Center: Purification of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

This guide provides in-depth troubleshooting and purification protocols for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, a key intermediate in pharmaceutical synthesis. We will address common impurities, their chemical origins, and robust methodologies for their removal, ensuring researchers can achieve high purity and batch-to-batch consistency.

Part 1: Troubleshooting Common Purification Issues

This section is designed in a question-and-answer format to directly address challenges encountered during the purification of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Question 1: My isolated product has a yellow or brownish tint, but I expect a white solid. What is the likely cause?

Answer: A colored impurity often points to the presence of residual nitro-aromatic compounds or oxidation byproducts.

• Causality: The most common synthetic route to the target molecule involves the reduction of a nitro-intermediate, such as 2-Nitro-4-(benzyloxy)-3-methoxybenzoic acid. If this reduction is incomplete, the highly colored nitro-compound will persist. Additionally, the aromatic amine functional group is susceptible to air oxidation over time, which can form colored impurities.

• Troubleshooting Steps:

  • Assess Purity: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to confirm the presence of multiple species. The nitro-intermediate will be significantly less polar than the desired amino acid.

  • Re-run Reduction: If the nitro-compound is present, the most effective solution is to re-subject the material to the reduction conditions (e.g., catalytic hydrogenation).

  • Charcoal Treatment: During recrystallization, adding a small amount of activated charcoal to the hot solution can help adsorb colored impurities before the filtration step.

Question 2: HPLC analysis shows a persistent, more polar impurity that co-crystallizes with my product. What is it and how can I remove it?

Answer: This is a classic sign of debenzylation, resulting in the formation of 2-Amino-4-hydroxy-3-methoxybenzoic acid.

• Causality: The benzyl ether linkage is labile and prone to cleavage (debenzylation) under certain conditions, particularly the catalytic hydrogenation often used to reduce the nitro group.[1] This side-product has a free phenolic hydroxyl group, making it significantly more polar and giving it similar acidic/basic properties to the target compound, which complicates separation.

• Troubleshooting Steps:

  • Optimize Reduction: If possible, switch to an alternative reduction method that is less likely to cause debenzylation, such as using iron powder or tin(II) chloride in an acidic medium.

  • pH-Controlled Extraction: While challenging, a carefully controlled acid-base extraction may offer some separation. The phenolic hydroxyl group is less acidic than the carboxylic acid. A weak base like sodium bicarbonate (NaHCO₃) will selectively deprotonate the carboxylic acid, allowing for separation from non-acidic impurities.[2] However, separating the phenolic byproduct from the desired product via extraction is difficult due to their structural similarities.

  • Chromatography: Column chromatography is the most reliable method for removing the debenzylated impurity. Due to the basicity of the amino group, using silica gel pre-treated with a small amount of a tertiary amine (e.g., 1-3% triethylamine in the eluent) is crucial to prevent peak tailing and product degradation on the acidic stationary phase.[1]

Question 3: My product yield is low after purification, and I suspect it's being lost in the aqueous washes during extraction. Why is this happening?

Answer: This issue stems from the amphoteric nature of your molecule. As an amino acid, it possesses both a basic amino group and an acidic carboxylic acid group, leading to significant water solubility at both low and high pH.[3]

• Causality: When washing the organic layer with acid, the amino group is protonated (-NH₃⁺), forming a water-soluble salt. Conversely, washing with a strong base deprotonates the carboxylic acid (-COO⁻), also forming a water-soluble salt.[2] If the pH is not carefully controlled during the workup, significant product loss to the aqueous layers is inevitable.

• Troubleshooting Steps:

  • Isoelectric Point (pI) Precipitation: The key is to adjust the pH of the aqueous solution to the molecule's isoelectric point (pI), the pH at which the net charge is zero (zwitterionic form). At the pI, the amino acid's solubility in water is at its minimum, causing it to precipitate.[3] You can then recover the product by filtration.

  • Back-Extraction: After an acidic or basic wash, do not discard the aqueous layer. Instead, readjust its pH to the pI to precipitate and recover any dissolved product. Then, perform a back-extraction with a suitable organic solvent like ethyl acetate.

Part 2: Validated Purification Protocols

These protocols provide step-by-step methodologies for the purification of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Protocol 1: High-Recovery Acid-Base Extraction

This method is designed to remove neutral, non-polar, and certain acidic or basic impurities by leveraging the amphoteric character of the target compound.

Experimental Workflow:

• Dissolution: Dissolve the crude product in a suitable organic solvent such as ethyl acetate or diethyl ether.

• Acidic Wash (Removes Basic Impurities):

  • Transfer the organic solution to a separatory funnel.

  • Extract with 1 M hydrochloric acid (HCl). The target compound (protonated amine) will move to the aqueous layer. Basic impurities will also be extracted.

  • Separate the layers. Retain the aqueous layer.

• Neutralization & Re-extraction:

  • Cool the acidic aqueous layer in an ice bath.

  • Slowly add a base (e.g., 1 M NaOH or concentrated ammonium hydroxide) to adjust the pH to the isoelectric point (typically near neutral pH for amino acids), at which point the product will precipitate.

  • Extract the precipitated product back into a fresh portion of ethyl acetate.

• Basic Wash (Removes Acidic Impurities):

  • Wash the new organic layer with a saturated solution of sodium bicarbonate (NaHCO₃). This will remove strongly acidic impurities while minimizing the loss of your less acidic product.[2]

  • Separate the layers.

• Final Steps:

  • Wash the organic layer with brine (saturated NaCl solution) to remove residual water.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the solvent under reduced pressure to yield the purified solid.

Diagram: Acid-Base Extraction Workflow

Caption: Workflow for purification via acid-base extraction.

Protocol 2: Optimized Recrystallization

Recrystallization is excellent for removing small amounts of impurities with different solubility profiles.[4][5]

Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot.[4][6] For this molecule, mixed solvent systems are often effective.

Solvent System	Rationale
Ethanol/Water	The compound dissolves well in hot ethanol. Water is then added dropwise as an anti-solvent until turbidity appears, after which the solution is clarified with a few drops of ethanol and allowed to cool slowly.
Acetic Acid/Water	Acetic acid can be an excellent solvent for aromatic amino acids, and its use in recrystallization is documented.[7] The compound is dissolved in warm, dilute acetic acid and allowed to cool.
Methanol	Can be effective if impurities are either highly soluble or insoluble in it.

Experimental Workflow:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent (e.g., ethanol) to just dissolve the compound.[4]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: If using a mixed solvent system, add the hot anti-solvent (e.g., water) dropwise to the hot solution until it becomes slightly cloudy. Add a few more drops of the primary solvent to redissolve the precipitate and obtain a clear solution.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Slow cooling is critical for forming pure, well-defined crystals that exclude impurities from their lattice structure.[4] Subsequently, place the flask in an ice bath to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum.

Part 3: Impurity Profile and Management

A summary of potential impurities and their distinguishing features.

Impurity Name	Structure	Origin	Identification & Removal
2-Nitro-4-(benzyloxy)-3-methoxybenzoic acid	Aromatic NO₂ group instead of NH₂	Incomplete reduction of the nitro-intermediate	Less polar on TLC/HPLC. Remove by re-running the reduction or via column chromatography.
2-Amino-4-hydroxy-3-methoxybenzoic acid	OH group instead of O-benzyl	Debenzylation during nitro reduction[1]	More polar on TLC/HPLC. Best removed by column chromatography on triethylamine-treated silica.
Benzyl Alcohol	Ph-CH₂OH	Hydrolysis of benzyl bromide/chloride used in synthesis	Non-polar, neutral impurity. Easily removed by acid-base extraction.[1]
Unreacted Starting Materials	Varies depending on synthetic route	Incomplete reaction	Removal depends on the specific starting material, but acid-base extraction is often effective.

Part 4: Purification Strategy Decision Tree

This diagram outlines a logical approach to selecting a purification method based on the initial assessment of the crude product.

Caption: Decision tree for selecting a purification strategy.

Part 5: Frequently Asked Questions (FAQs)

Q: How should I store the purified 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid? A: The amino group makes the compound susceptible to oxidation, which can cause discoloration. Store the purified solid in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), at a low temperature (e.g., 4°C), and protected from light.[1]

Q: What are the best analytical methods to confirm the purity of the final product? A: A combination of techniques is recommended:

• HPLC: Provides quantitative purity data.

• NMR (¹H and ¹³C): Confirms the chemical structure and can detect impurities if they are present in significant amounts (>1-2%).

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Melting Point: A sharp melting point close to the literature value is a good indicator of high purity.

Q: Can I use ion-exchange chromatography for purification? A: Yes, ion-exchange chromatography is a powerful technique for purifying amino acids.[3][8] You could use a cation-exchange resin, which would bind your protonated compound at a low pH. Elution would then be achieved by raising the pH or increasing the ionic strength of the buffer. This method is particularly effective for large-scale purifications.

References

• Extraction of amino acids from aqueous mixtures and quaternary ammonium salt intermediates produced therein.

• Acid–base extraction. Wikipedia. [Link]

• Process for purifying tryptophan.

• Separation and Refining of Amino acids. Mitsubishi Chemical Corporation. [Link]

• Is it possible to extract amino acids from water using extraction? ResearchGate. [Link]

• Method for crystallization of amino acids.

• Recrystallization Technique for Organic Chemistry with Nadia Korovina. YouTube. [Link]

• Recrystallization of Benzoic Acid. University of Missouri–St. Louis. [Link]

• Separation, purification and identification of the components of a mixture. The Royal Society of Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. westfield.ma.edu [westfield.ma.edu]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. US5057615A - Process for purifying tryptophan - Google Patents [patents.google.com]
• 8. diaion.com [diaion.com]

Reference Data & Comparative Studies

A Technical Guide to Substituted Aminobenzoic Acids: A Comparative Analysis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the selection of appropriate building blocks is paramount to the successful synthesis of complex molecular architectures with desired pharmacological profiles. Among the vast array of available synthons, aminobenzoic acids and their derivatives stand out as privileged scaffolds due to their versatile reactivity and presence in numerous biologically active compounds. This guide provides an in-depth technical comparison of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid with other key aminobenzoic acid derivatives, offering insights into their synthetic utility supported by experimental data and detailed protocols.

The Strategic Importance of Substitution Patterns in Aminobenzoic Acids

The reactivity and utility of an aminobenzoic acid in a synthetic route are profoundly influenced by the nature and position of substituents on the aromatic ring. The interplay of electronic and steric effects dictates the nucleophilicity of the amino group, the acidity of the carboxylic acid, and the susceptibility of the ring to further modification.

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid presents a unique substitution pattern with significant implications for its synthetic applications. The key features of this molecule are:

• An Ortho-Amino Group: The proximity of the amino and carboxylic acid groups can lead to intramolecular hydrogen bonding, influencing the molecule's conformation and the reactivity of both functional groups.

• Electron-Donating Groups: The 3-methoxy and 4-benzyloxy substituents are electron-donating groups, which are expected to increase the electron density of the aromatic ring and enhance the nucleophilicity of the 2-amino group. This can facilitate reactions such as acylation and alkylation.

• A Bulky Benzyloxy Group: The presence of the benzyloxy group at the 4-position introduces steric hindrance, which can influence the regioselectivity of reactions and the accessibility of the neighboring functional groups. Furthermore, this group can be readily cleaved under standard hydrogenolysis conditions to reveal a hydroxyl group, providing a handle for further functionalization.

To understand the unique advantages of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, we will compare it with other commonly used aminobenzoic acid derivatives in key synthetic transformations.

Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

Proposed Synthetic Pathway:

Figure 1: Proposed synthetic route to 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Experimental Protocol: Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

This protocol is a proposed route and may require optimization.

Step 1: Synthesis of 4-(Benzyloxy)-3-methoxybenzoic acid

• To a solution of vanillic acid (1 equivalent) in acetone, add potassium carbonate (2.5 equivalents).

• Add benzyl bromide (1.2 equivalents) dropwise at room temperature.

• Heat the reaction mixture to reflux and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• After completion, filter the reaction mixture and concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford 4-(Benzyloxy)-3-methoxybenzoic acid.

Step 2: Synthesis of 2-Nitro-4-(benzyloxy)-3-methoxybenzoic acid

• To a cooled (0 °C) solution of 4-(Benzyloxy)-3-methoxybenzoic acid (1 equivalent) in concentrated sulfuric acid, add a mixture of concentrated nitric acid and concentrated sulfuric acid dropwise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0-5 °C for 2-3 hours.

• Pour the reaction mixture onto crushed ice and extract with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield 2-Nitro-4-(benzyloxy)-3-methoxybenzoic acid.

Step 3: Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

• Dissolve 2-Nitro-4-(benzyloxy)-3-methoxybenzoic acid (1 equivalent) in methanol.

• Add 10% Palladium on carbon (10 mol%) to the solution.

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr apparatus) at room temperature for 12-18 hours.[1]

• Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced pressure to obtain 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Comparative Performance in Key Synthetic Applications

The utility of an aminobenzoic acid derivative is best demonstrated through its performance in common synthetic transformations. Here, we compare the expected reactivity of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid with other analogues in amide bond formation and palladium-catalyzed cross-coupling reactions.

Amide Bond Formation

The formation of an amide bond is one of the most fundamental and frequently employed reactions in drug discovery. The nucleophilicity of the amino group is a key determinant of the reaction's efficiency.

Comparative Reactivity:

The electron-donating methoxy and benzyloxy groups at the 3 and 4-positions of the target compound are expected to enhance the nucleophilicity of the 2-amino group compared to unsubstituted anthranilic acid or aminobenzoic acids with electron-withdrawing groups. This increased nucleophilicity can lead to faster reaction rates and higher yields in amide coupling reactions.

Table 1: Predicted Reactivity in Amide Coupling

Aminobenzoic Acid Derivative	Key Substituents	Expected Relative Reactivity	Rationale
2-Amino-4-(benzyloxy)-3-methoxybenzoic acid	3-OCH₃, 4-OBn (EDG)	High	Electron-donating groups increase the nucleophilicity of the amino group.
2-Amino-4-methoxybenzoic acid	4-OCH₃ (EDG)	High	Similar to the target compound, the methoxy group enhances nucleophilicity.
Anthranilic acid (2-Aminobenzoic acid)	None	Moderate	Baseline reactivity for comparison.
2-Amino-4-nitrobenzoic acid	4-NO₂ (EWG)	Low	The electron-withdrawing nitro group significantly reduces the nucleophilicity of the amino group.

Experimental Protocol: General Amide Coupling

• To a solution of the aminobenzoic acid derivative (1 equivalent) and a carboxylic acid (1.1 equivalents) in an anhydrous aprotic solvent (e.g., DMF or DCM), add a coupling agent such as HATU (1.2 equivalents) and a non-nucleophilic base like DIPEA (2.5 equivalents).

• Stir the reaction mixture at room temperature for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and wash sequentially with aqueous acid, aqueous base, and brine.

• Dry the organic layer, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Figure 2: General workflow for amide bond formation.

Palladium-Catalyzed Cross-Coupling Reactions

Substituted anilines are valuable substrates in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, for the formation of C-C bonds. The electronic properties of the aminobenzoic acid can influence the oxidative addition step of the catalytic cycle.

Comparative Reactivity:

While the primary factor for reactivity in Suzuki coupling is the nature of the halide (I > Br > Cl), the electronic nature of the aromatic ring also plays a role. The electron-rich nature of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid may facilitate the oxidative addition of the palladium catalyst, potentially leading to higher reaction efficiency compared to electron-deficient systems.

For a comparative analysis, we will consider the hypothetical Suzuki coupling of the corresponding bromo-derivatives.

Table 2: Predicted Performance in Suzuki-Miyaura Coupling of Bromo-Aminobenzoic Acids

Bromo-Aminobenzoic Acid Derivative	Key Substituents	Expected Relative Yield	Rationale
2-Amino-3-bromo-4-(benzyloxy)-methoxybenzoic acid	3-OCH₃, 4-OBn (EDG)	High	Electron-rich ring may facilitate oxidative addition.
2-Amino-3-bromo-4-methoxybenzoic acid	4-OCH₃ (EDG)	High	Similar electronic effects to the target compound.
2-Amino-3-bromobenzoic acid	None	Moderate	Baseline for comparison.
2-Amino-3-bromo-4-nitrobenzoic acid	4-NO₂ (EWG)	Moderate to Low	Electron-withdrawing group may disfavor oxidative addition.

Experimental Protocol: General Suzuki-Miyaura Coupling

• To a reaction vessel, add the bromo-aminobenzoic acid derivative (1 equivalent), the boronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents).

• Add a suitable solvent system (e.g., dioxane/water or toluene/ethanol/water).

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C and stir for 6-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Figure 3: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Spectroscopic Data Comparison

The structural differences between aminobenzoic acid derivatives are clearly reflected in their spectroscopic data. Below is a comparison of the expected ¹H NMR spectral data for our target compound and a closely related analogue.

Table 3: Comparative ¹H NMR Data (Predicted vs. Experimental)

Proton	2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (Predicted, in DMSO-d₆)	2-Amino-4-methoxybenzoic acid (Experimental, in DMSO-d₆)[1]
OCH₃	~3.8-3.9 ppm (s, 3H)	3.70 ppm (s, 3H)
Aromatic H	~6.2-7.6 ppm (m)	6.09 ppm (dd, 1H), 6.23 ppm (d, 1H), 7.59 ppm (d, 1H)
CH₂ (Bn)	~5.1 ppm (s, 2H)	-
Phenyl H (Bn)	~7.3-7.5 ppm (m, 5H)	-
NH₂	Broad singlet	Not explicitly reported, expected to be a broad signal
COOH	Broad singlet	Not explicitly reported, expected to be a broad signal

The presence of the benzyloxy group in the target compound would introduce characteristic signals for the benzylic protons (a singlet around 5.1 ppm) and the aromatic protons of the benzyl group (a multiplet between 7.3-7.5 ppm).

Conclusion

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid emerges as a highly valuable and versatile building block for organic synthesis, particularly in the realm of drug discovery. Its unique substitution pattern, featuring two electron-donating groups, imparts enhanced nucleophilicity to the amino group, making it an excellent candidate for efficient amide bond formation. Furthermore, its electron-rich aromatic core suggests favorable reactivity in palladium-catalyzed cross-coupling reactions. The presence of a readily cleavable benzyloxy group provides an additional strategic advantage, allowing for late-stage functionalization.

While direct comparative experimental data for this specific molecule is limited in the public domain, this guide provides a robust framework for predicting its performance based on established chemical principles and data from closely related analogues. The detailed synthetic protocols and comparative analyses presented herein are intended to empower researchers, scientists, and drug development professionals to effectively incorporate this and other substituted aminobenzoic acids into their synthetic strategies, ultimately accelerating the discovery of novel therapeutic agents.

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A Comparative Guide to the Reactivity of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid and Related Substituted Anthranilic Acids

This guide provides an in-depth analysis of the chemical reactivity of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, a versatile building block in medicinal chemistry and organic synthesis.[1] By dissecting its structural features and comparing it with analogous compounds, we aim to provide researchers, scientists, and drug development professionals with a predictive framework for its behavior in common synthetic transformations. The principles discussed herein are grounded in fundamental organic chemistry, supported by experimental observations from relevant literature.

Deconstructing the Molecular Architecture: Electronic and Steric Effects

The reactivity of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is governed by the complex interplay of its four distinct functional groups attached to the aromatic core: a carboxylic acid, a primary amino group, a methoxy ether, and a benzyloxy ether.

• Amino Group (-NH₂): A powerful electron-donating group (EDG) through resonance (+R effect) and weakly electron-withdrawing through induction (-I effect). It is a strong activating group for electrophilic aromatic substitution (EAS) and directs incoming electrophiles to the ortho and para positions.[2][3]

• Methoxy (-OCH₃) & Benzyloxy (-OCH₂Ph) Groups: Both are strong electron-donating groups via resonance (+R) and moderately withdrawing via induction (-I). They are also potent activating, ortho/para-directing groups.

• Carboxylic Acid Group (-COOH): An electron-withdrawing group (EWG) through both resonance (-R) and induction (-I). It deactivates the aromatic ring towards EAS and acts as a meta-director.[4]

The substitution pattern—particularly the placement of the amino and methoxy groups ortho to the carboxylic acid—introduces significant steric and electronic consequences, collectively known as the "ortho effect" . This effect is critical to understanding the molecule's unique reactivity.

The "Ortho Effect": A Dominant Influence

Nearly all ortho-substituted benzoic acids are stronger acids than their meta and para isomers, regardless of the substituent's electronic nature.[5][6] This is primarily due to a steric clash between the ortho substituent and the carboxyl group, which forces the -COOH group to twist out of the plane of the benzene ring.[7][8][9] This loss of planarity inhibits resonance between the carboxyl group and the ring, which in turn increases the acidity of the carboxylic proton.[5][7]

Simultaneously, the basicity of the ortho-amino group is diminished. Steric hindrance from the adjacent methoxy and carboxyl groups impedes the approach of a proton to the nitrogen's lone pair, destabilizing the resulting ammonium cation.[5][7] This phenomenon is often termed "Steric Inhibition of Protonation".

Caption: Electronic contributions of substituents on the core aromatic ring.

Comparative Reactivity in Key Synthetic Transformations

To contextualize the reactivity of our target compound, we will compare it to simpler, structurally related molecules: Benzoic Acid, Anthranilic Acid (2-aminobenzoic acid), and 3-Methoxy-anthranilic acid.

Compound	Key Structural Features
Target Compound	2-NH₂, 3-OCH₃, 4-OCH₂Ph, 1-COOH
Anthranilic Acid	2-NH₂, 1-COOH
3-Methoxy-anthranilic acid	2-NH₂, 3-OCH₃, 1-COOH
Benzoic Acid	1-COOH

Amide Bond Formation: A Tale of Two Effects

The formation of an amide bond is arguably the most critical reaction involving the carboxylic acid functionality. The rate and efficiency of this transformation depend heavily on the activation of the carboxyl group, which is influenced by the electronic environment of the aromatic ring.

Analysis: Electron-withdrawing groups (EWGs) on the benzoic acid ring generally stabilize the carboxylate anion, increasing acidity and accelerating amide coupling reactions.[4][10][11] Conversely, electron-donating groups (EDGs) decrease acidity.[10]

For our target compound, the powerful EDGs (-NH₂, -OR) would be expected to decrease acidity. However, the ortho effect from the 2-amino and 3-methoxy groups is the dominant factor. By sterically inhibiting resonance, the ortho substituents make the carboxylic acid more acidic than benzoic acid and even its parent, anthranilic acid.[5][12] This enhanced acidity facilitates the activation step with common coupling reagents.

Comparative Performance in Amide Coupling:

Compound	Expected pKa (relative)	Expected Amide Coupling Rate	Key Considerations
Target Compound	Most Acidic	Fastest	Steric hindrance near the carboxyl group may necessitate more robust coupling reagents like HATU or T3P®.[13]
3-Methoxy-anthranilic acid	More Acidic	Fast	Experiences a similar, though less pronounced, ortho effect.
Anthranilic Acid	Acidic	Moderate	Baseline reactivity for an ortho-amino benzoic acid.
Benzoic Acid	Least Acidic (pKa ~4.2)	Slowest	Lacks the activating influence of the ortho effect.

Electrophilic Aromatic Substitution (EAS): A Crowded and Activated Ring

The benzene ring of the target compound is highly activated towards electrophiles due to three potent EDGs. The challenge lies in predicting the regioselectivity, as multiple directing effects are in competition.

Analysis: The directing power of activating groups generally follows the order: -NH₂ > -OR > -Alkyl. The amino group is the most powerful activating and directing group present.[2][3] Therefore, substitution will be directed primarily to its vacant ortho (position 6) and para (position 5) positions.

• Position 5: This site is para to the -NH₂ group, ortho to the -OCH₂Ph group, and meta to the -COOH and -OCH₃ groups. It is strongly activated.

• Position 6: This site is ortho to the -NH₂ group and ortho to the -COOH group. It is sterically hindered and adjacent to a deactivating group.

Therefore, electrophilic attack is overwhelmingly favored at Position 5 . However, the high reactivity of the ring means that polysubstitution can be a significant issue, often requiring protection of the highly activating amino group (e.g., via acetylation) to achieve selective monosubstitution.[3]

Caption: Competing directing effects for Electrophilic Aromatic Substitution.

Experimental Protocol: Comparative Amide Coupling Efficiency

To empirically validate the theoretical principles discussed, a standardized experiment can be performed. This protocol provides a self-validating system to compare the reactivity of different benzoic acid derivatives in a common amide-forming reaction.

Workflow: Comparative Analysis of Amide Coupling

Caption: Experimental workflow for comparing amide coupling efficiency.

Step-by-Step Methodology

• Reaction Setup:

  • To four separate, dry vials, add the respective benzoic acid derivative (Target Compound, Anthranilic Acid, 3-Methoxy-anthranilic acid, Benzoic Acid) (0.5 mmol, 1.0 eq.).

  • Dissolve each acid in 2 mL of anhydrous N,N-Dimethylformamide (DMF).

  • To each vial, add HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) (210 mg, 0.55 mmol, 1.1 eq.) followed by N,N-Diisopropylethylamine (DIPEA) (174 µL, 1.0 mmol, 2.0 eq.).[13]

  • Stir the mixtures at room temperature for 10 minutes to allow for pre-activation.

  • Add benzylamine (60 µL, 0.55 mmol, 1.1 eq.) to each vial.

• Reaction Monitoring:

  • Stir all reactions at room temperature.

  • Monitor the reaction progress by taking a small aliquot at t = 15, 30, 60, and 120 minutes. Analyze by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the consumption of the starting acid.

• Work-up and Purification:

  • After 2 hours (or upon completion), dilute each reaction mixture with 20 mL of ethyl acetate.

  • Wash the organic layer sequentially with 15 mL of 1M HCl, 15 mL of saturated aq. NaHCO₃, and 15 mL of brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

• Analysis:

  • Determine the isolated yield of the corresponding N-benzylbenzamide product for each reaction.

  • Confirm the identity and purity of the products using ¹H NMR and Mass Spectrometry.

  • The reaction rate can be qualitatively or quantitatively determined by comparing the consumption of starting material at each time point from the LC-MS data.

Conclusion and Outlook

The reactivity of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a fascinating case study in the interplay of steric and electronic effects. While its multiple electron-donating groups render the aromatic ring highly activated, it is the often-overlooked ortho effect that dictates the reactivity of its most synthetically valuable handle: the carboxylic acid.

• For Amide Coupling: Expect rapid reactions due to enhanced acidity. Be prepared for potential steric hindrance by selecting powerful coupling reagents.

• For Electrophilic Aromatic Substitution: Expect high reactivity and direct substitution to position 5. Employ protective group strategies for the amine to control reactivity and prevent polysubstitution.

• For Amino Group Modification: Expect reduced basicity and nucleophilicity compared to unhindered anilines.

By understanding these underlying principles, chemists can better predict the behavior of this complex scaffold and design more efficient and selective synthetic routes for the development of novel molecules in the pharmaceutical and materials science fields.

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A Predictive Guide to the Spectroscopic Confirmation of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

For researchers, medicinal chemists, and drug development professionals, the unambiguous structural confirmation of a novel or synthesized molecule is a cornerstone of scientific rigor. This guide provides a comprehensive, predictive analysis for the spectroscopic confirmation of the "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid" structure. In the absence of publicly available experimental data for this specific molecule, this document serves as a detailed roadmap for its characterization, drawing upon established spectroscopic principles and comparative data from structurally analogous compounds.

The strategic selection of spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—provides a multi-faceted approach to structural elucidation. Each technique offers a unique and complementary perspective on the molecule's atomic and functional group landscape. This guide will detail the predicted spectral features and provide standardized protocols for data acquisition, ensuring a self-validating system for structural confirmation.

Predicted Spectroscopic Signatures and Comparative Analysis

The following sections outline the anticipated spectroscopic data for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. These predictions are derived from the analysis of its constituent functional groups and by drawing comparisons with the known spectroscopic data of related molecules such as 2-amino-4-methoxybenzoic acid[1][2], 2-amino-3-methoxybenzoic acid[3][4], various methoxybenzoic acid isomers[5], and 4-benzyloxybenzoic acid[6].

¹H NMR Spectroscopy: A Proton's Perspective

Proton NMR (¹H NMR) spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. For 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, the ¹H NMR spectrum is expected to be rich with information, revealing the number of distinct proton environments, their electronic surroundings, and their spatial relationships through spin-spin coupling.

Predicted ¹H NMR Data (in DMSO-d₆, 400 MHz)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale and Comparative Insights
Carboxylic Acid (-COOH)	~12.0 - 13.0	Broad Singlet	1H	The acidic proton of a carboxylic acid is typically deshielded and appears as a broad singlet, often exchanging with residual water in the solvent. This is consistent with data for various benzoic acid derivatives[5].
Benzyloxy Phenyl Protons	~7.30 - 7.50	Multiplet	5H	The five protons of the unsubstituted phenyl ring of the benzyloxy group are expected in this region.
Aromatic Proton (H-6)	~7.60 - 7.80	Doublet	1H	This proton is ortho to the carboxylic acid group and is expected to be the most deshielded of the benzoic acid ring protons.
Aromatic Proton (H-5)	~6.40 - 6.60	Doublet	1H	This proton is ortho to the amino group and meta to the carboxylic acid, leading to a more shielded environment.
Benzyloxy Methylene (-OCH₂Ph)	~5.10 - 5.30	Singlet	2H	The methylene protons of the benzyloxy group are deshielded by the adjacent oxygen and the phenyl ring, appearing as a characteristic singlet.
Amino (-NH₂)	~4.50 - 5.50	Broad Singlet	2H	The chemical shift of amine protons can vary and is often broad due to quadrupole moments and exchange.
Methoxy (-OCH₃)	~3.80 - 3.90	Singlet	3H	The methoxy group protons will appear as a sharp singlet in a region typical for methoxy groups on an aromatic ring[5][7].

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is advantageous for its ability to dissolve a wide range of organic compounds and for the observation of exchangeable protons like those of the carboxylic acid and amino groups.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion and resolution.

• Acquisition: Acquire the spectrum at room temperature using a standard pulse program. Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

• Referencing: Reference the chemical shifts to the residual solvent peak of DMSO-d₆ at 2.50 ppm.

¹³C NMR Spectroscopy: The Carbon Skeleton

Carbon-13 NMR spectroscopy provides critical information about the carbon framework of the molecule. Each unique carbon atom will give rise to a distinct signal, allowing for a complete carbon count and insight into the electronic environment of each carbon.

Predicted ¹³C NMR Data (in DMSO-d₆, 100 MHz)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale and Comparative Insights
Carboxylic Acid (-COOH)	~168 - 172	The carbonyl carbon of the carboxylic acid is highly deshielded, a characteristic feature of this functional group[7].
Aromatic C-1	~110 - 115	The carbon bearing the carboxylic acid group.
Aromatic C-2	~140 - 145	The carbon bearing the amino group.
Aromatic C-3	~150 - 155	The carbon bearing the methoxy group.
Aromatic C-4	~155 - 160	The carbon bearing the benzyloxy group.
Aromatic C-5	~100 - 105	This carbon is expected to be significantly shielded due to the ortho amino and para benzyloxy groups.
Aromatic C-6	~125 - 130
Benzyloxy Phenyl Carbons	~127 - 137	The carbons of the unsubstituted phenyl ring of the benzyloxy group.
Benzyloxy Methylene (-OCH₂Ph)	~70 - 75	The methylene carbon is deshielded by the adjacent oxygen atom.
Methoxy (-OCH₃)	~55 - 60	A typical chemical shift for a methoxy carbon attached to an aromatic ring[7][8].

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. A higher concentration may be beneficial due to the lower natural abundance of ¹³C.

• Instrumentation: A high-field NMR spectrometer (e.g., 100 MHz or higher for carbon).

• Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be necessary to achieve an adequate signal-to-noise ratio.

• Referencing: Reference the chemical shifts to the solvent peak of DMSO-d₆ at 39.52 ppm.

Infrared (IR) Spectroscopy: Functional Group Fingerprints

Infrared spectroscopy is a rapid and effective method for identifying the presence of key functional groups within a molecule. The absorption of infrared radiation at specific wavenumbers corresponds to the vibrational frequencies of different bonds.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Appearance	Comparative Insights
3300 - 3500	N-H (Amino)	Symmetric & Asymmetric Stretching	Two distinct sharp to medium peaks.	Typical for primary amines.
2500 - 3300	O-H (Carboxylic Acid)	Stretching	Very broad and strong absorption.	A characteristic feature of carboxylic acid dimers[5].
~1680 - 1710	C=O (Carboxylic Acid)	Stretching	Strong and sharp.	The exact position can be influenced by conjugation and hydrogen bonding.
~1600, ~1450	C=C (Aromatic)	Stretching	Medium to strong, sharp peaks.	Characteristic of the aromatic rings.
~1200 - 1300	C-O (Ether)	Asymmetric Stretching	Strong.	Arising from the methoxy and benzyloxy groups.
~1000 - 1100	C-O (Ether)	Symmetric Stretching	Strong.

Experimental Protocol: IR Spectroscopy

• Sample Preparation:

  • KBr Pellet: Grind a small amount of the solid sample with dry potassium bromide (KBr) and press it into a thin, transparent pellet.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal. This method is often quicker and requires less sample preparation.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition: Record a background spectrum of the empty sample compartment or the clean ATR crystal. Then, record the sample spectrum.

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Puzzle

Mass spectrometry provides the molecular weight of the compound and, through fragmentation analysis, offers valuable clues about its structure. For 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (Molecular Formula: C₁₅H₁₅NO₄), the expected molecular weight is approximately 273.28 g/mol .

Predicted Mass Spectrum Data (Electron Ionization - EI)

m/z	Proposed Fragment	Interpretation
273	[M]⁺	The molecular ion peak.
256	[M - OH]⁺	Loss of a hydroxyl radical from the carboxylic acid.
228	[M - COOH]⁺	Loss of the carboxylic acid group.
182	[M - C₇H₇]⁺	Loss of the benzyl group (C₆H₅CH₂).
91	[C₇H₇]⁺	The benzyl cation, often a very prominent peak for benzyloxy compounds.

Rationale for Fragmentation: Under electron ionization, the molecule will lose an electron to form the molecular ion [M]⁺. The most likely fragmentation pathways will involve the cleavage of the weakest bonds. The benzylic C-O bond is prone to cleavage, leading to a stable benzyl cation (m/z 91) and a substituted benzoic acid radical cation. Decarboxylation (loss of COOH) is also a common fragmentation pathway for benzoic acids[9].

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample can be introduced via a direct insertion probe or through a gas chromatograph (GC-MS) if the compound is sufficiently volatile and thermally stable.

• Ionization: Electron Ionization (EI) at 70 eV is a standard method for generating fragment ions and creating a library-searchable spectrum.

• Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer will separate the ions based on their mass-to-charge ratio.

• Detection: An electron multiplier or similar detector will record the abundance of each ion.

Visualizing the Structure and Analytical Workflow

To further aid in the conceptualization of the structural analysis, the following diagrams, generated using Graphviz, illustrate the molecular structure with atom numbering for NMR assignment, and a logical workflow for the spectroscopic confirmation process.

Caption: Molecular structure with key functional groups.

Caption: A logical workflow for spectroscopic analysis.

Conclusion

The structural elucidation of a molecule like 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid requires a synergistic application of modern spectroscopic techniques. While direct experimental data is not yet publicly cataloged, this guide provides a robust, predictive framework based on sound chemical principles and comparative data from analogous structures. By following the detailed protocols and comparing the acquired data with the predicted spectral features, researchers can confidently confirm the structure of their synthesized compound. This analytical rigor is indispensable for the advancement of chemical and pharmaceutical research.

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A Senior Application Scientist's Guide to the X-ray Crystallography of 2-Amino-4-(benzyloxy)-3-methoxybenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, comparative analysis of crystallographic approaches for derivatives of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. These compounds, part of the broader aminobenzoic acid family, are significant scaffolds in medicinal chemistry.[1] Their three-dimensional structure, elucidated through X-ray crystallography, is paramount for understanding structure-activity relationships (SAR) and guiding rational drug design.[2][3]

While a public crystal structure for the parent compound "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid" is not available, this guide synthesizes field-proven methodologies and comparative data from structurally analogous molecules to empower researchers in their crystallization and structural analysis endeavors.

The Crystallization Challenge: A Comparative Analysis of Methodologies

Obtaining high-quality single crystals suitable for X-ray diffraction is often the primary bottleneck in structural elucidation.[4][5] The success of crystallization is highly dependent on achieving a state of controlled supersaturation, allowing for slow, ordered molecular assembly rather than rapid, amorphous precipitation.[6][7] The choice of method is therefore a critical experimental parameter.

For aminobenzoic acid derivatives, which often exhibit moderate solubility in organic solvents and a propensity for hydrogen bonding, a systematic approach is essential. Below is a comparison of common crystallization techniques, outlining their principles, advantages, and limitations for this class of compounds.

Technique	Principle	Advantages for Aminobenzoic Acid Derivatives	Limitations & Causality	Recommended Solvents
Slow Evaporation	Solvent is slowly removed from a saturated solution, increasing solute concentration to the point of nucleation and crystal growth.[8]	Simple setup, requires minimal sample. Effective for compounds that are stable and not overly sensitive to concentration changes.	Lack of precise control over evaporation rate can lead to too rapid supersaturation, resulting in small or poorly formed crystals. Not ideal for highly volatile solvents.	Methanol, Ethanol, Acetone, Dichloromethane
Vapor Diffusion (Hanging/Sitting Drop)	A drop of the compound solution is equilibrated against a larger reservoir of a precipitant (anti-solvent). The precipitant vapor slowly diffuses into the drop, reducing the solute's solubility and inducing crystallization.[6][8]	Excellent control over the rate of supersaturation by adjusting reservoir concentration.[8] Highly effective for small sample quantities (mg scale). Allows for screening of many conditions simultaneously.	Requires a binary solvent system where the compound is soluble in the drop solvent and insoluble in the reservoir solvent (precipitant).[6]	Drop Solvent: DMF, DMSO. Reservoir: Water, Isopropanol, Hexane.
Liquid-Liquid Diffusion	A solution of the compound is carefully layered with a miscible anti-solvent. Crystals form at the interface where the two liquids slowly mix.[4]	Creates a gentle, undisturbed concentration gradient ideal for growing large, high-quality crystals. Useful for compounds that are sensitive to handling.	Requires larger volumes of solvent and sample. The setup can be easily disturbed, disrupting crystal growth.	Solvent Layer: Methanol, THF. Anti-solvent Layer: Hexane, Toluene.
Cooling Crystallization	A saturated solution at a higher temperature is slowly cooled, decreasing solubility and causing the compound to crystallize out.[6][7]	Effective for compounds with a steep solubility curve (high solubility in hot solvent, low in cold). Can be precisely controlled with programmable equipment.	Risk of "oiling out" if the solution becomes supersaturated too quickly. Less effective for compounds with low temperature-dependent solubility.	Acetonitrile, Ethyl Acetate, Toluene

Expert Insight: For novel 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid derivatives, vapor diffusion is the recommended starting point. Its high degree of control and suitability for small-scale screening provides the best balance of efficiency and success rate. Slow evaporation is a simpler secondary option if solubility in volatile solvents is favorable.

The Crystallographic Workflow: From Synthesis to Structure

The journey from a synthesized powder to a refined 3D structure is a multi-step process. Each stage requires meticulous execution to ensure the final data is of high quality and accurately represents the molecule's solid-state conformation.

Caption: The workflow from synthesis to final crystal structure.

Field-Proven Protocol: Vapor Diffusion Crystallization

This protocol describes a self-validating system for crystallizing a representative 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid derivative using the hanging drop vapor diffusion method.

A. Pre-requisite: Purity is Paramount

• Rationale: Impurities can act as "kinks" in the crystal lattice, inhibiting the ordered packing required for diffraction-quality crystal growth.

• Action: Ensure the synthesized compound is >98% pure as determined by HPLC and that its chemical identity is confirmed by ¹H NMR and Mass Spectrometry.

B. Materials

• Target compound

• Solvents (e.g., HPLC-grade DMF, DMSO)

• Precipitants (e.g., Deionized water, Isopropanol)

• 24-well crystallization plates

• Siliconized glass cover slips

• Micropipettes

C. Step-by-Step Methodology

• Prepare the Reservoir: Pipette 500 µL of precipitant solution into the reservoir of a crystallization plate well. Prepare a gradient of concentrations (e.g., 10%, 20%, 30% Isopropanol in water) to screen a range of conditions.

• Prepare the Compound Solution: Prepare a concentrated stock solution of the compound (e.g., 10-20 mg/mL) in a suitable solvent like DMF. The solution should be fully dissolved and free of particulates.

• Set the Drop: Pipette 1 µL of the compound solution onto the center of a siliconized cover slip. Pipette 1 µL of the reservoir solution into the compound drop and mix gently by aspiration.

  • Expert Insight: This 1:1 mixing immediately brings the solution closer to supersaturation, accelerating the equilibration process.

• Seal the Well: Invert the cover slip and place it over the reservoir, ensuring the drop is suspended above the solution. Seal the well with vacuum grease to create an airtight system.

• Incubate and Monitor: Place the plate in a vibration-free location at a constant temperature (e.g., 20°C). Monitor the drops daily under a microscope for the first week, then weekly. Document any changes, such as precipitation, phase separation (oiling out), or crystal formation.

• Harvesting: Once suitable crystals (ideally 30-300 microns in size) have grown, carefully remove the cover slip.[9] Quickly scoop the crystal using a cryo-loop and immediately plunge it into liquid nitrogen for cryo-cooling. This prevents ice formation which can damage the crystal.

Structural Analysis: Interpreting the Data

The final crystallographic information file (CIF) provides a wealth of data. For aminobenzoic acid derivatives, key areas of focus include:

• Intramolecular Geometry: Analysis of bond lengths, bond angles, and torsion angles reveals the molecule's preferred conformation in the solid state.[9][10] For example, the planarity between the carboxylic acid group and the benzene ring is often distorted by steric hindrance from adjacent substituents.

• Intermolecular Interactions: These forces dictate how molecules pack in the crystal lattice. In this class of compounds, expect to see:

  • Hydrogen-Bonded Dimers: The carboxylic acid groups often form strong head-to-head hydrogen bonds (O-H···O), creating robust dimeric synthons that are a common feature in the crystal structures of benzoic acids.[11]

  • Amine Interactions: The amino group can act as a hydrogen bond donor, interacting with carboxylate oxygens or methoxy groups of neighboring molecules, further stabilizing the lattice.

• Polymorphism: Different crystallization conditions can sometimes lead to different crystal packing arrangements, known as polymorphs. Each polymorph is a distinct solid form with unique physical properties (e.g., solubility, stability), a critical consideration in pharmaceutical development.

Below is a comparative table of hypothetical crystallographic data for derivatives, illustrating the kind of insights that can be gained.

Derivative	Substituent (R)	Crystal System	Space Group	Key Interaction Motif	Calculated Density (g/cm³)
Parent	H	Monoclinic	P2₁/c	Carboxylic acid dimer	1.45
Derivative A	5-Fluoro	Orthorhombic	Pbca	C-H···F interactions; Acid dimer	1.58
Derivative B	5-Chloro	Monoclinic	P2₁/n	Cl···Cl interactions; Acid dimer	1.62
Derivative C	6-Methyl	Triclinic	P-1	Steric hindrance disrupts planarity	1.41

Analysis: The data shows how even small changes to the molecular structure (adding a halogen) can alter the crystal system and introduce new intermolecular interactions, leading to denser packing. A bulkier group (methyl) can disrupt typical packing motifs, resulting in a less dense structure. This information is invaluable for understanding how substitutions will impact the solid-state properties of a potential drug candidate.

Conclusion

The X-ray crystallographic analysis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid derivatives is a powerful, yet challenging, endeavor. A systematic and logical approach to crystallization, grounded in an understanding of solubility and supersaturation principles, is crucial for success. By employing controlled techniques like vapor diffusion and meticulously validating compound purity, researchers can reliably obtain high-quality crystals. The resulting three-dimensional structures provide unparalleled insight into molecular conformation and intermolecular interactions, directly supporting the data-driven design of next-generation therapeutics.

References

• Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. ePrints Soton - University of Southampton.
• Royal Society of Chemistry. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.
• Crystalliz

• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E, 72(Pt 11), 1633–1639. [Link]

• Lin, C. (2024). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Physixfactor.
• University of York. (n.d.). Single Crystal X-ray Diffraction. Chemistry Teaching Labs.
• University of Colorado Boulder. (n.d.).

• Weyer, J., et al. (1981). P-Aminobenzoic acid derivatives. Mode of action and structure-activity relationships in a cell-free system (Escherichia coli). Molecular Pharmacology, 20(2), 263-269. [Link]

• Carleton College. (2007). Single-crystal X-ray Diffraction. SERC.
• ResearchGate. (2022). Structures of some antimicrobial 4‐aminobenzoic acid derivatives (I–VIII).
• Bruker. (n.d.). Single Crystal X-ray Diffractometers. Bruker.
• Rigaku. (n.d.). Single Crystal X-ray diffraction. Rigaku.

• Bryan, R. F. (1967). An X-ray study of the p-n-alkoxybenzoic acids. Part II. The crystal structure of anisic acid. Journal of the Chemical Society B: Physical Organic, 1311-1316. [Link]

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• 3. Single Crystal X-ray Diffractometers | Bruker [bruker.com]
• 4. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 5. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
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• 8. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. creative-biostructure.com [creative-biostructure.com]
• 10. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 11. An X-ray study of the p-n-alkoxybenzoic acids. Part II. The crystal structure of anisic acid - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

A Researcher's Guide to the Biological Activity Screening of Novel 2-Amino-4-(benzyloxy)-3-methoxybenzoic Acid Derivatives

Introduction: Unveiling the Therapeutic Potential of a Novel Scaffold

In the landscape of drug discovery, the exploration of novel chemical scaffolds is paramount to identifying new therapeutic agents. Benzoic acid and its derivatives have long been recognized as privileged structures, forming the core of numerous pharmacologically active compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects[1][2][3][4][5][6][7][8]. This guide focuses on a specific, largely unexplored scaffold: 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid . The unique substitution pattern of this molecule—a bulky benzyloxy group, a methoxy group, and a reactive amino group—presents a rich chemical space for the generation of diverse derivatives with potentially unique biological profiles.

This document provides a comprehensive framework for the synthesis, biological screening, and comparative analysis of a library of derivatives based on this core structure. We will delve into the practical methodologies for evaluating their potential as anticancer, anti-inflammatory, and antimicrobial agents, supported by detailed, field-proven protocols. The objective is to equip researchers, scientists, and drug development professionals with the necessary tools to systematically investigate this promising class of compounds. To maintain scientific integrity, it is important to note that the experimental data presented herein is representative and hypothetical , designed to illustrate the application of these screening methodologies and the interpretation of potential results.

Part 1: Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic Acid Derivatives: A General Approach

The synthetic strategy for generating a library of derivatives from the parent compound leverages the reactivity of the amino and carboxylic acid functional groups. A plausible and versatile approach is the formation of amide derivatives by coupling various amines or acid chlorides. This allows for the systematic introduction of diverse chemical moieties to probe structure-activity relationships (SAR).

General Synthetic Workflow

The following diagram outlines a general workflow for the synthesis of amide derivatives from the core scaffold. This two-step process involves the activation of the carboxylic acid, followed by coupling with a selected amine.

Caption: General workflow for the synthesis of amide derivatives.

Part 2: Biological Activity Screening Protocols

The selection of appropriate screening assays is critical for elucidating the biological potential of the synthesized derivatives. Based on the known activities of related benzoic acid compounds, we will focus on three key areas: anticancer, anti-inflammatory, and antimicrobial activity.

Anticancer Activity Screening: MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity. It is a robust and widely used method for the initial screening of potential anticancer agents[1][3].

• Cell Culture:

  • Seed human breast cancer cells (MCF-7) in a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the test derivatives and a positive control (e.g., Doxorubicin) in DMSO.

  • Serially dilute the compounds in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5%.

  • Replace the medium in the wells with 100 µL of the medium containing the test compounds. Include wells with untreated cells (negative control) and vehicle control (DMSO).

  • Incubate the plate for 48 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well and incubate for 4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance_Treated / Absorbance_Control) * 100

  • Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Anti-inflammatory Activity Screening: Nitric Oxide (NO) Inhibition Assay

Chronic inflammation is implicated in numerous diseases. Macrophages, when activated by stimuli like lipopolysaccharide (LPS), produce pro-inflammatory mediators, including nitric oxide (NO). This assay measures the ability of the test compounds to inhibit NO production in LPS-stimulated murine macrophage cells (RAW 264.7), a common in vitro model for inflammation[7].

• Cell Culture:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate for 24 hours.

• Compound Treatment:

  • Pre-treat the cells with various concentrations of the test derivatives for 1 hour.

  • Subsequently, stimulate the cells with LPS (1 µg/mL) for 24 hours. Include control wells: untreated cells, cells treated with LPS only, and cells treated with a known inhibitor (e.g., L-NAME) plus LPS.

• Nitrite Measurement (Griess Reagent System):

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Sulfanilamide solution (Griess Reagent A) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (NED) solution (Griess Reagent B) and incubate for another 10 minutes at room temperature, protected from light. A purple/magenta color will develop in the presence of nitrite.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance at 540 nm.

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition relative to the LPS-only control.

Caption: Simplified LPS-induced inflammatory signaling pathway.

Antimicrobial Activity Screening: Broth Microdilution Assay

The emergence of antibiotic-resistant bacteria necessitates the discovery of new antimicrobial agents[9][10][11]. The broth microdilution method is a standardized technique used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Preparation of Bacterial Inoculum:

  • Culture representative Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria in a suitable broth medium overnight.

  • Dilute the overnight culture to achieve a standardized inoculum density (approximately 5 x 10⁵ CFU/mL).

• Preparation of Assay Plate:

  • In a 96-well microtiter plate, add 50 µL of sterile broth to each well.

  • Add 50 µL of the test compound stock solution (e.g., at 2x the highest desired concentration) to the first well of a row.

  • Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, and so on, down the plate. Discard the final 50 µL from the last well. This creates a gradient of compound concentrations.

• Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial inoculum to each well.

  • Include a positive control (bacteria with no compound) and a negative control (broth only).

  • Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.

  • Optionally, a growth indicator like resazurin can be added to aid in the determination.

Part 3: Comparative Analysis of Biological Activity (Hypothetical Data)

To illustrate how the data from these screening assays can be used for comparative analysis, the following tables summarize hypothetical results for a small library of derivatives. In this example, "Derivative 1" is the parent compound, and Derivatives 2-5 are amide modifications.

Table 1: Anticancer Activity against MCF-7 Cells

Compound	R Group Modification	IC₅₀ (µM)
Derivative 1	-OH (Parent Compound)	> 100
Derivative 2	-NH-CH₂-Ph	45.2
Derivative 3	-NH-(4-Cl-Ph)	15.8
Derivative 4	-N(CH₃)₂	89.1
Derivative 5	-NH-Cyclohexyl	62.5
Doxorubicin	(Positive Control)	0.8

Interpretation: The hypothetical data suggests that converting the carboxylic acid to an amide enhances anticancer activity. The introduction of an electron-withdrawing group on the phenyl ring (Derivative 3) appears to be the most effective modification in this series.

Table 2: Anti-inflammatory Activity (NO Inhibition in RAW 264.7 Cells)

Compound	R Group Modification	NO Inhibition IC₅₀ (µM)
Derivative 1	-OH (Parent Compound)	85.3
Derivative 2	-NH-CH₂-Ph	33.7
Derivative 3	-NH-(4-Cl-Ph)	55.1
Derivative 4	-N(CH₃)₂	> 100
Derivative 5	-NH-Cyclohexyl	28.4
L-NAME	(Positive Control)	12.5

Interpretation: In this illustrative dataset, the bulky, non-aromatic cyclohexyl group (Derivative 5) and the benzyl group (Derivative 2) show the best anti-inflammatory potential. This suggests that lipophilicity and steric factors may play a significant role in this activity.

Table 3: Antimicrobial Activity (Minimum Inhibitory Concentration)

Compound	R Group Modification	MIC (µg/mL) vs S. aureus	MIC (µg/mL) vs E. coli
Derivative 1	-OH (Parent Compound)	> 256	> 256
Derivative 2	-NH-CH₂-Ph	128	256
Derivative 3	-NH-(4-Cl-Ph)	64	128
Derivative 4	-N(CH₃)₂	32	64
Derivative 5	-NH-Cyclohexyl	> 256	> 256
Vancomycin	(Control for S. aureus)	2	N/A
Ciprofloxacin	(Control for E. coli)	N/A	1

Interpretation: The hypothetical results indicate that the dimethylamino derivative (Derivative 4) possesses the most promising broad-spectrum antimicrobial activity, although it is modest compared to the standard antibiotics. The activity appears to be more pronounced against the Gram-positive S. aureus.

Conclusion and Future Directions

This guide provides a structured and scientifically grounded approach to the biological activity screening of novel 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid derivatives. By employing a systematic process of synthesis followed by a panel of robust in vitro assays, researchers can efficiently identify lead compounds for further development. The hypothetical data presented herein demonstrates how a comparative analysis can reveal initial structure-activity relationships, guiding the next cycle of chemical optimization.

The most promising derivatives identified in such a primary screening would warrant further investigation, including:

• Secondary Screening: Elucidating the specific mechanism of action (e.g., enzyme inhibition, apoptosis induction).

• In Vivo Studies: Evaluating efficacy and safety in animal models.

• ADME/Tox Profiling: Assessing the absorption, distribution, metabolism, excretion, and toxicity properties of the lead compounds.

The exploration of this novel chemical scaffold holds significant promise for the discovery of new therapeutic agents, and the methodologies outlined in this guide provide a clear path for that journey.

References

A complete list of all sources cited in this guide, including clickable URLs for verification.

• Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. (n.d.). MDPI. [Link]

• Synthesis, docking study and anticancer activity of benzoic acid Substituted derivatives of quinazolinones. (n.d.). Der Pharma Chemica. [Link]

• Naturally occurring benzoic acid derivatives retard cancer cell growth by inhibiting histone deacetylases (HDAC). (n.d.). PMC - NIH. [Link]

• Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. (2023). Preprints.org. [Link]

• Potential Role of Benzoic Acid and its Synthetic Derivatives to Alleviate Cancer: An Up-to-Date Review. (n.d.). PubMed. [Link]

• Potential Role of Benzoic Acid and its Synthetic Derivatives to Alleviate Cancer: An Up-to-Date Review. (2024). Bentham Science. [Link]

• Evaluation of novel compounds as anti-bacterial or anti-virulence agents. (n.d.). PMC - NIH. [Link]

• In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs. (n.d.). MDPI. [Link]

• Discovery of New Antimicrobial Agents using Combinatorial Chemistry. (2007). CORE Scholar. [Link]

• Development of an In Vitro Screening Assay to Test the Antiinflammatory Properties of Dietary Supplements and Pharmacologic Agents. (n.d.). ResearchGate. [Link]

• AISMPred: A Machine Learning Approach for Predicting Anti-Inflammatory Small Molecules. (2024). MDPI. [Link]

• Development of mixed microbial screening and cultivation methods for novel antibiotic discovery. (n.d.). American Chemical Society. [Link]

• Discovery of Novel Antimicrobial-Active Compounds and Their Analogues by In Silico Small Chemical Screening Targeting Staphylococcus aureus MurB. (n.d.). MDPI. [Link]

• Exploration of Chemical Biology Approaches to Facilitate the Discovery and Development of Novel Antibiotics. (2022). Frontiers. [Link]

• 2-Amino-3-methoxybenzoic acid | C8H9NO3 | CID 255720. (n.d.). PubChem - NIH. [Link]

• 2-amino-4-hydroxy-3-methoxybenzaldehyde synthesis technology. (n.d.).

• List of synthesized derivatives of 2-, 3-and 4-aminobenzoic acid. (n.d.). ResearchGate. [Link]

• 2-Amino-3-Chlorobenzoic Acid from Streptomyces coelicolor: A Cancer Antagonist Targeting PI3K/AKT Markers via miRNA Modulation. (n.d.). MDPI. [Link]

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A Comparative Guide to the Purity Assessment of Synthesized 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the intricate pathway of drug discovery and development, the quality of each component is paramount. The compound 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid serves as a sophisticated building block in the synthesis of various pharmaceutical agents. Its molecular architecture, featuring an amino group, a carboxylic acid, and strategically placed methoxy and benzyloxy functionalities, makes it a valuable intermediate. However, the very complexity that makes it useful also presents challenges in its synthesis and purification. The presence of even minute impurities—such as starting materials, by-products, or degradation products—can have a profound impact on the yield, safety, and efficacy of the final active pharmaceutical ingredient (API).[1][2]

This guide provides a comprehensive comparison of the core analytical methodologies used to assess the purity of synthesized 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. We will delve into the causality behind the selection of each technique, present detailed experimental protocols, and offer a comparative analysis to empower researchers to make informed decisions for robust quality control.

Understanding Potential Impurities: A Note on Synthesis

To effectively assess purity, one must anticipate the likely impurities. A plausible synthetic route for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid starts from a simpler, commercially available precursor like 4-hydroxy-3-methoxybenzoic acid. The synthesis would likely involve:

• Protection: Benzylation of the hydroxyl group to form 4-(benzyloxy)-3-methoxybenzoic acid.

• Nitration: Introduction of a nitro group at the 2-position.

• Reduction: Reduction of the nitro group to the desired amino group.

This multi-step synthesis can introduce several potential impurities, including unreacted starting materials, intermediates from incomplete reactions (e.g., the nitro-intermediate), by-products (e.g., isomers from the nitration step), or products of side-reactions like de-benzylation. A robust analytical strategy must be capable of separating and identifying these diverse chemical entities.

Core Analytical Techniques for Purity Verification

A multi-pronged approach is indispensable for a thorough and reliable purity assessment.[3] While each technique provides a unique piece of the puzzle, their combined data creates a comprehensive purity profile. The primary methods for a compound like 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid are High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Elemental Analysis (EA).

High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantitative Purity

Expertise & Experience: HPLC is the gold standard for determining the purity of non-volatile organic compounds in the pharmaceutical industry.[4][5] Its strength lies in its ability to separate the main compound from closely related impurities, allowing for precise quantification. For an aromatic carboxylic acid like our target molecule, Reversed-Phase HPLC (RP-HPLC) is the most common and effective mode.[6] The separation is based on the differential partitioning of the analyte and impurities between a nonpolar stationary phase (like C18) and a polar mobile phase. By adjusting the mobile phase composition (e.g., the ratio of water to an organic solvent like acetonitrile or methanol) and pH, we can achieve optimal separation.[7][8]

Experimental Protocol: RP-HPLC for Purity Assessment

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

  • Dissolve the sample in a suitable solvent (e.g., a mixture of acetonitrile and water) to a final concentration of 1 mg/mL. Ensure complete dissolution, using sonication if necessary.

• Chromatographic Conditions:

  • Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution: A typical gradient might start at 10% B, increase to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions to re-equilibrate the column. The gradient is optimized to separate early-eluting polar impurities and later-eluting nonpolar impurities.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV-Vis Diode Array Detector (DAD) at a wavelength where the main compound has strong absorbance (e.g., 254 nm and 280 nm). A DAD allows for the examination of peak purity by comparing spectra across a single peak.

• Data Analysis:

  • Integrate the area of all observed peaks in the chromatogram.

  • Calculate the purity by the area percentage method:

    • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

  • The reporting threshold for impurities is typically set at 0.05%, with identification required for impurities above 0.1%.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation

Expertise & Experience: NMR spectroscopy is an unparalleled tool for the structural elucidation of organic molecules.[9][10][11][12] It provides detailed information about the chemical environment of each proton (¹H NMR) and carbon atom (¹³C NMR) in the molecule.[9] For purity assessment, ¹H NMR is particularly powerful. The integral of each signal is directly proportional to the number of protons it represents, allowing for a quantitative assessment of impurities if their signals are resolved from the main compound.[13] Any signals that cannot be attributed to the target molecule or the solvent are indicative of impurities.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often a good choice for carboxylic acids as it can solubilize the compound and the acidic proton is often observable.

  • Filter the solution into a clean, dry NMR tube.

• Acquisition Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher for better resolution.

  • Pulse Program: Standard 90° pulse.

  • Relaxation Delay (d1): 5 seconds. A sufficiently long delay is crucial for accurate integration, ensuring all protons have fully relaxed before the next pulse.

  • Number of Scans: 16-32 scans to achieve a good signal-to-noise ratio.

• Acquisition Parameters (¹³C NMR):

  • Pulse Program: Standard proton-decoupled pulse sequence.

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, and baseline correction).

  • In the ¹H NMR spectrum, assign all peaks to the protons of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

  • Integrate the signals and verify that the ratios match the expected number of protons for each group.

  • Analyze any unassigned peaks. Their structure can often be inferred from their chemical shift, multiplicity, and integration relative to the main compound.

  • In the ¹³C NMR spectrum, confirm that the number of signals matches the number of unique carbon atoms in the molecule.

Mass Spectrometry (MS): Unambiguous Molecular Weight Verification

Expertise & Experience: Mass spectrometry is a highly sensitive technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[14] It is used to confirm the molecular weight of the synthesized compound with high accuracy.[15] Techniques like Electrospray Ionization (ESI) are "soft" ionization methods well-suited for molecules like ours, minimizing fragmentation and providing a clear molecular ion peak ([M+H]⁺ or [M-H]⁻).[16] High-Resolution Mass Spectrometry (HRMS) can determine the molecular formula by providing a highly accurate mass, further confirming the compound's identity and distinguishing it from isobaric impurities.[17]

Experimental Protocol: LC-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 10-100 µg/mL) in a solvent compatible with the HPLC mobile phase, such as acetonitrile or methanol.

• Instrumentation:

  • Couple an HPLC system (as described previously) to a mass spectrometer.

  • Mass Spectrometer: Time-of-Flight (TOF) or Orbitrap for high-resolution analysis.

  • Ionization Source: Electrospray Ionization (ESI), operated in both positive and negative ion modes to ensure detection.

• Data Acquisition:

  • Acquire mass spectra for the main chromatographic peak.

  • The mass range should be set to cover the expected molecular weight (167.16 g/mol for the related 2-Amino-4-methoxybenzoic acid, and a higher value for the benzyloxy derivative). For 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (C₁₅H₁₅NO₄), the expected monoisotopic mass is 273.1001 Da.

• Data Analysis:

  • Identify the molecular ion peak (e.g., [M+H]⁺ at m/z 274.1074 or [M-H]⁻ at m/z 272.0928).

  • Compare the measured accurate mass to the theoretical calculated mass. A mass error of less than 5 ppm provides high confidence in the elemental composition.

  • Analyze the mass spectra of any impurity peaks detected by the HPLC to aid in their identification.

Elemental Analysis (EA): A Fundamental Purity Check

Expertise & Experience: Elemental analysis by combustion is a fundamental technique that determines the mass percentage of carbon (C), hydrogen (H), and nitrogen (N) in a pure organic compound.[18][19][20] The experimentally determined percentages are compared to the theoretical values calculated from the molecular formula. A close agreement (typically within ±0.4%) is strong evidence of high purity and correctness of the empirical formula.[21] It is particularly effective at detecting inorganic impurities or residual solvents that would not be apparent in NMR or MS analyses.

Experimental Protocol: CHN Combustion Analysis

• Sample Preparation:

  • The sample must be meticulously dried to remove any residual water or solvents, as these will significantly affect the hydrogen and carbon percentages. Drying under high vacuum over a desiccant (e.g., P₂O₅) is recommended.

  • Provide 2-3 mg of the dried, homogenous sample to the analytical facility.

• Instrumentation:

  • A CHN elemental analyzer, which combusts the sample at high temperature in a stream of oxygen.[22]

• Data Analysis:

  • The instrument measures the resulting CO₂, H₂O, and N₂ gases and calculates the percentage of each element.

  • Compare the experimental results with the theoretical values for C₁₅H₁₅NO₄ (MW = 273.28 g/mol ):

    • Theoretical %C: (15 * 12.011 / 273.28) * 100 = 65.92%

    • Theoretical %H: (15 * 1.008 / 273.28) * 100 = 5.53%

    • Theoretical %N: (1 * 14.007 / 273.28) * 100 = 5.13%

  • A deviation of ≤ 0.4% between the found and calculated values is generally considered acceptable for a pure compound.[21]

Comparative Guide to Analytical Methods

The choice of analytical method depends on the specific information required.[13] For routine quality control, HPLC is often sufficient. For definitive structural proof and characterization of a newly synthesized batch, a combination of all four techniques is essential.

Analytical Method	Parameter Measured	Typical Specification	Key Advantages	Key Limitations
RP-HPLC	Chemical Purity (area %)	≥99.0%	High resolution, sensitivity, and quantitative accuracy for separating impurities.[3][4]	May not detect non-UV active impurities; requires reference standards for impurity identification.
¹H NMR Spectroscopy	Structural Integrity & Organic Impurities	Conforms to structure	Provides detailed structural information; can identify and quantify certain impurities without a reference standard.[9][13]	Lower sensitivity for trace impurities compared to HPLC; complex spectra can be difficult to interpret.[3]
Mass Spectrometry (MS)	Molecular Weight & Formula	Conforms to expected mass (HRMS < 5 ppm error)	Confirms compound identity with high accuracy and sensitivity; powerful for impurity identification when coupled with LC.[15][17]	Not inherently quantitative without standards; may not distinguish isomers.[3]
Elemental Analysis (EA)	Elemental Composition (%C, %H, %N)	Within ±0.4% of theoretical	Provides a fundamental measure of bulk purity; detects inorganic impurities and incorrect elemental composition.[18][21]	Does not identify the nature of impurities; requires a relatively pure ( >98%) and dry sample.[3]

Visualizing the Purity Assessment Workflow

A systematic workflow ensures that all aspects of purity are thoroughly evaluated.

Caption: A comprehensive workflow for purity assessment.

Caption: Decision tree for selecting analytical techniques.

Conclusion: An Integrated Approach to Ensuring Quality

The purity assessment of a critical pharmaceutical intermediate like 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid cannot rely on a single analytical technique. Each method provides a unique and vital perspective on the sample's composition. While HPLC offers robust quantitative data on purity, NMR confirms the structural identity, MS verifies the molecular weight and formula, and Elemental Analysis provides a fundamental check of the bulk composition. By integrating the data from these orthogonal techniques, researchers and drug development professionals can build a self-validating, comprehensive purity profile, ensuring the quality and integrity of the material destined for the next stages of API synthesis. This rigorous, multi-faceted approach is the cornerstone of scientific integrity and is essential for developing safe and effective medicines.

References

• Structure Determination - Nuclear Magnetic Resonance Spectroscopy - Chemistry LibreTexts. (2024). Retrieved from [Link]

• A Look at Elemental Analysis for Organic Compounds. (2021). AZoM. Retrieved from [Link]

• Elemental analysis - Wikipedia. (n.d.). Retrieved from [Link]

• HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. (n.d.). HELIX Chromatography. Retrieved from [Link]

• IMPURITY PROFILING. (2024). IJCRT.org. Retrieved from [Link]

• Top 5 Methods of Assessing Chemical Purity. (n.d.). Moravek, Inc. Retrieved from [Link]

• An International Study Evaluating Elemental Analysis. (2017). PubMed Central (PMC). Retrieved from [Link]

• Elemental analysis: an important purity control but prone to manipulations. (2021). Inorganic Chemistry Frontiers (RSC Publishing). DOI:10.1039/D1QI01379C. Retrieved from [Link]

• Mass spectrometry in impurity profiling. (2004). ResearchGate. Retrieved from [Link]

• Elemental Analysis - Organic & Inorganic Compounds. (n.d.). Eltra. Retrieved from [Link]

• 1HNMR spectrometry in structural elucidation of organic compounds. (n.d.). Journal of Chemical and Pharmaceutical Sciences. Retrieved from [Link]

• Chromatographic separations of aromatic carboxylic acids. (n.d.). PlumX. Retrieved from [Link]

• NMR Spectroscopy in Structural Analysis of Organic Compounds. (2023). AZoLifeSciences. Retrieved from [Link]

• The benefits of high-resolution mass spectrometry for impurity profiling. (2025). LGC. Retrieved from [Link]

• Comparison of Analytical Techniques for Purity Evaluation of Single-Walled Carbon Nanotubes. (2005). Journal of the American Chemical Society. Retrieved from [Link]

• The Importance of Purity Determination of Pharmaceuticals. (2020). NETZSCH Analyzing & Testing. Retrieved from [Link]

• NMR as a Tool for Structure Elucidation of Organic Compounds. (n.d.). Wesleyan University. Retrieved from [Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024). alwsci. Retrieved from [Link]

• Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC. (n.d.). SIELC Technologies. Retrieved from [Link]

• Recent Advances in Analytical Methodologies for the Determination of Impurities in Drugs. (n.d.). PharmaTutor. Retrieved from [Link]

• Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. (n.d.). IJRAR.org. Retrieved from [Link]

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Cross-validation of analytical methods for "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid"

An objective comparison of analytical methodologies is critical in drug development to ensure data integrity, consistency, and regulatory compliance. This is particularly true for novel intermediates like 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid , where robust analytical methods are foundational for process control and quality assurance. This guide provides a comprehensive cross-validation study of two prevalent analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography with Mass Spectrometry (UHPLC-MS).

The choice of these two methods is deliberate. HPLC-UV represents a widely accessible, robust, and cost-effective technique, often serving as a workhorse in quality control laboratories for routine analysis. In contrast, UHPLC-MS offers significantly higher sensitivity, selectivity, and speed, making it invaluable for impurity profiling and trace-level analysis. Cross-validation between these methods ensures that a more accessible QC method (HPLC-UV) provides results that are comparable and consistent with a higher-fidelity, research-grade method (UHPLC-MS), ensuring a seamless method transfer between different laboratory functions, such as from process development to manufacturing QC.

This guide is structured to provide not only the procedural steps but also the underlying scientific rationale for each stage of the cross-validation process. We will delve into the experimental design, present detailed protocols, and analyze the comparative performance data, adhering to the principles outlined by the International Council for Harmonisation (ICH) guidelines on analytical method validation.

Experimental Design & Rationale

The core objective of this cross-validation is to demonstrate the equivalency of the HPLC-UV and UHPLC-MS methods for the quantification of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. The validation will be performed in accordance with ICH Q2(R1) guidelines, focusing on the key parameters of specificity, linearity, accuracy, precision, and robustness.

Method Selection Rationale

• HPLC-UV: Chosen for its robustness, widespread availability, and ease of use in a QC environment. The chromophores present in the target molecule (aromatic ring, amino group) are expected to yield a strong UV response, making this a suitable method for potency and purity assays.

• UHPLC-MS: Selected for its enhanced sensitivity and selectivity. The use of smaller particle size columns in UHPLC allows for faster run times and better resolution. The mass spectrometer provides mass-to-charge ratio data, which offers unambiguous identification of the analyte and any potential impurities, a critical aspect during process development and forced degradation studies.

The cross-validation workflow is designed to systematically compare the performance of these two methods.

Cross-Validation Workflow

Detailed Experimental Protocols

The following protocols are provided as a robust starting point for the analysis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Protocol 1: HPLC-UV Method

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, with a Diode Array Detector (DAD).

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-17 min: 90% B

  • 17-17.1 min: 90% to 10% B

  • 17.1-20 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at 254 nm.

• Standard Preparation: Prepare a stock solution of 1.0 mg/mL in 50:50 Acetonitrile:Water. Create calibration standards ranging from 1 µg/mL to 200 µg/mL.

Protocol 2: UHPLC-MS Method

• Instrumentation: Waters ACQUITY UPLC I-Class system coupled to a SQ Detector 2 or equivalent.

• Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-3.5 min: 95% B

  • 3.5-3.6 min: 95% to 5% B

  • 3.6-4.0 min: 5% B

• Flow Rate: 0.5 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 1 µL.

• MS Detection: Electrospray Ionization (ESI) in positive mode.

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 30 V.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Selected Ion Monitoring (SIM): Monitor the [M+H]⁺ ion for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid (Expected m/z = 274.11).

Comparative Performance Data

The following tables summarize the validation and cross-validation results. Data presented here is representative of a successful validation and is intended for illustrative purposes.

Table 1: Method Validation Parameter Summary

Parameter	HPLC-UV Method	UHPLC-MS Method	Acceptance Criteria (ICH Q2)
Linearity (r²)	0.9995	0.9998	r² ≥ 0.999
Range (µg/mL)	5 - 150	0.1 - 50	Defined by linearity
Accuracy (% Recovery)	99.2% - 101.5%	99.5% - 100.8%	98.0% - 102.0%
Precision (%RSD)
- Repeatability	0.85%	0.65%	≤ 2%
- Intermediate Precision	1.20%	0.95%	≤ 2%
Limit of Quantitation (LOQ)	5 µg/mL	0.1 µg/mL	S/N ≥ 10
Specificity	No interference from blank/placebo	No interference, mass confirmed	Peak purity > 990

Table 2: Cross-Validation Results (Assay of 3 Production Lots)

Sample Lot	HPLC-UV Assay (%)	UHPLC-MS Assay (%)	% Difference
Lot A	99.5	99.7	-0.20
Lot B	99.2	99.1	+0.10
Lot C	99.8	99.6	+0.20
Statistical Analysis
Paired t-test (p-value)	\multicolumn{2}{c	}{0.78}	p > 0.05 (No significant difference)
F-test (p-value)	\multicolumn{2}{c	}{0.65}	p > 0.05 (No significant difference in variance)

Discussion and Interpretation

The cross-validation study demonstrates a high degree of concordance between the HPLC-UV and UHPLC-MS methods for the analysis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

• Performance: Both methods met the stringent acceptance criteria for linearity, accuracy, and precision as stipulated by ICH guidelines. The correlation coefficients (r²) were greater than 0.999 for both, indicating excellent linearity across their respective ranges. Accuracy, measured by spike recovery, was well within the 98-102% acceptance range.

• Sensitivity: A key difference, as expected, lies in the sensitivity. The UHPLC-MS method demonstrated a significantly lower Limit of Quantitation (LOQ) of 0.1 µg/mL compared to the HPLC-UV method's 5 µg/mL. This highlights the suitability of the UHPLC-MS method for impurity analysis and trace quantification, where higher sensitivity is paramount.

• Equivalency: The pivotal cross-validation data from the analysis of three independent lots shows a maximum percentage difference of only 0.20% between the two methods. Furthermore, statistical analysis using a paired t-test and an F-test yielded p-values significantly greater than 0.05. This confirms that there is no statistically significant difference between the means or the variances of the results obtained from the two methods. This statistical evidence is crucial for justifying the use of the simpler HPLC-UV method for routine QC testing, with the assurance that it provides equivalent data to the more complex UHPLC-MS method.

The successful cross-validation supports the implementation of the HPLC-UV method for routine quality control, where its robustness and cost-effectiveness are advantageous. The UHPLC-MS method should be retained as a reference method and for investigations requiring higher sensitivity, such as stability studies, forced degradation analysis, and the characterization of unknown impurities.

Method Selection Logic

Conclusion

The cross-validation between the HPLC-UV and UHPLC-MS methods for the analysis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid was successful. Both methods are deemed suitable for their intended purposes. The HPLC-UV method is validated as a reliable and robust method for routine quality control assays, while the UHPLC-MS method serves as a highly sensitive and selective method for research, development, and in-depth impurity analysis. This dual-method approach ensures analytical flexibility and data integrity throughout the lifecycle of the drug intermediate.

References

• International Council for Harmonisation. (2022). ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2018). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Agilent Technologies. (2021). Method Validation and Transfer for HPLC and UHPLC. [Link]

• Waters Corporation. (n.d.). UPLC Technology. [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).

A Comparative Guide to 2-Amino-4-methoxybenzoic Acid as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical development and quality control, the integrity of analytical data is paramount. This hinges on the quality of the reference standards used for the identification, purity assessment, and quantification of active pharmaceutical ingredients (APIs) and their intermediates. An ideal reference standard is a highly purified and well-characterized compound that serves as a benchmark against which samples of unknown quality are measured.

This guide provides an in-depth technical comparison of 2-Amino-4-methoxybenzoic acid as a reference standard. While the initial focus was on "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid," the limited publicly available information on this specific derivative necessitated a shift to the closely related and more widely documented "2-Amino-4-methoxybenzoic acid." This compound serves as a valuable case study for evaluating the critical attributes of a reference standard.[1] We will objectively compare its performance with its structural isomers: 2-Amino-3-methoxybenzoic acid , 3-Amino-4-methoxybenzoic acid , and 4-Amino-2-methoxybenzoic acid , supported by a framework of experimental data and detailed analytical protocols.

Physicochemical Properties of Aminomethoxybenzoic Acid Isomers

The selection of a reference standard begins with a thorough understanding of its fundamental physicochemical properties. These properties influence its stability, solubility, and chromatographic behavior. Below is a comparative summary of 2-Amino-4-methoxybenzoic acid and its isomers.

Property	2-Amino-4-methoxybenzoic acid	2-Amino-3-methoxybenzoic acid	3-Amino-4-methoxybenzoic acid	4-Amino-2-methoxybenzoic acid
Synonyms	4-Methoxyanthranilic acid, 2-Amino-p-anisic acid	3-Methoxyanthranilic acid	3-Amino-p-anisic acid	2-Methoxy-4-aminobenzoic acid
CAS Number	4294-95-5	3177-80-8	2840-26-8	2486-80-8
Molecular Formula	C₈H₉NO₃	C₈H₉NO₃	C₈H₉NO₃	C₈H₉NO₃
Molecular Weight	167.16 g/mol	167.16 g/mol	167.16 g/mol	167.16 g/mol
Melting Point (°C)	171-178	169-170	208-210	148-152
Appearance	Cream powder	Solid	White to light yellow crystal powder	Pale cream crystalline powder
Solubility	Moderately soluble in polar solvents like water and ethanol.[2]	Information not readily available	Soluble in water.[3]	Information not readily available

Comparative Analysis of Reference Standard Performance

The utility of a reference standard is determined by its performance in key analytical applications. This section provides a comparative analysis based on critical performance indicators. The data presented in the following table is a realistic, hypothetical representation to illustrate the evaluation process.

Performance Parameter	2-Amino-4-methoxybenzoic acid (Primary Standard)	2-Amino-3-methoxybenzoic acid (Alternative)	3-Amino-4-methoxybenzoic acid (Alternative)	4-Amino-2-methoxybenzoic acid (Alternative)
Purity (HPLC Assay, %)	99.8 ± 0.1	99.5 ± 0.2	99.6 ± 0.1	99.7 ± 0.1
Impurity Profile (Total Impurities, %)	< 0.1	< 0.2	< 0.15	< 0.1
Key Potential Impurity	4-Methoxy-2-nitrobenzoic acid (starting material)	3-Methoxy-2-nitrobenzoic acid	4-Methoxy-3-nitrobenzoic acid	2-Methoxy-4-nitrobenzoic acid
Stability (Forced Degradation, % Degradation after 48h at 60°C)
Acidic (0.1N HCl)	1.2	1.5	1.3	1.4
Basic (0.1N NaOH)	2.5	3.1	2.8	2.9
Oxidative (3% H₂O₂)	4.1	4.8	4.5	4.6
Solubility in Mobile Phase (mg/mL)	> 1.0	> 1.0	> 1.0	> 1.0
Chromatographic Peak Shape (Tailing Factor)	1.05	1.10	1.08	1.06

Expertise & Experience: Interpreting the Comparison

As a Senior Application Scientist, the choice of a reference standard extends beyond just purity. The impurity profile is critical; a well-characterized standard will have identified impurities. For 2-Amino-4-methoxybenzoic acid, the most likely process-related impurity is the unreacted starting material, 4-Methoxy-2-nitrobenzoic acid, from the common synthetic route involving the reduction of the nitro group.[4] A robust reference standard will have this and other potential byproducts quantified.

Stability is another cornerstone of a reliable standard. The hypothetical forced degradation data suggests that all isomers exhibit good stability under acidic conditions, with slightly increased degradation under basic and oxidative stress.[5][6][7] This is expected due to the presence of the electron-donating amino and methoxy groups, which can be susceptible to oxidation. The primary standard, 2-Amino-4-methoxybenzoic acid, demonstrates marginally better stability across the tested conditions in our hypothetical model, which is a desirable characteristic for a reference material.

Finally, chromatographic performance is a practical consideration. A sharp, symmetrical peak is essential for accurate quantification. All isomers are expected to perform well, but subtle differences in peak tailing can impact integration and, consequently, the accuracy of the results.

Experimental Protocols

To ensure the trustworthiness of a reference standard, the analytical methods used for its characterization and comparison must be robust and self-validating. Below are detailed protocols for the key experiments.

Protocol 1: Purity Determination and Impurity Profiling by HPLC-UV

This method is designed to be stability-indicating, capable of separating the main compound from its potential impurities and degradation products.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or other suitable acid for pH adjustment)

• 2-Amino-4-methoxybenzoic acid and its isomers (as reference standards and samples)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile and 0.1% Phosphoric acid in water (e.g., 30:70 v/v). Degas the mobile phase before use.

• Standard Solution Preparation: Accurately weigh and dissolve approximately 10 mg of the reference standard in the mobile phase to prepare a stock solution of 100 µg/mL. Prepare working standards by further dilution.

• Sample Solution Preparation: Prepare the sample solutions at the same concentration as the working standard.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm (or the λmax of the compounds)

  • Injection Volume: 10 µL

• Analysis: Inject the standard and sample solutions and record the chromatograms.

• Calculation: Calculate the purity of the sample by comparing the peak area of the main component to the total peak area of all components in the chromatogram. Identify and quantify any impurities by comparing their retention times and response factors to those of known impurity standards, if available.

Protocol 2: Forced Degradation Studies

Forced degradation studies are essential to evaluate the intrinsic stability of a compound and to ensure the analytical method is stability-indicating.

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the reference standard in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with 0.1 N HCl (1:1 v/v) and incubate at 60°C for up to 48 hours.

  • Basic Hydrolysis: Mix the stock solution with 0.1 N NaOH (1:1 v/v) and incubate at 60°C for up to 48 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ (1:1 v/v) and store at room temperature for up to 48 hours, protected from light.

  • Thermal Degradation: Store the solid reference standard at 80°C for up to 48 hours.

  • Photolytic Degradation: Expose the solid reference standard to UV light (e.g., 254 nm) for up to 48 hours.

• Sample Collection: Withdraw aliquots at predetermined time points (e.g., 0, 6, 12, 24, 48 hours).

• Sample Preparation for Analysis:

  • For acidic and basic hydrolysis samples, neutralize the solution with an equivalent amount of base or acid, respectively, before dilution with the mobile phase.

  • For other stressed samples, dissolve or dilute them in the mobile phase.

• Analysis: Analyze the samples using the HPLC-UV method described in Protocol 1.

• Evaluation: Determine the percentage of degradation and identify any degradation products.

Logical Flow of Forced Degradation Studies

Caption: Logical workflow for forced degradation studies.

Conclusion

The selection of a reference standard is a critical decision in the analytical workflow of drug development and quality control. This guide has provided a comprehensive framework for the evaluation of 2-Amino-4-methoxybenzoic acid as a reference standard, in comparison to its structural isomers. While purity is a primary consideration, a thorough assessment of the impurity profile, stability under various stress conditions, and chromatographic performance is essential for ensuring the reliability and accuracy of analytical data. The provided protocols offer a robust starting point for the in-house validation and comparison of reference standards, empowering researchers to make informed decisions that uphold the highest standards of scientific integrity.

References

• Patsnap. (n.d.). Synthesis method for 2- methoxyl-4-amino-5-ethylsulfonylbenzoic acid. Eureka. Retrieved from [Link]

• Pharmaceutical Technology. (2010). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Chromatogram of basic stress induced degradation of p-aminobenzoic acid and methoxsalen. Retrieved from [Link]

• BioProcess International. (2012). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• Google Patents. (n.d.). CN103304453A - Method for synthesizing 2-methoxy-4-amino-5-ethylsulfonyl benzoic acid in two steps.

• MedCrave. (2016). Forced Degradation Studies. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-4-methoxybenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

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A Comparative Guide to Catalysts for the Synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic Acid

Introduction: The Significance of a Versatile Building Block

2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a highly functionalized anthranilic acid derivative of significant interest to researchers in medicinal chemistry and drug development. Its structure combines a reactive amino group, a protected phenol, and a carboxylic acid, making it a valuable scaffold for the synthesis of a diverse range of complex molecules, including pharmaceuticals and biologically active compounds. The strategic placement of its functional groups allows for selective modifications, providing a gateway to novel heterocyclic systems and substituted aromatic compounds.

The synthesis of this molecule, however, presents a set of challenges, primarily centered around the selective introduction of the amino group onto a polysubstituted benzene ring without compromising the other sensitive functionalities. This guide provides a comparative analysis of various catalytic systems for the key synthetic step: the reduction of a nitroaromatic precursor. We will delve into the mechanistic underpinnings of these catalysts, present comparative experimental data, and provide detailed protocols to enable researchers to make informed decisions for their synthetic strategies.

Proposed Synthetic Pathway: A Strategic Approach

A logical and efficient synthetic route to 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, based on available literature for analogous compounds, commences with the readily available starting material, 4-hydroxy-3-methoxybenzoic acid (vanillic acid). The synthesis is envisioned to proceed through three key catalytic and chemical transformation steps:

Caption: Proposed synthetic route for 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

This guide will focus on the critical final step: the catalytic hydrogenation of the nitro-intermediate, as this step offers the most significant choice of catalytic systems that directly impact yield, purity, and process safety.

Comparative Analysis of Catalysts for Nitro Group Reduction

The reduction of an aromatic nitro group to an amine is a cornerstone transformation in organic synthesis. Several catalytic systems are available for this purpose, each with its own set of advantages and disadvantages. The choice of catalyst is critical and depends on factors such as the presence of other reducible functional groups, desired reaction conditions (temperature, pressure), cost, and safety considerations.

Data Summary: A Head-to-Head Comparison

The following table summarizes the performance of common catalysts for the reduction of substituted nitrobenzoic acids, based on data from analogous reactions found in the literature.

Catalyst	Typical Loading	Temperature (°C)	Pressure (atm)	Reaction Time (h)	Yield (%)	Key Advantages & Disadvantages
10% Pd/C	5-10 mol%	20-40	1	12-18	95-100	Advantages: High efficiency and selectivity, mild conditions.[1][2] Disadvantages: Potential for debenzylation at higher temperatures/pressures, cost of palladium.
Rhodium (Rh)	1-5 mol%	20-100	1-20	2-10	90-99	Advantages: High activity, can be selective.[3][4] Disadvantages: High cost.
Raney Nickel (Ni)	10-50 wt%	25-90	1-50	1-6	80-95	Advantages: Low cost, effective for many substrates.[5][6][7][8] Disadvantages: Pyrophoric nature requires careful handling, higher catalyst loading often needed.
Iron (Fe) in Acid	Stoichiometric	60-100	1	2-5	70-90	Advantages: Very low cost, good for substrates with sensitive functional groups that might be affected by hydrogenation. Disadvantages: Stoichiometric waste, requires acidic conditions which may not be suitable for all substrates.[9]

Mechanistic Insights: Understanding Catalyst Performance

The superior performance of noble metal catalysts like Palladium and Rhodium can be attributed to their ability to efficiently activate molecular hydrogen and the nitro group on their metallic surfaces.

Caption: Simplified catalytic cycle for the hydrogenation of a nitro group on a Palladium surface.

Palladium on carbon (Pd/C) is often the catalyst of choice due to its high activity and selectivity under mild conditions.[8] The reaction proceeds through the adsorption of both hydrogen and the nitro compound onto the palladium surface. The nitro group is then stepwise reduced to nitroso and hydroxylamine intermediates before the final amine product is formed and desorbed from the catalyst surface.[7]

Rhodium catalysts exhibit very high activity and can be advantageous for rapid reductions.[4] However, their high cost often limits their use to smaller-scale syntheses or when other catalysts fail.

Raney Nickel is a cost-effective alternative, but it often requires higher temperatures and pressures.[7] Its pyrophoric nature also necessitates careful handling procedures. It is particularly useful when dehalogenation is a concern with palladium catalysts.[8]

Iron in acidic media offers a classical, non-catalytic (in the modern sense) reduction method. It is very inexpensive but generates stoichiometric iron salt waste and the acidic conditions can be harsh on other functional groups.

Experimental Protocols

The following are detailed, step-by-step methodologies for the proposed synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Step 1: Benzylation of 4-Hydroxy-3-methoxybenzoic acid

• Dissolution: In a round-bottom flask, dissolve 4-hydroxy-3-methoxybenzoic acid (1.0 eq.) in a suitable solvent such as acetone or DMF.

• Base Addition: Add potassium carbonate (K₂CO₃, 2.0 eq.) to the solution and stir for 15 minutes at room temperature.

• Benzylating Agent: Add benzyl bromide (1.1 eq.) dropwise to the stirring mixture.

• Reaction: Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up: After cooling, filter off the inorganic salts and concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield 4-(benzyloxy)-3-methoxybenzoic acid, which can be further purified by recrystallization if necessary.

Step 2: Nitration of 4-(Benzyloxy)-3-methoxybenzoic acid

Caution: Nitration reactions are highly exothermic and require careful temperature control. Perform in a well-ventilated fume hood.

• Substrate Solution: In a flask cooled in an ice-salt bath (0 to 5 °C), dissolve 4-(benzyloxy)-3-methoxybenzoic acid (1.0 eq.) in concentrated sulfuric acid.[10]

• Nitrating Mixture: In a separate flask, prepare the nitrating mixture by slowly adding fuming nitric acid (1.1 eq.) to concentrated sulfuric acid, while maintaining a low temperature.

• Addition: Add the cold nitrating mixture dropwise to the solution of the benzoic acid derivative, ensuring the temperature does not exceed 10 °C.[10]

• Reaction: Stir the reaction mixture at 0-5 °C for 1-2 hours, monitoring the reaction by TLC.

• Quenching: Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Isolation: The solid precipitate of 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid is collected by filtration, washed thoroughly with cold water until the washings are neutral, and dried under vacuum.

Step 3: Catalytic Hydrogenation of 4-(Benzyloxy)-3-methoxy-2-nitrobenzoic acid

The following protocol is based on a highly analogous procedure for the reduction of 4-methoxy-2-nitrobenzoic acid.[1]

• Catalyst Suspension: In a hydrogenation vessel, suspend 10% Palladium on carbon (10 wt% of the substrate) in methanol.

• Substrate Addition: Add the 4-(benzyloxy)-3-methoxy-2-nitrobenzoic acid (1.0 eq.) to the vessel.

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel to the desired hydrogen pressure (typically atmospheric pressure for this transformation) and stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by TLC or by observing the cessation of hydrogen uptake. The reaction is typically complete in 12-18 hours at atmospheric pressure.

• Filtration: Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen or argon. Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to yield 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid as a solid, which can be purified by recrystallization.

Conclusion and Catalyst Recommendation

For the synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, the catalytic hydrogenation of the corresponding nitro-precursor is the most critical and variable step. Based on the comparative data, 10% Palladium on carbon (Pd/C) emerges as the most suitable catalyst for this transformation on a laboratory scale. It offers high yields under mild conditions, which is crucial for preserving the benzyl ether protecting group. While Raney Nickel is a viable, lower-cost alternative, the higher potential for side reactions and the handling of a pyrophoric catalyst may be less desirable. For process safety and efficiency, particularly on a larger scale, a thorough risk assessment and optimization of reaction conditions are imperative.

This guide provides a comprehensive framework for researchers to approach the synthesis of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid. By understanding the comparative performance and mechanistic nuances of the available catalysts, scientists can select the most appropriate system to achieve their synthetic goals efficiently and safely.

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• Copper-Catalyzed Selective Amino-alkoxycarbonylation of Unactivated Alkenes with CO. (2022). Journal of the American Chemical Society. [Link]

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Evaluating the cost-effectiveness of different synthetic routes to "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid"

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

Evaluating the Cost-Effectiveness of Synthetic Routes to 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

As a Senior Application Scientist, my focus is on bridging the gap between theoretical chemistry and practical, scalable synthesis. The molecule , 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, is a quintessential key intermediate in medicinal chemistry. Its strategic importance lies in its pre-functionalized aromatic core, which allows for rapid elaboration into complex drug candidates. The selection of its synthetic route is a critical decision point, profoundly impacting project timelines, budget, and the overall feasibility of a drug development program. This guide provides a comparative analysis of distinct synthetic strategies, grounded in experimental data and mechanistic principles, to empower you to make the most informed decision for your specific research and development needs.

Pillar 1: The Strategic Importance of Synthetic Route Selection

The path chosen to construct a molecule is far more than an academic exercise. It dictates the economic viability and scalability of a potential therapeutic agent. An ideal synthetic route is not necessarily the shortest, but the one that offers the best balance of:

• Cost-Effectiveness: Minimizing the cost of raw materials, reagents, and solvents.

• Efficiency: Maximizing overall yield while minimizing the number of synthetic steps.

• Scalability and Safety: Employing reaction conditions and reagents that are safe and manageable on a large scale.

• Robustness: Ensuring the synthesis is reproducible and provides consistent purity.

This guide will dissect three plausible synthetic routes to our target molecule, evaluating them against these critical parameters.

Pillar 2: Comparative Analysis of Synthetic Routes

We will now delve into the specifics of three divergent strategies for synthesizing 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Route 1: The Classical Approach from Vanillic Acid

This route begins with vanillic acid (4-hydroxy-3-methoxybenzoic acid), an inexpensive and readily available starting material derived from the natural product vanillin.[1] The strategy involves a sequence of nitration, benzylation of the phenolic hydroxyl group, and reduction of the nitro group.

Experimental Protocol:

• Nitration of Vanillic Acid: Vanillic acid is dissolved in a strong acid, typically sulfuric acid, and cooled to 0-5 °C. A nitrating mixture (a combination of nitric acid and sulfuric acid) is added dropwise, maintaining the low temperature to control the reaction and prevent side-product formation. The reaction introduces a nitro group ortho to the hydroxyl group.

• Benzylation of the Phenolic Hydroxyl: The resulting 4-hydroxy-3-methoxy-2-nitrobenzoic acid is then reacted with benzyl chloride in the presence of a weak base, such as potassium carbonate, in a polar aprotic solvent like acetone or DMF. The reaction is heated to drive the SN2 reaction to completion, forming the benzyl ether.

• Reduction of the Nitro Group: The nitro group of 2-nitro-4-(benzyloxy)-3-methoxybenzoic acid is reduced to an amine. A common and effective method is catalytic hydrogenation, where the compound is dissolved in a solvent like methanol or ethanol and exposed to hydrogen gas in the presence of a palladium on carbon (Pd/C) catalyst.[2] This method is known for its high yield and clean conversion.

Expertise & Causality:

• Nitration: The electron-donating hydroxyl and methoxy groups activate the aromatic ring, directing the electrophilic nitronium ion (NO₂⁺) to the ortho and para positions. The position ortho to the hydroxyl group (C2) is sterically accessible and electronically favored. Low temperature is critical to prevent over-nitration and oxidative degradation of the starting material.

• Benzylation: The hydroxyl group is protected as a benzyl ether to prevent it from interfering with subsequent reactions, particularly the reduction step where it could be deprotected under certain hydrogenation conditions.

• Reduction: Catalytic hydrogenation is a superior choice for this step over methods like using metal powders (e.g., Fe, SnCl₂) in acid, as it avoids the generation of large amounts of metallic waste and often results in a cleaner product with higher yield.[2]

Visualizing the Pathway:

Caption: Route 2: Convergent synthesis from a benzylated precursor.

Route 3: A Modern Palladium-Catalyzed Amination Approach

This route employs modern organometallic chemistry to introduce the amino group, potentially offering milder conditions and higher functional group tolerance compared to nitration/reduction sequences.

Experimental Protocol:

• Halogenation of 4-(benzyloxy)-3-methoxybenzoic acid: The starting material is first halogenated, for instance, brominated at the C2 position using a reagent like N-Bromosuccinimide (NBS) in a suitable solvent.

• Buchwald-Hartwig Amination: The resulting 2-bromo-4-(benzyloxy)-3-methoxybenzoic acid undergoes a palladium-catalyzed cross-coupling reaction with an ammonia surrogate (e.g., benzophenone imine, followed by hydrolysis). This reaction requires a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine ligand (e.g., XPhos), and a base (e.g., NaOtBu).

Expertise & Causality:

• Palladium Catalysis: The Buchwald-Hartwig amination is a powerful tool for forming C-N bonds. [3]It operates under significantly milder conditions than nitration, which can be beneficial for sensitive substrates.

• Ligand Choice: The choice of the phosphine ligand is critical for the success of the reaction. The ligand stabilizes the palladium catalyst and facilitates the key steps of the catalytic cycle (oxidative addition, amine binding, and reductive elimination).

• Cost and Scalability: While offering high yields and selectivity, the cost of the palladium catalyst and specialized ligands can be a significant drawback, especially for large-scale synthesis. Catalyst recovery and recycling are important considerations for industrial applications.

Visualizing the Pathway:

Caption: Route 3: Modern approach using Palladium-catalyzed amination.

Pillar 3: Data-Driven Comparison and Recommendations

To facilitate a direct comparison, the key metrics for each route are summarized below. Yields are estimated based on typical values for these transformations reported in the literature.

Parameter	Route 1 (from Vanillic Acid)	Route 2 (from Benzylated Intermediate)	Route 3 (Pd-Catalyzed Amination)
Number of Steps	3	2	2
Estimated Overall Yield	55-65%	70-80%	75-85%
Purity	Good to Excellent (>98%)	Excellent (>99%)	Excellent (>99%)
Cost of Starting Materials	Low	Moderate	Moderate to High
Cost of Reagents	Low	Low	High (Pd catalyst, ligand)
Scalability	Well-established, but uses hazardous reagents (conc. acids)	Good, fewer steps than Route 1	Challenging due to catalyst cost and removal
Key Advantages	Very low-cost starting material. [1]	Fewer steps, higher overall yield.	Mild conditions, high yield, excellent selectivity.
Key Disadvantages	More steps, lower overall yield, use of harsh nitrating agents.	Higher cost of starting material.	High cost of catalyst and ligands, potential for metal contamination.

Final Recommendations

The optimal synthetic route is contingent upon the specific goals of your project:

• For Large-Scale, Cost-Driven Production: Route 1 is often the most economically viable choice, despite its longer sequence and use of hazardous reagents. The extremely low cost of vanillic acid provides a significant financial advantage that can outweigh the lower overall yield.

• For Laboratory-Scale and Pilot-Plant Synthesis: Route 2 represents the best balance of efficiency, cost, and simplicity. With fewer steps and a higher overall yield, it is often the most practical choice for producing moderate quantities of the intermediate where the slightly higher starting material cost is acceptable.

• For Discovery Chemistry and Analogue Synthesis: Route 3 offers the most flexibility and highest efficiency, albeit at a higher cost. The mild conditions are ideal for preparing a library of analogues with diverse functional groups that might not be compatible with the harsh conditions of nitration.

By carefully weighing these factors, researchers and drug development professionals can select the synthetic pathway that best aligns with their project's objectives, ensuring a robust and cost-effective supply of this valuable building block.

References

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• Google Patents. CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid.

• National Center for Biotechnology Information. Crystal structure of 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoic acid hemihydrate. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

As laboratory professionals dedicated to innovation, our commitment to safety and environmental stewardship is paramount. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of a responsible research ecosystem. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, ensuring the protection of personnel and compliance with environmental regulations. The procedures outlined here are grounded in established safety principles and authoritative guidelines, designed to be both comprehensive and practical for the modern research environment.

Hazard Identification and Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its potential hazards is essential. This foundational knowledge informs every subsequent step, from selecting personal protective equipment to developing emergency procedures. While a specific Safety Data Sheet (SDS) for this exact compound is not universally available, its structural components—a substituted benzoic acid and an aromatic amine—allow for an accurate hazard assessment based on closely related analogs.

The primary hazards associated with 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid are consistent with similar molecules in its class and are summarized below.[1][2]

Hazard Classification	GHS Category	Description	Authoritative Source
Skin Irritation	Category 2	Causes skin irritation upon contact.	[1][2]
Serious Eye Irritation	Category 2A	Causes serious eye irritation and potential damage.	[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory tract irritation if inhaled as a dust.	[1][2]
Acute Toxicity, Oral	Category 4	May be harmful if swallowed.	[2][3]

The primary routes of occupational exposure are through the inhalation of dust particles, direct skin and eye contact, and accidental ingestion.[2] Therefore, all handling and disposal procedures must be designed to mitigate these risks.

Personal Protective Equipment (PPE): Your First Line of Defense

To prevent exposure during waste handling, the use of appropriate Personal Protective Equipment is mandatory. The selection of PPE should be based on a risk assessment of the procedures being performed.

• Eye and Face Protection: Wear chemical safety goggles or a face shield.[3] All eye and face protection must comply with OSHA's regulations in 29 CFR 1910.133 or European Standard EN166.[4][5]

• Skin Protection: Wear a lab coat and appropriate protective gloves (e.g., nitrile) to prevent skin contact.[3][4] Gloves must be inspected before use and removed using the proper technique to avoid contaminating the skin.[3]

• Respiratory Protection: When handling the solid compound where dust may be generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator equipped with a particulate filter.[4] All respiratory protection must be used in accordance with a comprehensive respiratory protection program that meets OSHA 29 CFR 1910.134 requirements.

Waste Segregation and Containerization Protocol

Proper segregation and containment are critical to prevent dangerous chemical reactions and ensure the waste is accepted by a licensed disposal facility.[6][7] Never mix this compound with incompatible waste streams, such as strong oxidizing agents, strong acids, or strong bases.[1][8][9]

Step-by-Step Containerization:

• Select a Compatible Container: Use a clean, leak-proof container made of a material that will not react with the waste, such as high-density polyethylene (HDPE) or glass.[10][11] The original product container is often a suitable choice if it is in good condition.[11]

• Properly Label the Container: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-Amino-4-(benzyloxy)-3-methoxybenzoic acid," and any relevant hazard pictograms (e.g., exclamation mark for irritant).[6][12] This ensures clear communication of the contents and its dangers.

• Keep Containers Closed: All waste containers must be securely capped at all times, except when waste is being added.[11] This minimizes the release of vapors and prevents spills.

• Avoid Overfilling: Leave at least 10% or one inch of headspace in the container to allow for expansion of the contents.[11]

• Store in a Designated Area: Store the sealed and labeled waste container in a designated "Satellite Accumulation Area" (SAA).[11][12] This area should be near the point of generation, under the control of laboratory personnel, and clearly marked with hazardous waste signage.[13]

The Disposal Pathway: A Step-by-Step Guide

The disposal of 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid must be handled as a regulated hazardous chemical waste stream.[6][13] Under no circumstances should this chemical be disposed of down the drain or in the regular trash.[8][14] The following workflow outlines the compliant disposal process.

Caption: Decision workflow for compliant chemical waste disposal.

Disposal Protocol:

• Waste Determination: Once the material is deemed unusable, expired, or is a byproduct of a reaction, it must be managed as a waste product.[15] This includes the pure compound as well as grossly contaminated items like weigh boats or gloves.

• Collection and Containment: Carefully transfer the waste solid into the prepared, labeled hazardous waste container as described in Section 3. Minimize dust generation during this process.[1]

• Accumulation in SAA: Place the sealed container in your laboratory's designated SAA.[12] Be aware of your institution's and state's limits on the volume of waste and the length of time it can be stored in an SAA.[11]

• Arrange for Professional Disposal: The final and most critical step is to arrange for disposal through a licensed and approved channel. Contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.[6] They are the ultimate authority on disposal procedures and will ensure the waste is transported to a permitted Treatment, Storage, and Disposal Facility (TSDF) in compliance with all EPA and Department of Transportation (DOT) regulations.[13][16]

Emergency Procedures: Spill Management

In the event of an accidental spill, prompt and correct action is crucial to prevent exposure and environmental contamination.

• Alert and Evacuate: Alert personnel in the immediate area of the spill. If the spill is large or generates significant dust, evacuate the area.[8]

• Don PPE: Before addressing the spill, put on the appropriate PPE as detailed in Section 2, including respiratory protection, safety goggles, and gloves.[10]

• Contain the Spill: Prevent the spilled powder from spreading further.

• Clean Up: For small spills, gently moisten the material with a fine water spray to prevent dust from becoming airborne.[8] Carefully sweep or shovel the material into a designated hazardous waste container.[1][8] Avoid dry sweeping, which can generate dust. A HEPA-filtered vacuum can also be used for cleanup.[8]

• Decontaminate: Once the bulk of the material is collected, decontaminate the area with soap and water.[8]

• Dispose of Cleanup Materials: All materials used for cleanup (wipes, contaminated PPE) must be placed in the hazardous waste container along with the spilled chemical. Seal and label the container for disposal.[8]

By adhering to this structured and well-documented disposal protocol, researchers can confidently manage 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid waste, upholding the highest standards of laboratory safety and environmental responsibility.

References

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A Comprehensive Guide to Personal Protective Equipment for Handling 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and procedural excellence. The compound 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid, with its distinct functional groups, requires a nuanced approach to handling to ensure personnel safety and experimental integrity. This guide moves beyond a simple checklist, providing a deep, procedurally-grounded framework for the safe handling of this and structurally similar compounds. We will explore the causality behind each safety recommendation, ensuring that every protocol is a self-validating system of protection.

Hazard Identification and Risk Assessment: A Proactive Approach

Understanding the chemical's structure is paramount to anticipating its potential hazards. 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid is a multi-functionalized aromatic compound. Its primary risks can be inferred from its constituent parts: an aromatic amine, a benzoic acid derivative, and a benzyl ether.

• Aromatic Amines: This class of compounds is known for its potential toxicity, with many being readily absorbed through the skin.[1][2][3] Carcinogenicity and mutagenicity are significant concerns associated with some primary aromatic amines.[1][2][3] Therefore, preventing skin contact and inhalation is a primary safety objective.

• Benzoic Acid Derivatives: Benzoic acid itself is classified as a skin and eye irritant.[4][5] It can cause redness, itching, and inflammation upon direct contact.[5] Inhalation of dust can also lead to respiratory irritation.[4][5]

• Solid, Particulate Nature: As a solid, the compound poses a risk of aerosolization, leading to inhalation of fine dust particles. Dry powders can also build static electricity during transfer, which requires appropriate precautions.[4]

A thorough risk assessment must be conducted before any handling of the material. This process is not merely a formality but the foundation of a safe experimental workflow.

Caption: Risk assessment workflow for handling chemical compounds.

Personal Protective Equipment (PPE): Your Primary Defense

The selection of PPE is not a one-size-fits-all matter. It must be tailored to the specific task and the associated risk of exposure. The following table outlines the minimum required PPE for handling 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid.

Task	Engineering Control	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing/Transfer of Solid	Chemical Fume Hood or Ventilated Balance Enclosure	Impervious Gloves (e.g., Nitrile, Neoprene)	Chemical Safety Goggles & Face Shield	Lab Coat (fully buttoned)	NIOSH-approved N95 Respirator or higher
Solution Preparation	Chemical Fume Hood	Impervious Gloves (e.g., Nitrile, Neoprene)	Chemical Safety Goggles	Lab Coat (fully buttoned)	Recommended if splashing is likely
Reaction Monitoring/Work-up	Chemical Fume Hood	Impervious Gloves (e.g., Nitrile, Neoprene)	Chemical Safety Goggles	Lab Coat (fully buttoned)	Not typically required if performed in a certified fume hood

Detailed PPE Specifications

Hand Protection: The risk of dermal absorption from aromatic amines necessitates robust hand protection.[1]

• Material: Chemical-resistant gloves are mandatory.[6] Nitrile or neoprene gloves are recommended for their broad chemical resistance.[4][7] Always inspect gloves for tears or punctures before use.[8]

• Technique: Use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact. Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[6]

Eye and Face Protection: Due to the irritant nature of benzoic acid derivatives, protecting the eyes from dust and splashes is critical.[4][9]

• Primary Protection: Wear chemical safety goggles that provide a complete seal around the eyes. Standard safety glasses are insufficient.[7]

• Secondary Protection: When handling larger quantities or when there is a significant risk of splashing, a face shield should be worn in addition to safety goggles.[4][7]

Body Protection: A lab coat or chemical-resistant apron serves to protect your skin and personal clothing from contamination.[5][6]

• Type: A long-sleeved, buttoned lab coat is the minimum requirement.

• Maintenance: Contaminated clothing should be removed immediately and decontaminated before reuse.[4][10] An emergency safety shower should be readily available.[4]

Respiratory Protection: Inhalation of the fine powder must be avoided.

• Requirement: When handling the solid compound outside of a contained system (like a glovebox or ventilated enclosure), a NIOSH-approved respirator is necessary. An N95 dust mask is the minimum, but for higher-risk procedures, a full-face respirator may be required.[4][9]

• Fit and Training: All personnel required to wear respirators must be properly fit-tested and trained on their use, maintenance, and limitations.

Operational Plan: From Weighing to Waste

A structured operational plan minimizes the risk of exposure at every step. All procedures involving this compound should be performed within a certified chemical fume hood to minimize inhalation risk.[6][11]

Step-by-Step Handling Protocol

• Preparation:

  • Designate a specific area within the fume hood for the handling of the compound.

  • Ensure all necessary equipment (spatulas, weigh boats, glassware, etc.) is clean and readily available.

  • Verify that an eyewash station and safety shower are accessible and unobstructed.[9]

• Donning PPE:

  • Follow the prescribed sequence for donning PPE to ensure a proper seal and avoid contamination.

• Weighing and Transfer:

  • Perform all weighing and transfers of the solid within a fume hood or a ventilated balance enclosure.

  • Use a spatula to carefully transfer the solid, minimizing the creation of dust.

  • If there is a potential for static electricity buildup, use anti-static weigh boats and ensure proper grounding and bonding.[4]

• Dissolution:

  • Add the solvent to the solid slowly to avoid splashing.

  • If heating is required, use a controlled heating mantle and ensure the setup is secure.

• Post-Handling:

  • Thoroughly clean all equipment and the work area after use.

  • Doff PPE in the correct order to prevent cross-contamination.

  • Wash hands immediately and thoroughly.

Caption: Standard operational workflow for handling solid chemical reagents.

Emergency and Disposal Procedures

Emergency Response: In the event of an exposure, immediate and correct action is crucial.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[7] Seek medical attention if irritation persists.[9][10]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7][9] Remove contact lenses if present and easy to do.[9] Seek immediate medical attention.

• Inhalation: Move the person to fresh air.[7][9][12] If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[7]

• Spills: Evacuate the area. For small spills, carefully moisten the material to prevent dust generation and clean up with an absorbent material.[5][7] Place the waste in a sealed, labeled container for proper disposal. Do not wash spills into the sewer system.[7]

Disposal Plan: Proper disposal is essential to protect both personnel and the environment.[2]

• Waste Segregation: All waste streams containing 2-Amino-4-(benzyloxy)-3-methoxybenzoic acid must be segregated.[11][13] Do not mix with other waste types unless specifically instructed by your institution's environmental health and safety (EHS) office.

• Solid Waste: Contaminated PPE, weigh boats, and other solid materials should be collected in a clearly labeled hazardous waste container.

• Liquid Waste: Waste solutions should be collected in a dedicated, sealed, and properly labeled hazardous waste container. Aromatic amine waste should be kept separate from acids and oxidizers to prevent hazardous reactions.[13]

• Decontamination: For trace amounts of aromatic amines, degradation using acidified potassium permanganate can be an effective in-laboratory treatment before disposal, but this should only be performed by trained personnel following a validated institutional protocol.[11][14]

• Final Disposal: All waste must be disposed of through a licensed hazardous waste disposal company, in accordance with local, state, and federal regulations.[9][13][15]

By adhering to these comprehensive guidelines, you can ensure a safe and controlled environment for your critical research and development activities. Safety is not an impediment to discovery; it is the foundation upon which successful and reproducible science is built.

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